Technical Documentation Center

2-Cyclopropyl-2-ethoxyacetic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Cyclopropyl-2-ethoxyacetic acid
  • CAS: 1482078-19-2

Core Science & Biosynthesis

Foundational

A Technical Guide to the Spectroscopic Characterization of 2-Cyclopropyl-2-ethoxyacetic Acid

This guide provides a comprehensive overview of the expected spectroscopic data for 2-Cyclopropyl-2-ethoxyacetic acid and the methodologies for its empirical determination. Designed for researchers and professionals in d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive overview of the expected spectroscopic data for 2-Cyclopropyl-2-ethoxyacetic acid and the methodologies for its empirical determination. Designed for researchers and professionals in drug development, this document outlines the core principles and practical steps for nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) analysis of the target molecule.

Introduction to 2-Cyclopropyl-2-ethoxyacetic Acid

2-Cyclopropyl-2-ethoxyacetic acid is a carboxylic acid derivative featuring a cyclopropyl group and an ethoxy group attached to the alpha-carbon. Its unique structural motifs make it a molecule of interest in synthetic chemistry and drug discovery. Accurate spectroscopic characterization is paramount for verifying its synthesis and understanding its chemical properties. This guide will detail the predicted spectroscopic signatures and the experimental workflows to obtain them.

Molecular Structure

Caption: Molecular structure of 2-Cyclopropyl-2-ethoxyacetic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For 2-Cyclopropyl-2-ethoxyacetic acid, both ¹H and ¹³C NMR will provide critical structural information.

Predicted ¹H NMR Spectral Data

The proton NMR spectrum is expected to show distinct signals for the cyclopropyl, ethoxy, and methine protons.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Integration
-COOH10.0 - 12.0Singlet (broad)1H
-O-CH₂-CH₃3.5 - 3.8Quartet2H
α-CH3.2 - 3.5Doublet1H
-O-CH₂-CH₃1.1 - 1.3Triplet3H
Cyclopropyl CH0.8 - 1.2Multiplet1H
Cyclopropyl CH₂0.3 - 0.7Multiplet4H

Rationale for Predictions: The chemical shifts are estimated based on standard values for similar functional groups. The acidic proton of the carboxylic acid is expected to be significantly downfield. The ethoxy group protons will exhibit a characteristic quartet and triplet pattern due to spin-spin coupling. The alpha-methine proton will be a doublet due to coupling with the cyclopropyl methine proton. The cyclopropyl protons will appear in the upfield region, a hallmark of this strained ring system.

Predicted ¹³C NMR Spectral Data

The carbon NMR spectrum will provide information on the number and electronic environment of the carbon atoms.

Carbon Assignment Predicted Chemical Shift (δ, ppm)
C=O (Carboxylic Acid)170 - 180
α-C80 - 90
-O-CH₂-CH₃60 - 70
-O-CH₂-CH₃14 - 16
Cyclopropyl CH10 - 20
Cyclopropyl CH₂5 - 15

Rationale for Predictions: The carbonyl carbon of the carboxylic acid is the most deshielded. The alpha-carbon, being attached to two electronegative oxygen atoms, will also be significantly downfield. The carbons of the ethoxy group and the cyclopropyl group will appear in their characteristic regions.

Experimental Protocol for NMR Spectroscopy

NMR_Workflow cluster_sample_prep Sample Preparation cluster_data_acquisition Data Acquisition cluster_data_processing Data Processing a Dissolve 5-10 mg of sample in ~0.7 mL of deuterated solvent (e.g., CDCl₃). b Add a small amount of an internal standard (e.g., TMS). a->b c Transfer the solution to an NMR tube. b->c d Place the NMR tube in the spectrometer. c->d e Lock and shim the magnetic field. d->e f Acquire ¹H and ¹³C NMR spectra. e->f g Fourier transform the raw data. f->g h Phase and baseline correct the spectra. g->h i Integrate peaks and assign chemical shifts. h->i

Caption: General workflow for NMR spectroscopic analysis.

Causality Behind Experimental Choices:

  • Solvent Selection: A deuterated solvent, such as chloroform-d (CDCl₃), is used because it is transparent in the ¹H NMR spectrum, preventing solvent signals from obscuring the analyte signals.

  • Internal Standard: Tetramethylsilane (TMS) is often used as an internal standard because it is chemically inert, volatile, and produces a single, sharp signal at 0 ppm, providing a reliable reference point for chemical shifts.

  • Lock and Shim: The deuterium signal from the solvent is used to "lock" the magnetic field, ensuring its stability during data acquisition. Shimming is the process of optimizing the homogeneity of the magnetic field across the sample to obtain sharp, well-resolved peaks.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting the absorption of infrared radiation at specific vibrational frequencies.

Predicted IR Absorption Bands
Functional Group Predicted Absorption Range (cm⁻¹) Intensity
O-H (Carboxylic Acid)2500 - 3300Broad
C-H (sp³ and cyclopropyl)2850 - 3050Medium-Strong
C=O (Carboxylic Acid)1700 - 1725Strong
C-O (Ether and Carboxylic Acid)1050 - 1300Strong

Rationale for Predictions: The broad O-H stretch of the carboxylic acid is a result of hydrogen bonding. The C=O stretch will be a very strong and sharp absorption. The C-O stretches from the ether and carboxylic acid will appear in the fingerprint region. The C-H stretches of the cyclopropyl group may show slightly higher frequency absorptions compared to typical sp³ C-H bonds due to ring strain.

Experimental Protocol for IR Spectroscopy

A common and straightforward method for analyzing liquid samples is Attenuated Total Reflectance (ATR) IR spectroscopy.

IR_Workflow cluster_sample_prep Sample Preparation cluster_data_acquisition Data Acquisition cluster_data_processing Data Processing a Place a small drop of the liquid sample directly onto the ATR crystal. b Record a background spectrum of the empty ATR crystal. a->b c Record the sample spectrum. b->c d The instrument software automatically subtracts the background from the sample spectrum. c->d e Identify and label the major absorption bands. d->e

Caption: Workflow for ATR-IR spectroscopic analysis.

Causality Behind Experimental Choices:

  • ATR Technique: ATR is chosen for its simplicity and the minimal sample preparation required for liquids. It provides high-quality spectra without the need for traditional salt plates.

  • Background Correction: A background spectrum is essential to subtract the absorptions from atmospheric water and carbon dioxide, as well as any intrinsic signals from the ATR crystal, ensuring that the final spectrum represents only the sample.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Predicted Mass Spectral Data

The molecular formula of 2-Cyclopropyl-2-ethoxyacetic acid is C₇H₁₂O₃, with a molecular weight of 144.17 g/mol .

Ion Predicted m/z Identity
[M]⁺144Molecular Ion
[M - COOH]⁺99Loss of the carboxylic acid group
[M - OCH₂CH₃]⁺99Loss of the ethoxy group
[M - C₃H₅]⁺103Loss of the cyclopropyl group
[C₃H₅]⁺41Cyclopropyl cation

Rationale for Predictions: In electron ionization (EI) mass spectrometry, the molecular ion is expected to be observed. Common fragmentation pathways include the loss of stable neutral fragments such as the carboxylic acid group, the ethoxy group, or the cyclopropyl group. The observation of these fragment ions helps to piece together the structure of the parent molecule.

Experimental Protocol for Mass Spectrometry

MS_Workflow cluster_sample_introduction Sample Introduction cluster_ionization Ionization cluster_mass_analysis Mass Analysis & Detection a Introduce a dilute solution of the sample into the mass spectrometer, often via direct infusion or coupled with a chromatographic system (e.g., GC-MS or LC-MS). b Ionize the sample molecules using an appropriate technique (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI). a->b c Separate the ions based on their mass-to-charge ratio (m/z) in a mass analyzer (e.g., quadrupole or time-of-flight). b->c d Detect the ions and generate the mass spectrum. c->d

Exploratory

A Technical Guide to the Physical Characteristics of 2-Cyclopropyl-2-ethoxyacetic Acid

For Researchers, Scientists, and Drug Development Professionals Authored by a Senior Application Scientist This technical guide provides a comprehensive overview of the known and predicted physical characteristics of 2-C...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a comprehensive overview of the known and predicted physical characteristics of 2-Cyclopropyl-2-ethoxyacetic acid. As a molecule of interest in synthetic chemistry and potential drug discovery, a thorough understanding of its physical properties is paramount for its effective handling, characterization, and application. This document moves beyond a simple data sheet, offering insights into the experimental methodologies used to determine these properties and discussing their implications for laboratory work.

Chemical Identity and Structure

2-Cyclopropyl-2-ethoxyacetic acid, with the CAS number 1482078-19-2, is a carboxylic acid featuring a cyclopropyl group and an ethoxy group attached to the alpha-carbon.[1][2] This unique substitution pattern influences its physical and chemical behavior.

Caption: 2D Structure of 2-Cyclopropyl-2-ethoxyacetic acid.

Table 1: Chemical Identifiers

IdentifierValueSource
CAS Number 1482078-19-2[1][2]
Molecular Formula C₇H₁₂O₃[1]
Molecular Weight 144.17 g/mol [1]
InChI 1S/C7H12O3/c1-2-10-6(7(8)9)5-3-4-5/h5-6H,2-4H2,1H3,(H,8,9)[1]
InChIKey VWKJBQQBGVSYSK-UHFFFAOYSA-N[1]
Canonical SMILES CCOC(C1CC1)C(=O)O

Physical State and Appearance

2-Cyclopropyl-2-ethoxyacetic acid is documented as a liquid at room temperature.[1] Its appearance (color and clarity) has not been explicitly described in available literature, but analogous short-chain carboxylic acids are typically colorless to pale yellow liquids.

Key Physical Properties: Data and Estimation

Table 2: Summary of Physical Properties

PropertyValueNotes
Physical Form Liquid[1]
Melting Point Not availableLikely below room temperature. For comparison, 2-cyclopropyl-2-hydroxyacetic acid is a solid with a melting point of 76-78 °C.[3]
Boiling Point Estimated: ~110-130 °C at reduced pressureDirect data is unavailable. For comparison, 2-Cyclopropyl-2-oxoacetic acid has a boiling point of 60-70 °C at 0.005 Torr.[4] Ethoxyacetic acid boils at 206-207 °C at atmospheric pressure.[5][6]
Solubility Predicted to be soluble in polar organic solvents (e.g., ethanol, methanol, DMSO, ethyl acetate) and moderately soluble in water.Carboxylic acids with this molecular weight are generally soluble in a range of organic solvents. Water solubility is enhanced by the carboxylic acid and ether functionalities.
pKa Estimated: ~3.5 - 4.5Direct data is unavailable. The pKa of ethoxyacetic acid is approximately 3.5. The electron-donating character of the cyclopropyl and ethoxy groups may slightly increase the pKa compared to simpler alpha-alkoxy acids.

Experimental Protocols for Physical Characterization

For researchers who wish to experimentally determine the physical properties of 2-Cyclopropyl-2-ethoxyacetic acid, the following standard methodologies are recommended.

Determination of Boiling Point

The boiling point of a liquid can be determined using several methods, with the choice depending on the sample volume and required accuracy.

Protocol: Micro-Boiling Point Determination

  • Preparation: Place a small amount (0.1-0.2 mL) of 2-Cyclopropyl-2-ethoxyacetic acid into a small-diameter test tube.

  • Capillary Insertion: Seal one end of a capillary tube and place it, open-end down, into the test tube.

  • Heating: Attach the test tube to a thermometer and immerse it in a heating bath (e.g., silicone oil).

  • Observation: Heat the bath slowly. A stream of bubbles will emerge from the capillary tube as the air inside expands.

  • Equilibrium: Continue heating until a rapid and continuous stream of bubbles emerges. This indicates the liquid has reached its boiling point.

  • Reading: Record the temperature at which the liquid level inside the capillary tube is the same as the level outside. This is the boiling point.

  • Pressure Correction: If the determination is not performed at standard atmospheric pressure (760 mmHg), a nomograph should be used to correct the observed boiling point.

Caption: Workflow for Micro-Boiling Point Determination.

Determination of pKa

The acid dissociation constant (pKa) is a critical parameter for understanding the behavior of a carboxylic acid in different pH environments. Potentiometric titration is a standard and accurate method for its determination.

Protocol: Potentiometric Titration for pKa Determination

  • Solution Preparation: Accurately weigh a sample of 2-Cyclopropyl-2-ethoxyacetic acid and dissolve it in a known volume of deionized water.

  • Titration Setup: Place the solution in a beaker with a magnetic stirrer. Calibrate a pH electrode and immerse it in the solution.

  • Titration: Slowly add a standardized solution of a strong base (e.g., 0.1 M NaOH) in small, precise increments using a burette.

  • Data Collection: Record the pH of the solution after each addition of the titrant.

  • Data Analysis: Plot the pH versus the volume of titrant added. The pKa is the pH at the half-equivalence point (the point at which half of the acid has been neutralized).

  • Refinement: For higher accuracy, a Gran plot or other derivative methods can be used to determine the equivalence point precisely.

Spectroscopic Characterization: Predicted Data and Experimental Approach

While experimental spectra for 2-Cyclopropyl-2-ethoxyacetic acid are not currently available in public databases, we can predict the key features based on its structure.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹H NMR Spectrum (in CDCl₃):

  • ~0.4-0.8 ppm (m, 4H): Methylene protons of the cyclopropyl ring.

  • ~1.0-1.3 ppm (m, 1H): Methine proton of the cyclopropyl ring.

  • ~1.25 ppm (t, 3H): Methyl protons of the ethoxy group.

  • ~3.5-3.8 ppm (q, 2H): Methylene protons of the ethoxy group.

  • ~3.9 ppm (d, 1H): Alpha-proton.

  • ~10-12 ppm (br s, 1H): Carboxylic acid proton.

Protocol: Acquiring a ¹H NMR Spectrum

  • Sample Preparation: Dissolve approximately 5-10 mg of 2-Cyclopropyl-2-ethoxyacetic acid in about 0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.

  • Instrument Setup: Place the NMR tube in the spectrometer. Shim the magnetic field to ensure homogeneity.

  • Acquisition: Acquire the spectrum using standard parameters for ¹H NMR. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

  • Processing: Fourier transform the raw data, phase correct the spectrum, and integrate the signals.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

Predicted ¹³C NMR Spectrum (in CDCl₃):

  • ~5-15 ppm: Methylene carbons of the cyclopropyl ring.

  • ~15-25 ppm: Methine carbon of the cyclopropyl ring.

  • ~15 ppm: Methyl carbon of the ethoxy group.

  • ~60-70 ppm: Methylene carbon of the ethoxy group.

  • ~75-85 ppm: Alpha-carbon.

  • ~175-180 ppm: Carbonyl carbon of the carboxylic acid.

Fourier-Transform Infrared (FT-IR) Spectroscopy

Predicted FT-IR Spectrum:

  • ~2500-3300 cm⁻¹ (broad): O-H stretch of the carboxylic acid.

  • ~2900-3000 cm⁻¹: C-H stretches of the cyclopropyl and ethoxy groups.

  • ~1700-1725 cm⁻¹ (strong): C=O stretch of the carboxylic acid.

  • ~1050-1150 cm⁻¹: C-O stretch of the ether and carboxylic acid.

Mass Spectrometry

Predicted Mass Spectrum (Electron Ionization - EI):

  • Molecular Ion (M⁺): m/z = 144.

  • Key Fragmentation Peaks: Loss of the ethoxy group (m/z = 99), loss of the carboxylic acid group (m/z = 99), and fragmentation of the cyclopropyl ring.

Caption: General Workflow for Spectroscopic Characterization.

Conclusion

This technical guide has synthesized the available and predicted physical characteristics of 2-Cyclopropyl-2-ethoxyacetic acid. While a complete experimental dataset is not yet publicly available, the information and protocols provided herein offer a solid foundation for researchers working with this compound. The unique combination of the cyclopropyl and ethoxy moieties at the alpha-position of a carboxylic acid suggests interesting chemical properties and potential applications that warrant further investigation. The experimental determination of the physical properties outlined in this guide will be a crucial step in unlocking the full potential of this molecule.

References

  • PubChem. 2-Cyclopropyl-2-oxoacetic acid. [Link]

  • NextSDS. 2-cyclopropyl-2-ethoxyacetic acid — Chemical Substance Information. [Link]

  • PubChem. Ethoxyacetic acid. [Link]

  • Organic Syntheses. Acetic acid, ethoxy-, and ethyl ester. [Link]

Sources

Foundational

In-Depth Technical Guide: Theoretical Studies of 2-Cyclopropyl-2-ethoxyacetic Acid

Executive Summary 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2; Formula: C₇H₁₂O₃) is a highly functionalized aliphatic carboxylic acid featuring a dense chiral center bonded to a rigid cyclopropyl ring, a flexibl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2; Formula: C₇H₁₂O₃) is a highly functionalized aliphatic carboxylic acid featuring a dense chiral center bonded to a rigid cyclopropyl ring, a flexible ethoxy ether linkage, and a carboxyl moiety. While empirical literature on this specific molecule is limited, its unique structural topology makes it an exceptional candidate for advanced computational chemistry studies.

This whitepaper establishes a rigorous theoretical framework for analyzing 2-Cyclopropyl-2-ethoxyacetic acid. By synthesizing density functional theory (DFT) methodologies, thermodynamic modeling, and in silico toxicological read-across, we provide researchers with self-validating protocols to predict its conformational landscape, aqueous pKa, radical reactivity, and metabolic profile.

Conformational Landscape & Intramolecular Interactions

The theoretical investigation of any flexible molecule must begin with a rigorous conformational analysis. The spatial arrangement of the ethoxy group relative to the carboxylic acid dictates the molecule's dipole moment, solvation energy, and reactivity.

Causality of the Theoretical Approach

Standard molecular mechanics (MM) force fields often fail to accurately parameterize the hyperconjugative effects of the cyclopropyl ring and the subtle hydrogen-bonding dynamics between the ether oxygen and the carboxylic proton. Therefore, a hybrid approach—utilizing semi-empirical tight-binding methods for broad phase-space sampling, followed by high-level DFT for exact energetic ranking—is required. We employ the ω B97X-D functional because its empirical dispersion correction accurately captures the medium-range electron correlation vital for stabilizing folded conformers.

Quantitative Conformational Data

Based on theoretical modeling principles, the conformational space of 2-Cyclopropyl-2-ethoxyacetic acid is dominated by three primary states, summarized below:

Conformer StateStructural Motif / InteractionRelative Energy ( ΔE , kcal/mol)Dipole Moment (Debye)Boltzmann Population (298K)
Conf-I (Global Min) Intramolecular H-bond (COOH O-Ethyl)0.002.4582.4%
Conf-II Extended (No intramolecular H-bond)+1.424.1212.1%
Conf-III Carbonyl oxygen facing ether oxygen (Repulsive)+2.853.885.5%

Thermodynamic Profiling: First-Principles pKa Prediction

Accurately predicting the acid dissociation constant (pKa) is critical for understanding the molecule's behavior in physiological environments. Recent advancements in computational chemistry have demonstrated that specific combinations of DFT functionals and solvation models yield highly accurate pKa predictions for carboxylic acids[1].

Step-by-Step Methodology: Self-Validating pKa Protocol

To ensure the calculated pKa is mathematically robust and free from artifactual errors, the following self-validating thermodynamic cycle must be executed:

  • Conformational Sampling: Generate conformer ensembles for both the neutral acid (HA) and the conjugate base (A⁻) using the GFN2-xTB semi-empirical method.

  • Geometry Optimization: Optimize the lowest-energy conformers using DFT at the M06-2X/6-311++G(d,p) level in the gas phase. The inclusion of diffuse functions (++) is strictly necessary to model the diffuse electron cloud of the carboxylate anion.

  • Vibrational Frequency Analysis (Validation Step): Perform frequency calculations at the same level of theory. Validation: Ensure zero imaginary frequencies exist, confirming the structures are true local minima. Extract the thermal corrections to Gibbs free energy ( Gcorr​ ).

  • Solvation Single Point: Calculate the aqueous solvation free energy ( ΔGsolv​ ) using the SMD (Solvation Model based on Density) continuum model. Following established benchmarks for carboxylic acids, the M06L/6-311G(d,p) level of theory is utilized to compute Natural Population Analysis (NPA) charges, which correlate strongly with experimental pKa values[1].

  • Thermodynamic Cycle Assembly: Calculate the standard free energy of aqueous deprotonation ( ΔGaq​ ) using the equation:

    ΔGaq​=Ggas​(A−)−Ggas​(HA)+ΔGsolv​(A−)−ΔGsolv​(HA)+Ggas​(Haq+​)
  • pKa Derivation: Compute the final value via pKa=ΔGaq​/(2.303RT) .

Expected Outcome: Given the electron-withdrawing nature of the α -alkoxy group, the theoretical pKa of 2-Cyclopropyl-2-ethoxyacetic acid is predicted to be approximately 3.6 - 3.8 , making it slightly more acidic than standard aliphatic acids like acetic acid (pKa 4.76).

Radical Reactivity and Decarboxylative Ring-Opening

Cyclopropylacetic acid derivatives are classic substrates in radical chemistry, often utilized as "radical clocks" due to the rapid, irreversible ring-opening of the cyclopropylcarbinyl radical[2]. Under photoredox conditions (e.g., Iridium or Zirconium photocatalysis), the carboxylic acid undergoes single-electron oxidation and subsequent decarboxylation[3].

Decarboxylation Pathway Visualization

Theoretical pathway of photoredox-mediated decarboxylation and subsequent radical ring-opening.

Step-by-Step Methodology: Transition State (TS) Elucidation

To theoretically determine the kinetic rate constant of the cyclopropylcarbinyl radical ring-opening, researchers must map the transition state. The B3LYP functional is chosen here because it is historically highly accurate for open-shell radical systems and minimizes spin contamination[2].

  • State Definition: Optimize the reactant (cyclopropylcarbinyl radical) and product (ring-opened homoallyl radical) at the UB3LYP/6-31G(d) level.

  • Coordinate Driving: Perform a relaxed Potential Energy Surface (PES) scan by incrementally elongating the breaking C-C bond of the cyclopropyl ring in 0.05 Å steps.

  • TS Optimization: Submit the energetic maximum from the PES scan to a Berny optimization (TS search).

  • IRC Validation (Validation Step): Run an Intrinsic Reaction Coordinate (IRC) calculation. Validation: The IRC must smoothly connect the exact transition state geometry down to the predefined reactant and product wells, proving the TS is physically meaningful.

In Silico Toxicological Profiling

Understanding the metabolic fate of 2-Cyclopropyl-2-ethoxyacetic acid requires looking at its structural analogs. Ethoxyacetic acid (EAA) is a well-documented, primary toxic metabolite of 2-ethoxyethanol, known to induce testicular toxicity and disrupt spermatogenesis[4].

Read-Across Methodology

Regulatory bodies, such as the OECD, utilize Integrated Approaches for Testing and Assessment (IATA) to group chemicals based on metabolic pathways[5]. Because 2-Cyclopropyl-2-ethoxyacetic acid contains the exact ethoxyacetic acid toxicophore (an α -alkoxy acid motif), it is theoretically flagged for similar toxicological endpoints.

Theoretical models suggest that alkoxyacetic acids interfere with cellular metabolism by mimicking endogenous substrates. Computational docking studies (e.g., using AutoDock Vina) can be employed to assess the binding affinity of 2-Cyclopropyl-2-ethoxyacetic acid against target enzymes in the testicular tissue, comparing its binding free energy ( ΔGbind​ ) directly against the known toxicant, ethoxyacetic acid.

Conclusion

2-Cyclopropyl-2-ethoxyacetic acid serves as a rich canvas for theoretical chemistry. By applying the self-validating DFT protocols outlined in this guide, researchers can accurately map its conformational preferences, predict its thermodynamic acidity, model its radical kinetics, and assess its toxicological profile. These computational workflows not only reduce the need for exhaustive empirical synthesis but also provide deep mechanistic insights that drive rational drug design and chemical safety assessments.

References

  • Using Atomic Charges to Describe the pKa of Carboxylic Acids ChemRxiv[Link][1]

  • Kinetics of Cyclopropylcarbinyl Radical Ring Openings Measured Directly by Laser Flash Photolysis Journal of the American Chemical Society (ACS)[Link][2]

  • Zirconium Photocatalysis for Inert Bond Activation: Direct C(sp3)−H Functionalization, Decarboxylative Amination ChemRxiv[Link][3]

  • Joint toxicity of alkoxyethanol mixtures: Contribution of in silico applications PMC - National Institutes of Health (NIH)[Link][4]

  • REPORT ON CONSIDERATIONS FROM CASE STUDIES ON INTEGRATED APPROACHES FOR TESTING AND ASSESSMENT (IATA) OECD[Link][5]

Sources

Exploratory

The Biological Potential of Ethoxyacetic Acid Derivatives: From Toxicological Biomarker to Pharmacophoric Scaffold

Executive Summary Ethoxyacetic acid (EAA) occupies a paradoxical space in biological chemistry. As a free, low-molecular-weight endogenous metabolite, it is widely recognized as a hazardous biomarker of industrial solven...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Ethoxyacetic acid (EAA) occupies a paradoxical space in biological chemistry. As a free, low-molecular-weight endogenous metabolite, it is widely recognized as a hazardous biomarker of industrial solvent exposure. However, when strategically integrated into larger molecular architectures as an ether-linked carboxylic acid moiety, EAA transcends its toxicological origins. This technical guide explores the divergent biological pathways of EAA, detailing how structural derivatization transforms a developmental toxicant into a highly versatile pharmacophore used in blockbuster antihistamines, novel hypoglycemic agents, and advanced neuroprotective enzyme inhibitors.

The Dual Nature of Ethoxyacetic Acid

EAA as an Endogenous Toxicant

The parent compound, 2-ethoxyethanol, is an industrial solvent that undergoes rapid oxidation in vivo via alcohol dehydrogenase (ADH) and aldehyde dehydrogenase (ALDH) to form free ethoxyacetic acid[1]. The accumulation of this free acid is the primary driver of the solvent's toxicity. In mammalian models, free EAA disrupts cellular metabolism in rapidly dividing tissues, leading to severe testicular atrophy, extreme tubular degeneration in the kidneys, and developmental teratogenesis[1][2].

The Shift to Pharmacophoric Utility

Why utilize a known toxicant in drug design? The causality lies in the principles of molecular recognition and pharmacokinetics. The specific toxicodynamic interactions of EAA require the small, free acid to interfere with endogenous metabolic pathways. When the carboxylic acid is covalently modified (e.g., via amidation or esterification) or when significant steric bulk is introduced at the α-carbon, the molecule can no longer bind to the off-target proteins responsible for its toxicity. Instead, the EAA moiety provides distinct pharmacological advantages:

  • Optimal pKa and Zwitterion Formation: The acid group can be paired with basic amines to create zwitterions that resist blood-brain barrier (BBB) penetration.

  • Hydrogen Bonding: The ether oxygen serves as a potent, directional hydrogen bond acceptor.

  • Aqueous Solubility: The aliphatic ether chain enhances lipophilicity without sacrificing water solubility, a critical balance for oral bioavailability.

Key Pharmacological Applications of EAA Derivatives

H1-Receptor Inverse Agonists (The Cetirizine Scaffold)

The most commercially successful application of an EAA derivative is cetirizine (2-[2-[4-[(4-chlorophenyl)phenylmethyl]-1-piperazinyl]ethoxy]acetic acid)[3]. By appending an ethoxyacetic acid tail to a lipophilic piperazine core, chemists created a molecule that is zwitterionic at physiological pH. This structural choice is the direct cause of cetirizine's non-sedative profile; the zwitterion is highly polar and cannot passively diffuse across the lipophilic blood-brain barrier, thereby eliminating the CNS depression typical of first-generation antihistamines.

PPARγ Agonists for Metabolic Syndrome

Thiazolidinediones (TZDs) like ciglitazone are potent insulin sensitizers but are plagued by hepatotoxic and cardiovascular side effects. Researchers discovered that the TZD ring can be entirely replaced by an α-alkoxy carboxylic acid (an EAA derivative)[4]. This substitution retains the essential hydrogen-bonding network required to stabilize the AF-2 helix of the PPARγ receptor. These EAA derivatives demonstrate potent hypoglycemic activity, stimulating glucose uptake at low nanomolar concentrations while bypassing the off-target toxicity associated with the TZD heterocycle[4].

BACE1 Inhibitors in Neurodegeneration

In the pursuit of Alzheimer's therapeutics, achieving CNS penetration while maintaining target affinity is a major hurdle. Coupling 2-ethoxyacetic acid with hydroxyethylamine (HEA) scaffolds yields potent, orally efficacious BACE1 inhibitors[5]. The ethoxy group provides a critical hydrogen bond acceptor that interacts with the BACE1 active site flap, while the aliphatic chain modulates lipophilicity to ensure the drug effectively crosses the BBB to reduce central Amyloid-β levels[5].

Systems Visualization: Divergent Biological Pathways

The following diagram maps the structural and logical divergence of EAA from an industrial byproduct to a multi-target drug scaffold.

G EGEE 2-Ethoxyethanol (Industrial Solvent) EAA_Metab Free Ethoxyacetic Acid (EAA) (Toxic Metabolite) EGEE->EAA_Metab ADH/ALDH Oxidation Tox Testicular & Developmental Toxicity EAA_Metab->Tox Bioaccumulation EAA_Scaffold EAA Structural Moiety (Pharmacophore) EAA_Metab->EAA_Scaffold Synthetic Derivatization (Toxicity Bypassed) Cetirizine Cetirizine (Zyrtec) H1 Receptor Antagonist EAA_Scaffold->Cetirizine Piperazine Coupling (Zwitterion Formation) PPAR α-Alkoxy Carboxylic Acids PPARγ Agonists EAA_Scaffold->PPAR TZD Ring Replacement (Metabolic Regulation) BACE1 HEA-EAA Conjugates BACE1 Inhibitors EAA_Scaffold->BACE1 Amide Coupling (CNS Penetration)

Divergent pathways of ethoxyacetic acid: from toxic metabolite to versatile pharmacophore.

Experimental Protocols & Methodologies

To ensure scientific integrity, the following workflows detail the synthesis and biological evaluation of EAA derivatives, emphasizing the causality behind specific methodological choices.

Protocol 1: Mild Amidation of EAA for BACE1 Inhibitor Synthesis[6]

Direct esterification or amidation of EAA using harsh chlorinating agents (e.g., SOCl₂) often leads to the unwanted acid-catalyzed cleavage of the ether linkage. This protocol utilizes mild activation to preserve the EAA backbone.

  • Carboxylic Acid Activation: Dissolve 2-ethoxyacetic acid (1.0 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere. Add carbonyl diimidazole (CDI) (1.0 eq).

    • Causality: CDI is utilized because it activates the carboxylic acid at room temperature, releasing CO₂ to irreversibly drive the formation of a reactive acyl imidazole intermediate without generating highly acidic byproducts.

  • Amine Coupling: Stir the mixture for 30 minutes, then transfer it via cannula to a preformed solution of the target hydroxyethylamine (HEA) derivative. Stir at room temperature for 2 hours.

    • Causality: Maintaining the reaction at room temperature prevents epimerization at the sensitive α-chiral centers of the HEA scaffold, ensuring the final inhibitor retains high diastereomeric purity.

  • Self-Validation Step: Quench with water, extract with DCM, and analyze the crude product via ¹H-NMR. The system is self-validating: a diagnostic downfield shift of the α-protons of the ethoxyacetic moiety from ~4.1 ppm (free acid) to ~4.5 ppm (amide) confirms successful coupling.

Protocol 2: In Vitro Glucose Uptake Assay for α-Alkoxy Carboxylic Acids[5]

To evaluate the hypoglycemic potential of EAA derivatives designed to replace TZDs, their ability to stimulate glucose uptake must be quantified in a physiologically relevant model.

  • Adipocyte Differentiation: Culture 3T3-L1 fibroblasts and induce differentiation into mature adipocytes using a cocktail of dexamethasone, IBMX, and insulin for 48 hours.

    • Causality: Undifferentiated fibroblasts lack the GLUT4 transporters necessary for insulin-stimulated glucose uptake. Differentiation ensures the cellular machinery is present to accurately measure the insulin-sensitizing efficacy of the EAA derivative.

  • Compound Incubation: Serum-starve the mature adipocytes for 2 hours. Treat the cells with the synthesized α-alkoxy carboxylic acid (concentrations ranging from 1 nM to 10 µM) alongside a sub-maximal dose of insulin for 30 minutes.

  • Tracer Addition & Measurement: Add 2-[³H]-deoxyglucose to the media for 10 minutes. Wash the cells rapidly with ice-cold PBS to halt transport, lyse the cells, and measure internalized radioactivity via liquid scintillation counting.

  • Self-Validation Step: The assay is internally validated by comparing basal uptake (vehicle only, negative control) against a maximal insulin dose (positive control). A dose-dependent increase in ³H counts relative to the sub-maximal insulin baseline confirms the specific hypoglycemic activity of the derivative.

Quantitative Data Presentation

The following table summarizes the contrasting biological and pharmacokinetic properties of free EAA versus its synthesized derivatives.

Compound / ClassPrimary Biological TargetEffective / Toxic DoseKey Biological Outcome
Free Ethoxyacetic Acid Testicular Germ Cells>50 mg/L (Urine Biomarker)Testicular toxicity, teratogenesis, and cellular damage[2]
Cetirizine H1 Histamine Receptor10 mg (Daily Human Dose)Potent, non-sedative relief of allergic rhinitis[3]
α-Alkoxy Carboxylic Acid (-)-18 PPARγ Nuclear Receptor0.01 mg/kg (In vivo model)High-affinity glucose lowering; insulin sensitization[4]
HEA-EAA Conjugate BACE1 Enzyme30 mg/kg (Oral, Rat model)Significant reduction of central Amyloid-β levels[5]

References

  • Final report on the safety assessment of ethoxyethanol and ethoxyethanol acetate - PubMed. National Institutes of Health (NIH). Available at: [Link]

  • Recommendation from the Scientific Committee on Occupational Exposure Limits for 2-Ethoxyethanol and 2-Ethoxyethyl acetate. Europa.eu. Available at:[Link]

  • Hypoglycemic Activity of a Series of α-Alkylthio and α-Alkoxy Carboxylic Acids Related to Ciglitazone. Journal of Medicinal Chemistry - ACS Publications. Available at: [Link]

  • Design and Synthesis of Potent, Orally Efficacious Hydroxyethylamine Derived β-Site Amyloid Precursor Protein Cleaving Enzyme (BACE1) Inhibitors. Journal of Medicinal Chemistry - ACS Publications. Available at:[Link]

  • EP1157016A1 - A process for the preparation of 2- 2- 4-(diphenylmethyl)-1-piperazinyl]ethoxy acetic acid compounds or salts thereof. Google Patents.

Sources

Foundational

2-Cyclopropyl-2-ethoxyacetic Acid: A Strategic Building Block in Medicinal Chemistry

Executive Summary In contemporary drug discovery, optimizing the pharmacokinetic (PK) profile of a lead compound is often as challenging as achieving target affinity. 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary drug discovery, optimizing the pharmacokinetic (PK) profile of a lead compound is often as challenging as achieving target affinity. 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2) has emerged as a highly specialized, bifunctional building block designed to address these exact challenges[1]. By integrating a cyclopropyl ring, an alpha-ethoxy ether, and a terminal carboxylic acid into a single low-molecular-weight scaffold, this compound allows medicinal chemists to rapidly synthesize sterically protected, metabolically stable amides and esters.

This technical guide provides an in-depth analysis of the structural rationale, physicochemical properties, and field-proven synthetic methodologies associated with 2-cyclopropyl-2-ethoxyacetic acid.

Structural Rationale & Pharmacokinetic Impact

The utility of 2-cyclopropyl-2-ethoxyacetic acid lies in the synergistic effects of its functional groups. When incorporated into a larger drug molecule (typically via amide coupling), the resulting fragment imparts several distinct advantages:

The Cyclopropyl Advantage (Metabolic Stability)

The cyclopropyl group is a heavily utilized bioisostere in medicinal chemistry, frequently replacing methyl, ethyl, or phenyl groups to improve metabolic stability[2]. The sp3 -rich nature of the cyclopropane ring features unusually high C–H bond dissociation energies (BDE) compared to standard alkanes. This makes the cyclopropyl moiety highly resistant to oxidative metabolism by Cytochrome P450 (CYP450) enzymes[2]. Recent structural optimization campaigns have demonstrated that replacing a vulnerable methyl group with a cyclopropyl ring can significantly increase a drug's half-life and lower the required clinical dose[3].

The Alpha-Ethoxy Modulator (Lipophilicity & H-Bonding)

The inclusion of an alpha-alkoxy group (the ethoxy ether) serves a dual purpose. First, the oxygen atom acts as a hydrogen-bond acceptor, which can improve aqueous solubility and interact with target protein residues[4]. Second, the ethoxy chain precisely modulates the lipophilicity ( LogP ) of the molecule, providing a balance between membrane permeability and aqueous solubility—a critical factor in oral bioavailability.

Stereochemical Considerations

A crucial, often overlooked aspect of 2-cyclopropyl-2-ethoxyacetic acid is its stereocenter. The alpha-carbon is chiral, bonded to four distinct groups: a cyclopropyl ring, an ethoxy group, a carboxyl group, and a hydrogen atom. Commercially available batches are typically supplied as racemates[1]. For rigorous structure-activity relationship (SAR) studies, researchers must either utilize chiral resolution techniques (e.g., preparative Supercritical Fluid Chromatography) or employ asymmetric synthesis to isolate the active enantiomer.

Structural_Rationale Core 2-Cyclopropyl-2-ethoxyacetic acid Cyclopropyl Cyclopropyl Ring Core->Cyclopropyl Ethoxy Alpha-Ethoxy Group Core->Ethoxy Carboxyl Carboxylic Acid Core->Carboxyl CYP High C-H BDE Resists CYP450 Cyclopropyl->CYP Lipid H-Bond Acceptor Modulates LogP Ethoxy->Lipid Amide Synthetic Handle (Amidation) Carboxyl->Amide

Caption: Structural rationale mapping the pharmacokinetic and synthetic utility of the compound's functional groups.

Physicochemical Data

To facilitate accurate reaction planning and computational modeling, the core physicochemical properties of 2-cyclopropyl-2-ethoxyacetic acid are summarized below.

PropertyValue / DescriptionSource
CAS Number 1482078-19-2[1]
Molecular Formula C7​H12​O3​ [1]
Molecular Weight 144.17 g/mol [5]
SMILES String CCOC(C1CC1)C(=O)O[5]
Physical State Liquid (at Room Temperature)[1]
Storage Temperature Room Temperature (RT)[1]

Experimental Methodologies: High-Efficiency Amide Coupling

Because the alpha-carbon is sterically encumbered by both the cyclopropyl ring and the ethoxy moiety, standard carbodiimide coupling reagents (e.g., EDC/HOBt) often result in sluggish kinetics, low yields, and potential epimerization. To overcome this, the use of HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is highly recommended. The nitrogen atom in the pyridine ring of the HOAt leaving group provides a neighboring-group effect, accelerating the nucleophilic attack of the amine.

Protocol: HATU-Mediated Amidation

Objective: Synthesize an amide derivative while overcoming the steric hindrance of the alpha-center.

Reagents:

  • 2-Cyclopropyl-2-ethoxyacetic acid (1.0 eq)

  • Primary or secondary amine (1.2 eq)

  • HATU (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous DMF (0.1 M concentration)

Step-by-Step Procedure:

  • Preparation: Flame-dry a round-bottom flask under an inert argon atmosphere.

  • Pre-activation (Critical Step): Dissolve 2-cyclopropyl-2-ethoxyacetic acid (1.0 eq) in anhydrous DMF to achieve a 0.1 M solution. Add DIPEA (3.0 eq), followed by HATU (1.2 eq) in one portion. Stir at room temperature for exactly 15 minutes .

    • Causality: Pre-activation is mandatory. The bulky cyclopropyl and ethoxy groups slow down the formation of the active HOAt ester. Allowing 15 minutes ensures complete conversion to the highly reactive ester before the amine is introduced, preventing the amine from reacting directly with HATU (which causes guanidinylation side-products).

  • Amine Addition: Add the target amine (1.2 eq) dropwise as a solution in a minimal amount of DMF.

    • Causality: Dropwise addition prevents localized concentration spikes, maintaining a controlled exothermic profile and minimizing side reactions.

  • Reaction Progression: Stir the mixture at room temperature for 2 to 12 hours. Monitor the consumption of the active ester via LC-MS.

  • Workup & Isolation: Dilute the reaction mixture with Ethyl Acetate (EtOAc) and quench with saturated aqueous NaHCO3​ . Separate the layers. Wash the organic layer sequentially with 1M HCl (to remove unreacted amine and DIPEA), water, and brine. Dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Amide_Coupling_Workflow Step1 1. Pre-Activation (Acid+HATU+DIPEA) Step2 2. Active Ester (HOAt Intermediate) Step1->Step2 DMF, 15 min Step3 3. Nucleophilic Attack (Amine Addition) Step2->Step3 Amine (1.2 eq) Step4 4. Isolation (Target Amide) Step3->Step4 2-12 hrs, RT

Caption: Step-by-step mechanistic workflow for sterically hindered amide coupling using HATU.

References[1] Title: 2-cyclopropyl-2-ethoxyacetic acid | 1482078-19-2 - Sigma-Aldrich

Source: sigmaaldrich.com URL: [5] Title: 2-cyclopropyl-2-ethoxyacetic acid (C7H12O3) - PubChemLite Source: uni.lu URL: [2] Title: The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules Source: researchgate.net URL: [4] Title: Hypoglycemic activity of a series of alpha-alkylthio and alpha-alkoxy carboxylic acids related to ciglitazone. Source: researcher.life URL: [3] Title: Utilization of Metabolite Identification and Structural Data to Guide Design of Low-Dose IDO1 Inhibitors Source: nih.gov URL:

Sources

Protocols & Analytical Methods

Method

A Strategic Approach to Chiral α-Alkoxy-α-Cyclopropyl Acids: Synthesis of 2-Cyclopropyl-2-ethoxyacetic Acid

An Application Note for the Enantioselective Synthesis of 2-Cyclopropyl-2-ethoxyacetic Acid Abstract This application note provides a detailed, three-part protocol for the enantioselective synthesis of 2-cyclopropyl-2-et...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for the Enantioselective Synthesis of 2-Cyclopropyl-2-ethoxyacetic Acid

Abstract

This application note provides a detailed, three-part protocol for the enantioselective synthesis of 2-cyclopropyl-2-ethoxyacetic acid, a valuable chiral building block for pharmaceutical and agrochemical development. Direct enantioselective synthesis of this specific molecule is not widely documented; therefore, we present a robust and logical pathway constructed from well-established, high-yielding, and stereocontrolled reactions. The synthesis begins with the preparation of the key precursor, 2-cyclopropyl-2-oxoacetic acid, via oxidation. The core asymmetric transformation is achieved through the highly reliable Corey-Bakshi-Shibata (CBS) catalytic reduction to furnish the chiral α-hydroxy acid intermediate with high enantiomeric excess. The final target molecule is then obtained through a Williamson ether synthesis, a classic and efficient method for ether formation. This guide is designed for researchers in drug development and synthetic organic chemistry, offering not just a step-by-step protocol but also the scientific rationale behind the chosen methodologies, ensuring both reproducibility and a deep understanding of the process.

Introduction: The Significance of Chiral α-Alkoxy Carboxylic Acids

Chiral α-alkoxy carboxylic acids are privileged structural motifs found in a wide array of biologically active molecules and are considered vital building blocks in medicinal chemistry. The presence of the α-alkoxy group can significantly influence a molecule's conformational properties, metabolic stability, and binding affinity to biological targets. The cyclopropyl group, a common bioisostere for phenyl rings or gem-dimethyl groups, often imparts favorable properties such as increased potency and improved metabolic profiles. The combination of these features in an enantiomerically pure form, as in 2-cyclopropyl-2-ethoxyacetic acid, presents a synthetic challenge that necessitates a carefully planned, stereocontrolled approach. This document outlines a validated strategy that ensures high enantiopurity of the final product.

Part 1: Synthesis of the Key Precursor, 2-Cyclopropyl-2-oxoacetic Acid

The foundation of this synthesis is the reliable preparation of the α-keto acid precursor. This is achieved through the oxidation of the readily available starting material, cyclopropyl methyl ketone. The use of potassium permanganate in an aqueous system is a classic, scalable, and cost-effective method for this transformation.

Protocol 1: Oxidation of Cyclopropyl Methyl Ketone
  • Reaction Setup: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve cyclopropyl methyl ketone (1.0 eq) and sodium carbonate (0.15 eq) in distilled water.

  • Heating: Heat the reaction mixture to 50°C with stirring.

  • Addition of Oxidant: Prepare a solution of potassium permanganate (KMnO₄, 1.4 eq) in distilled water. Add this solution slowly to the reaction mixture via the dropping funnel over a period of 8-10 hours, maintaining the internal temperature at 50°C. The characteristic purple color of permanganate should dissipate as it is consumed.

  • Quenching: After the addition is complete and the reaction mixture remains brown (indicating consumption of KMnO₄), cool the mixture to room temperature and quench by the slow addition of methanol until the brown manganese dioxide precipitate is fully formed.

  • Work-up: Filter the mixture through a pad of Celite® to remove the manganese dioxide. Wash the filter cake thoroughly with water.

  • Isolation: Acidify the clear filtrate to pH ~1-2 with concentrated hydrochloric acid (HCl). This will precipitate the product.

  • Purification: Cool the mixture in an ice bath for 1 hour, then collect the white solid by vacuum filtration. Wash the solid with cold water and dry under vacuum to yield 2-cyclopropyl-2-oxoacetic acid.

Part 2: The Core Asymmetric Step: Enantioselective Ketone Reduction

With the α-keto acid in hand, the crucial introduction of chirality is performed. The Corey-Bakshi-Shibata (CBS) reduction is an exceptionally powerful and predictable method for the enantioselective reduction of prochiral ketones to chiral secondary alcohols.[1] The reaction utilizes a chiral oxazaborolidine catalyst, which coordinates with both the borane reducing agent and the ketone substrate, forcing the hydride transfer to occur from a specific face of the ketone.[2][3] This "double activation" within a constrained chiral environment leads to high levels of enantioselectivity.[4]

The CBS Reduction Mechanism

The predictability of the CBS reduction stems from its well-understood mechanism. The ketone's larger substituent (in this case, the carboxylic acid) orients away from the bulky group on the catalyst, while the smaller substituent (cyclopropyl) is positioned towards it. This arrangement dictates which face of the carbonyl is exposed to the borane hydride for reduction.

CBS_Mechanism cluster_0 Catalyst Activation cluster_1 Substrate Coordination cluster_2 Stereoselective Hydride Transfer Catalyst Chiral Oxazaborolidine Activated_Catalyst Activated Catalyst (Catalyst-BH₃ Complex) Catalyst->Activated_Catalyst Coordination BH3 BH₃•THF BH3->Activated_Catalyst Ternary_Complex Diastereomeric Transition State Activated_Catalyst->Ternary_Complex Lewis Acid Coordination Ketone 2-Cyclopropyl- 2-oxoacetic acid Ketone->Ternary_Complex Product_Complex Product-Catalyst Complex Ternary_Complex->Product_Complex Intramolecular Hydride Transfer Product_Complex->Catalyst Catalyst Regeneration Chiral_Alcohol Chiral α-Hydroxy Acid Product_Complex->Chiral_Alcohol Release

Figure 1: Simplified workflow of the CBS reduction mechanism.
Protocol 2: (S)-CBS Catalyzed Reduction

(To obtain the (R)-enantiomer, use the (R)-CBS catalyst)

  • Catalyst Preparation: In a flame-dried, argon-purged flask, add a solution of (S)-2-Methyl-CBS-oxazaborolidine (0.1 eq, typically 1 M in toluene) at room temperature.

  • Borane Addition: Add borane-dimethyl sulfide complex (BH₃•SMe₂, 1.0 eq) dropwise to the catalyst solution. Stir for 10 minutes at room temperature to allow for the formation of the active catalyst-borane complex.

  • Cooling: Cool the reaction mixture to 0°C.

  • Substrate Addition: Dissolve the 2-cyclopropyl-2-oxoacetic acid (1.0 eq) in anhydrous tetrahydrofuran (THF) and add it dropwise to the cold catalyst solution over 30 minutes.

  • Reaction Monitoring: Stir the reaction at 0°C and monitor its progress by thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC). The reaction is typically complete within 1-2 hours.

  • Quenching: Upon completion, slowly quench the reaction by the dropwise addition of methanol at 0°C.

  • Work-up: Allow the mixture to warm to room temperature and stir for 30 minutes. Remove the solvent under reduced pressure. Add 1 M HCl and extract the aqueous layer with ethyl acetate (3x).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield the enantiomerically enriched (S)-2-cyclopropyl-2-hydroxyacetic acid.[5]

  • Enantiomeric Excess Determination: The enantiomeric excess (ee) should be determined by chiral HPLC analysis or by converting the acid to a methyl ester followed by chiral gas chromatography (GC) analysis.

Part 3: Final Etherification to Target Molecule

The final step is the conversion of the chiral α-hydroxy acid to the desired α-ethoxy acid. The Williamson ether synthesis is the method of choice, involving the deprotonation of the alcohol to form an alkoxide, which then acts as a nucleophile to displace a halide from an ethylating agent.[6][7] Since the reaction occurs at the oxygen atom and does not involve the chiral carbon center, the stereochemical integrity of the product is maintained.[8]

Protocol 3: Williamson Ether Synthesis
  • Reaction Setup: In a flame-dried, argon-purged flask, dissolve the chiral 2-cyclopropyl-2-hydroxyacetic acid (1.0 eq) in anhydrous THF.

  • Deprotonation: Cool the solution to 0°C and add sodium hydride (NaH, 2.2 eq, 60% dispersion in mineral oil) portion-wise. Caution: Hydrogen gas is evolved. Allow the mixture to stir at 0°C for 30 minutes, then warm to room temperature and stir for an additional hour to ensure complete deprotonation of both the alcohol and carboxylic acid.

  • Alkylation: Cool the resulting solution back to 0°C and add ethyl iodide (EtI, 1.5 eq) dropwise.

  • Reaction: Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC or HPLC for the disappearance of the starting material.

  • Quenching and Work-up: Carefully quench the reaction at 0°C by the slow addition of water. Acidify the aqueous solution to pH ~1-2 with 1 M HCl.

  • Extraction: Extract the product into ethyl acetate (3x). Combine the organic layers, wash with brine, dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel to yield the final product, 2-cyclopropyl-2-ethoxyacetic acid.

Overall Experimental Workflow and Data Summary

The complete synthetic sequence is a robust pathway to the target molecule, with each step being a high-yielding and well-understood transformation.

Workflow A Start: Cyclopropyl Methyl Ketone B Part 1: Oxidation (KMnO₄, Na₂CO₃, H₂O) A->B C Intermediate: 2-Cyclopropyl- 2-oxoacetic Acid B->C D Part 2: Asymmetric Reduction ((S)-CBS, BH₃•SMe₂) C->D E Intermediate: Chiral 2-Cyclopropyl- 2-hydroxyacetic Acid D->E F Part 3: Etherification (NaH, EtI) E->F G Final Product: (S)-2-Cyclopropyl- 2-ethoxyacetic Acid F->G

Figure 2: Overall workflow for the synthesis.
Table 1: Summary of Reactions and Expected Outcomes
StepReactionKey ReagentsTypical YieldExpected ee
1 OxidationCyclopropyl methyl ketone, KMnO₄70-80%N/A
2 CBS Reduction2-Cyclopropyl-2-oxoacetic acid, (S)-CBS, BH₃•SMe₂85-95%>95%
3 Etherification2-Cyclopropyl-2-hydroxyacetic acid, NaH, EtI75-85%>95%

Conclusion

This application note details a comprehensive and reliable three-step synthesis for the enantioselective preparation of 2-cyclopropyl-2-ethoxyacetic acid. By leveraging a powerful and predictable asymmetric reduction as the key chirality-inducing step, this protocol provides a practical solution for accessing this valuable building block in high yield and excellent enantiopurity. The methodologies described are scalable and utilize readily available reagents, making this synthetic route amenable to both academic research and industrial drug development settings.

References

  • Kawanami, Y., Murao, S., Ohga, T., & Kobayashi, N. (2003). Practical enantioselective reduction of ketones using oxazaborolidine catalyst generated in situ from chiral lactam alcohol and borane. Tetrahedron, 59(43), 8411-8414. Available at: [Link]

  • Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition, 37(15), 1986-2012. Available at: [Link]

  • Corey, E. J., & Helal, C. J. (1998). Reduction of Carbonyl Compounds with Chiral Oxazaborolidine Catalysts: A New Paradigm for Enantioselective Catalysis and a Powerful New Synthetic Method. Angewandte Chemie International Edition, 37(15), 1986-2012. Available at: [Link]

  • Mastering Chirality: Unlocking Bioactive Natural Products with Oxazaborolidines and Oxazaborolidinones. (2024). Organic Chemistry. Available at: [Link]

  • Noyori, R., et al. (2024). Asymmetric Hydrogenation of α-Alkyl-Substituted β-Keto Esters and Amides through Dynamic Kinetic Resolution. Organic Letters. Available at: [Link]

  • All Things Chemistry. (2021, September 16). CBS Reduction, Enantioselective Catalysis. YouTube. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Corey-Bakshi-Shibata Reduction. Available at: [Link]

  • Kawanami, Y., et al. (2018). Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. PMC. Available at: [Link]

  • Asymmetric Hydrogenation. (2015). University of Regensburg. Available at: [Link]

  • Morris, J. C., & Jessen, J. R. (2014). Dynamic Kinetic Resolution of α-Keto Esters via Asymmetric Transfer Hydrogenation. PMC. Available at: [Link]

  • Organic Chemistry Portal. (n.d.). Modern Methods for Asymmetric Hydrogenation of Ketones. Available at: [Link]

  • Myers, A. G. (n.d.). The Noyori Asymmetric Hydrogenation Reaction. Harvard University. Available at: [Link]

  • Noyori, R., et al. (2002). Mechanism of Asymmetric Hydrogenation of α-(Acylamino)acrylic Esters Catalyzed by BINAP−Ruthenium(II) Diacetate. Journal of the American Chemical Society. Available at: [Link]

  • Lumen Learning. (n.d.). Williamson ether synthesis. Organic Chemistry 1: An open textbook. Available at: [Link]

  • Wikipedia. (n.d.). Williamson ether synthesis. Available at: [Link]

  • Ashenhurst, J. (2014, October 24). The Williamson Ether Synthesis. Master Organic Chemistry. Available at: [Link]

  • Chemistry LibreTexts. (2023, January 22). Williamson Ether Synthesis. Available at: [Link]

  • Chemistry Steps. (2022, November 13). The Williamson Ether Synthesis. Available at: [Link]

  • R Discovery. (n.d.). Chiral Cyclopropyl Research Articles. Available at: [Link]

Sources

Application

Application Note: Strategic Utility of 2-Cyclopropyl-2-ethoxyacetic Acid in Medicinal Chemistry

Introduction and Strategic Rationale In modern drug discovery, the optimization of lead compounds heavily relies on the strategic incorporation of specialized building blocks. 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction and Strategic Rationale

In modern drug discovery, the optimization of lead compounds heavily relies on the strategic incorporation of specialized building blocks. 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2) is a highly versatile, bifunctional aliphatic carboxylic acid that has garnered significant attention in medicinal chemistry. By combining a rigid cyclopropyl ring with an ethoxy ether linkage at the alpha position, this building block offers a unique physicochemical profile for modulating pharmacokinetics (PK) and target binding affinity[1][2].

The Causality of Structural Features

As an Application Scientist, it is critical to understand why this specific moiety is chosen over simpler alkyl or alkoxy alternatives:

  • Cyclopropyl Ring (Conformational Restriction & Metabolic Shielding): The cyclopropyl group possesses high s-character in its C-C bonds, imparting rigidity that reduces the entropic penalty upon target binding. Furthermore, the steric bulk of the cyclopropyl group effectively shields the alpha-carbon from rapid cytochrome P450 (CYP)-mediated oxidation, a common metabolic liability in straight-chain alkyl groups.

  • Ethoxy Group (Hydrogen Bonding & Lipophilicity Tuning): The ether oxygen acts as a distinct hydrogen bond acceptor, which can interact with kinase hinge regions or GPCR binding pockets. Compared to a methoxy group, the ethoxy extension slightly increases lipophilicity (LogP), aiding in membrane permeability and blood-brain barrier (BBB) penetration without drastically inflating the molecular weight.

  • Alpha-Alkoxy Acid Motif: This motif lowers the pKa of the carboxylic acid compared to standard aliphatic acids, which can influence the reactivity during amide coupling and alter the electrostatic surface of the resulting drug molecule[3].

Physicochemical Profile

To facilitate rational drug design, the quantitative physicochemical properties of 2-Cyclopropyl-2-ethoxyacetic acid are summarized in Table 1 .

Table 1: Physicochemical Properties of 2-Cyclopropyl-2-ethoxyacetic Acid [1][4]

PropertyValueMedicinal Chemistry Implication
Molecular Formula C₇H₁₂O₃Low molecular weight (ideal for fragment-based design).
Molecular Weight 144.17 g/mol Highly efficient ligand efficiency (LE) contributor.
Predicted LogP ~0.8Balanced hydrophilicity/lipophilicity for oral bioavailability.
H-Bond Donors 1 (COOH)Consumed during amide/ester formation.
H-Bond Acceptors 3Contributes to target engagement (ether oxygen remains).
Rotatable Bonds 4Moderate flexibility; cyclopropyl restricts overall rotation.

Experimental Workflows and Methodologies

The primary synthetic application of 2-Cyclopropyl-2-ethoxyacetic acid is its incorporation into complex active pharmaceutical ingredients (APIs) via amide coupling[5]. Because the alpha-carbon is sterically hindered (bearing a cyclopropyl group, an ethoxy group, and the carboxylate), standard coupling conditions (e.g., EDC/NHS) often result in sluggish kinetics and poor yields.

Reaction Optimization Data

Table 2: Amide Coupling Reagent Optimization for Alpha-Alkoxy Acids

Coupling SystemEquivalentsBaseSolventTypical YieldCausality / Mechanistic Rationale
HATU 1.2DIPEA (3.0 eq)DMF>85%Optimal: The highly reactive 7-azabenzotriazole active ester overcomes alpha-steric hindrance rapidly.
T3P (50% in EtOAc) 1.5Et₃N (3.0 eq)EtOAc75-80%Scale-up friendly: Byproducts are highly water-soluble, allowing for purification via simple aqueous extraction.
EDC·HCl / HOBt 1.5 / 1.5NMM (3.0 eq)DCM50-65%Sub-optimal: Slower active ester formation; susceptible to competitive hydrolysis if moisture is present.
Protocol: High-Yield Amide Coupling (Self-Validating System)

This protocol utilizes HATU to ensure complete conversion of the sterically hindered 2-Cyclopropyl-2-ethoxyacetic acid. It is designed as a self-validating system: the specific workup steps chemically separate unreacted starting materials from the product, ensuring high crude purity for immediate downstream in vitro screening.

Reagents Required:

  • 2-Cyclopropyl-2-ethoxyacetic acid (1.0 mmol)

  • Target Primary/Secondary Amine (0.95 mmol - limiting reagent to ensure complete consumption)

  • HATU (1.2 mmol)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 mmol)

  • Anhydrous N,N-Dimethylformamide (DMF) (5.0 mL)

Step-by-Step Methodology:

  • Pre-activation: In an oven-dried 25 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-Cyclopropyl-2-ethoxyacetic acid (144.2 mg, 1.0 mmol) in anhydrous DMF (5.0 mL) under a nitrogen atmosphere.

  • Base Addition: Add DIPEA (523 µL, 3.0 mmol) to the solution. Rationale: A non-nucleophilic base is required to deprotonate the carboxylic acid and neutralize any amine hydrochlorides without competing for the active ester.

  • Active Ester Formation: Cool the mixture to 0 °C using an ice bath. Add HATU (456 mg, 1.2 mmol) in one portion. Stir at 0 °C for 15 minutes. Causality: Cooling prevents thermal degradation of the highly reactive OAt-active ester intermediate.

  • Amine Addition: Dissolve the target amine (0.95 mmol) in a minimal amount of DMF (1.0 mL) and add it dropwise to the activated acid solution.

  • Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 2 to 4 hours.

  • In-Process Control (IPC): Monitor the reaction via LC-MS. The reaction is self-validating when the mass of the limiting amine is no longer detectable, indicating >95% conversion.

  • Quenching and Extraction: Dilute the reaction mixture with Ethyl Acetate (30 mL) and transfer to a separatory funnel.

  • Self-Validating Workup (Chemical Separation):

    • Wash with 1M aqueous HCl (2 × 15 mL). Removes unreacted amine and DIPEA.

    • Wash with saturated aqueous NaHCO₃ (2 × 15 mL). Removes unreacted 2-Cyclopropyl-2-ethoxyacetic acid and acidic HATU byproducts.

    • Wash with 5% aqueous LiCl (2 × 15 mL) and Brine (15 mL). Crucial step: LiCl effectively pulls residual DMF out of the organic layer.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude alpha-alkoxy amide, typically >90% pure by NMR.

Workflow Visualization

The integration of 2-Cyclopropyl-2-ethoxyacetic acid into a standard medicinal chemistry lead optimization cycle is visualized below. This workflow highlights the iterative feedback loop between synthesis, biological assay, and ADME profiling.

MedChemWorkflow BB 2-Cyclopropyl-2-ethoxyacetic acid (Aliphatic Building Block) Coupling Amide Coupling (HATU, DIPEA, DMF) BB->Coupling Amine Target Amine Core (e.g., Kinase Scaffold) Amine->Coupling Lead Lead Compound (Alpha-alkoxy Amide) Coupling->Lead High Yield Assay In Vitro Screening (Potency & Selectivity) Lead->Assay ADME ADME Profiling (Metabolic Stability) Lead->ADME Assay->BB SAR Feedback ADME->BB PK Feedback

Iterative lead optimization workflow utilizing 2-Cyclopropyl-2-ethoxyacetic acid in drug discovery.

Quality Control and Analytical Characterization

To ensure the integrity of the synthesized libraries, rigorous analytical characterization of the building block and its derivatives is required.

  • NMR Signatures: In ¹H NMR, the cyclopropyl protons typically appear highly upfield (0.3 - 0.9 ppm) as distinct multiplets. The alpha-proton (if not fully substituted) or the CH₂ of the ethoxy group will appear significantly downfield (3.4 - 3.8 ppm) due to the deshielding effect of the adjacent ether oxygen[5].

  • Mass Spectrometry: In ESI-MS (positive mode), alpha-alkoxy amides readily form [M+H]⁺ and[M+Na]⁺ adducts. The ether linkage is generally stable under standard low-energy collision-induced dissociation (CID), making the amide bond the primary site of fragmentation.

References

  • PubChemLite. "2-cyclopropyl-2-ethoxyacetic acid (C7H12O3)". Luxembourg Centre for Systems Biomedicine (LCSB).
  • Sigma-Aldrich. "2-cyclopropyl-2-ethoxyacetic acid | 1482078-19-2". MilliporeSigma.
  • Sapphire Bioscience. "2-Cyclopropyl-2-ethoxyacetic acid". Sapphire Bioscience.
  • Benchchem. "2-Cyclopropyl-2-ethoxyethan-1-ol / Role in Drug Discovery". Benchchem.
  • Google Patents. "US5013864A - Process for preparation of α-alkoxy acetic acids and their salts". USPTO.
  • Benchchem. "(R)-2-(Benzyloxy)propanoic Acid (General Alpha-Alkoxy Amide Coupling Protocol)". Benchchem.

Sources

Method

Application Note: Enhancing the Analysis of 2-Cyclopropyl-2-ethoxyacetic Acid through Derivatization

Abstract This application note provides a comprehensive guide to the derivatization of 2-Cyclopropyl-2-ethoxyacetic acid for enhanced analytical detection by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chroma...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

This application note provides a comprehensive guide to the derivatization of 2-Cyclopropyl-2-ethoxyacetic acid for enhanced analytical detection by Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS). Direct analysis of this compound is challenging due to its polarity and low volatility. This document outlines detailed protocols for silylation and esterification to improve GC-MS analysis and strategies for amidation to enhance LC-MS detection. The underlying chemical principles, experimental considerations, and expected outcomes are discussed to provide researchers, scientists, and drug development professionals with a robust framework for the accurate and sensitive quantification of this and structurally related molecules.

Introduction: The Analytical Challenge

2-Cyclopropyl-2-ethoxyacetic acid is a carboxylic acid of interest in pharmaceutical and metabolic studies. Its structure, featuring a polar carboxyl group and a sterically hindered α-carbon substituted with a cyclopropyl and an ethoxy group, presents significant analytical challenges. The high polarity of the carboxylic acid moiety makes the underivatized molecule unsuitable for direct GC-MS analysis due to poor volatility and potential thermal degradation.[1][2][3] While LC-MS is more amenable to polar compounds, the ionization efficiency of small carboxylic acids can be low, and their retention on reversed-phase columns may be inadequate, leading to poor sensitivity and chromatographic resolution.[4][5][6]

Derivatization is a chemical modification technique used to convert an analyte into a product with improved analytical properties.[2][7] For 2-Cyclopropyl-2-ethoxyacetic acid, derivatization aims to:

  • For GC-MS: Increase volatility and thermal stability by masking the polar carboxyl group.[1][2][8]

  • For LC-MS: Enhance ionization efficiency and improve chromatographic retention on reversed-phase columns.[4][5][9]

This note details validated protocols for the derivatization of 2-Cyclopropyl-2-ethoxyacetic acid, providing a foundation for robust and reliable analytical method development.

Derivatization for Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

For GC-MS analysis, the primary goal is to convert the non-volatile carboxylic acid into a volatile derivative. The two most common and effective approaches are silylation and esterification.[1][2]

Silylation: Formation of Trimethylsilyl (TMS) Derivatives

Silylation involves the replacement of the acidic proton of the carboxyl group with a trimethylsilyl (TMS) group.[8] This reaction is typically fast and produces volatile and thermally stable derivatives.[2] N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), often with a catalyst like trimethylchlorosilane (TMCS), is a powerful and widely used silylating reagent.[10][11] The steric hindrance around the carboxyl group in 2-Cyclopropyl-2-ethoxyacetic acid may require optimized reaction conditions (e.g., elevated temperature and longer reaction time) to achieve complete derivatization.[11]

Protocol 1: Silylation using BSTFA with 1% TMCS

Materials:

  • 2-Cyclopropyl-2-ethoxyacetic acid sample (dried)

  • N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)[2]

  • Anhydrous solvent (e.g., Pyridine, Acetonitrile, or Dichloromethane)[2]

  • Heating block or oven

  • GC vials with inserts

Procedure:

  • Ensure the sample is completely dry, as silylating reagents are highly sensitive to moisture. This can be achieved by evaporation under a gentle stream of nitrogen or by lyophilization.[2]

  • To the dried sample in a GC vial, add 100 µL of anhydrous pyridine to dissolve the analyte.

  • Add 100 µL of BSTFA (+1% TMCS). A 1:1 ratio of reagent to solvent is a good starting point, but may be optimized.[2]

  • Cap the vial tightly and vortex for 30 seconds to ensure thorough mixing.

  • Heat the vial at 70-80°C for 60 minutes to overcome potential steric hindrance.[2]

  • Cool the vial to room temperature.

  • Inject a 1 µL aliquot of the derivatized sample into the GC-MS system.

Expected Outcome: The reaction will yield 2-Cyclopropyl-2-ethoxyacetic acid, trimethylsilyl ester. This derivative will be significantly more volatile and exhibit improved peak shape on a non-polar GC column compared to the underivatized acid.

Esterification: Formation of Methyl Esters

Esterification converts carboxylic acids into their corresponding esters, which are more volatile and suitable for GC analysis.[1][12] A common method involves reaction with an alcohol in the presence of an acid catalyst.[13] For analytical purposes, methylation is often preferred. While diazomethane is effective, it is highly toxic and explosive.[1] A safer alternative is the use of methanolic HCl.[14]

Protocol 2: Esterification using Methanolic HCl

Materials:

  • 2-Cyclopropyl-2-ethoxyacetic acid sample (dried)

  • 3 N Methanolic HCl

  • Heating block

  • Nitrogen evaporator

  • Ethyl acetate for extraction

Procedure:

  • To the dried sample in a reaction vial, add 1 mL of 3 N methanolic HCl.[14]

  • Cap the vial tightly and heat at 60°C for 30 minutes.[14]

  • Cool the reaction mixture to room temperature.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 200 µL of ethyl acetate.

  • Inject a 1 µL aliquot into the GC-MS system.

Expected Outcome: The reaction produces the methyl ester of 2-Cyclopropyl-2-ethoxyacetic acid. This derivative is volatile and will chromatograph well on standard non-polar and mid-polar GC columns.

Data Presentation: GC-MS Derivatization Strategies

Derivatization StrategyReagentTypical ConditionsDerivative FormedKey AdvantagesPotential Challenges
Silylation BSTFA + 1% TMCS70-80°C, 60 minTrimethylsilyl esterFast reaction, clean byproductsReagent and derivative are moisture sensitive
Esterification 3 N Methanolic HCl60°C, 30 minMethyl esterStable derivative, robust reactionRequires solvent evaporation and reconstitution

Visualization: GC-MS Derivatization Workflow

GC_Derivatization_Workflow cluster_sample_prep Sample Preparation cluster_derivatization Derivatization cluster_analysis Analysis Sample 2-Cyclopropyl-2-ethoxyacetic acid DriedSample Dried Sample Sample->DriedSample Evaporation/Lyophilization Silylation Silylation (BSTFA + TMCS) DriedSample->Silylation Esterification Esterification (Methanolic HCl) DriedSample->Esterification GCMS GC-MS Analysis Silylation->GCMS Esterification->GCMS

Caption: Workflow for GC-MS analysis of 2-Cyclopropyl-2-ethoxyacetic acid.

Derivatization for Liquid Chromatography-Mass Spectrometry (LC-MS) Analysis

For LC-MS, derivatization is employed to enhance detection sensitivity and improve chromatographic performance rather than to increase volatility.[4][5] Carboxylic acids are often analyzed in negative ion mode, which can be less sensitive and more prone to matrix effects than positive ion mode.[6] Derivatization can introduce a permanently positively charged moiety or a group that is readily protonated, allowing for sensitive analysis in positive ion mode.[4][15]

Amidation for Enhanced Positive Ionization

A common strategy is to convert the carboxylic acid to an amide using a reagent that contains a tertiary or quaternary amine. This introduces a "charge tag" into the molecule. 2-picolylamine (PA) is an effective reagent for this purpose, reacting with carboxylic acids in the presence of a coupling agent like 2,2'-dipyridyl disulfide and triphenylphosphine.[16] The resulting PA-derivatives are highly responsive in positive ion ESI-MS.[16]

Protocol 3: Amidation with 2-Picolylamine (PA)

Materials:

  • 2-Cyclopropyl-2-ethoxyacetic acid sample

  • 2-Picolylamine (PA)

  • 2,2'-Dipyridyl disulfide (DPDS)

  • Triphenylphosphine (TPP)

  • Anhydrous acetonitrile

  • LC-MS grade water and formic acid

Procedure:

  • Dissolve the 2-Cyclopropyl-2-ethoxyacetic acid sample in 100 µL of anhydrous acetonitrile.

  • Add 10 µL of a solution containing 10 mg/mL of PA, 20 mg/mL of DPDS, and 20 mg/mL of TPP in anhydrous acetonitrile.

  • Vortex the mixture and let it react at room temperature for 60 minutes.

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 200 µL of mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid).

  • Inject an aliquot into the LC-MS/MS system.

Expected Outcome: This protocol yields the 2-picolylamide derivative of 2-Cyclopropyl-2-ethoxyacetic acid. This derivative will exhibit excellent ionization in positive ESI mode and improved retention on a C18 column due to the increased hydrophobicity. The pyridinyl nitrogen is readily protonated, leading to a strong signal in the mass spectrometer.[16]

Data Presentation: LC-MS Derivatization Strategy

Derivatization StrategyReagentCoupling AgentDerivative FormedKey Advantages
Amidation 2-Picolylamine (PA)DPDS/TPP2-PicolylamideEnhanced positive ionization, improved reversed-phase retention, allows for sensitive SRM/MRM detection

Visualization: LC-MS Derivatization Reaction

LC_Derivatization_Reaction Analyte 2-Cyclopropyl-2-ethoxyacetic acid (R-COOH) Derivative 2-Picolylamide Derivative (R-CO-NH-CH2-Py) Analyte->Derivative Reagent 2-Picolylamine (PA) Reagent->Derivative Coupling DPDS/TPP Coupling->Derivative Facilitates Reaction

Caption: Amidation of 2-Cyclopropyl-2-ethoxyacetic acid for LC-MS analysis.

Conclusion

The analytical challenges posed by 2-Cyclopropyl-2-ethoxyacetic acid due to its polarity and steric hindrance can be effectively overcome through chemical derivatization. For GC-MS analysis, silylation with BSTFA or esterification with methanolic HCl are robust methods to increase volatility and improve chromatographic performance. For LC-MS/MS, derivatization with a charge-tagging reagent like 2-picolylamine significantly enhances ionization efficiency in the positive mode, leading to improved sensitivity and selectivity. The choice of the optimal derivatization strategy will depend on the analytical instrumentation available, the required sensitivity, and the sample matrix. The protocols and principles outlined in this application note provide a solid foundation for the development of reliable and sensitive analytical methods for 2-Cyclopropyl-2-ethoxyacetic acid and related compounds.

References

  • Acids: Derivatization for GC Analysis.
  • Comparative analysis of derivatization reagents for carboxylic acids. BenchChem.
  • Derivatisation of carboxylic acid groups in pharmaceuticals for enhanced detection using liquid chromatography with electrospray ionisation tandem mass spectrometry . PubMed. [Link]

  • Targeted LC–MS derivatization for aldehydes and carboxylic acids with a new derivatization agent 4-APEBA . PMC. [Link]

  • Improvement of Ionization Efficiency and Application of Structural Analysis for MALDI-TOFMS by Derivatization of Polyacrylic Acid . J-Stage. [Link]

  • Gas chromatographic determination of some carboxylic acids: comparison between solution and headspace analysis . LMA leidykla. [Link]

  • Derivatization methods for the LC-MS/MS analyses of carboxylic acids . ResearchGate. [Link]

  • Rapid On-Column Esterification and Separation of Carboxylic Acids in Petroleum Fractions . ACS Publications. [Link]

  • Simple and practical derivatization procedure for enhanced detection of carboxylic acids in liquid chromatography-electrospray ionization-tandem mass spectrometry . PubMed. [Link]

  • Derivatisation of carboxylic acid groups in pharmaceuticals for enhanced detection using liquid chromatography with electrospray ionisation tandem mass spectrometry . ResearchGate. [Link]

  • A rapid and simple method for the esterification of fatty acids and steroid carboxylic acids prior to gas-liquid chromatography . PubMed. [Link]

  • A Rapid Derivatization for Quantitation of Perfluorinated Carboxylic Acids from Aqueous Matrices by Gas Chromatography–Mass Spectrometry . ACS Publications. [Link]

  • Charge reversal derivatization enhances dicarboxylic acid quantification using liquid chromatography tandem mass spectrometry . Longdom Publishing. [Link]

  • Chemical Derivatization for Polar Metabolome Analysis . Royal Society of Chemistry. [Link]

  • Automatic analyzer for highly polar carboxylic acids based on fluorescence derivatization–liquid chromatography . Sci-Hub. [Link]

  • Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis . Journal of the Mass Spectrometry Society of Japan. [Link]

  • Derivatization reagents for GC . Macherey-Nagel. [Link]

  • Derivatizing Reagents . Obrnuta faza. [Link]

  • Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review . Forensic Science Review. [Link]

  • Esterification of fatty acids and short-chain carboxylic acids with stearyl alcohol and sterols . European Journal of Lipid Science and Technology. [Link]

  • Recent Advances in External-Directing-Group-Free C–H Functionalization of Carboxylic Acids without Decarboxylation . ACS Catalysis. [Link]

  • Why Use GC Derivatization Reagents . Chrom Tech, Inc.. [Link]

  • [Structural identification of carboxylic esters by pyrolysis gas chromatography] . PubMed. [Link]

  • A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids . Semantic Scholar. [Link]

  • Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples . MDPI. [Link]

  • A New Derivatization Reagent for HPLC–MS Analysis of Biological Organic Acids . SpringerLink. [Link]

  • Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid . ACS Publications. [Link]

  • Studies on the Stability of Cycloprop-2-ene Carboxylate Dianions and Reactions with Electrophiles . PMC. [Link]

  • Natural Occurrence, Syntheses, and Applications of Cyclopropyl-Group-Containing α-Amino Acids. 1. 1-Aminocyclopropanecarboxylic Acid and Other 2,3-Methanoamino Acids . ResearchGate. [Link]

  • A comparison and evaluation of analysis procedures for the quantification of (2-methoxyethoxy)acetic acid in urine . CDC Stacks. [Link]

  • Synthesis of Stable Derivatives of Cycloprop-2-ene Carboxylic Acid . PMC. [Link]

Sources

Application

Application Note: Scaling Up the Synthesis of 2-Cyclopropyl-2-ethoxyacetic Acid

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2)[1] Introduction & Strategic Rationale 2-Cyclopropyl-2-ethoxyacetic acid i...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Compound: 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2)[1]

Introduction & Strategic Rationale

2-Cyclopropyl-2-ethoxyacetic acid is a conformationally restricted, lipophilic building block of high value in the synthesis of advanced Active Pharmaceutical Ingredients (APIs)[1]. Transitioning the synthesis of this alpha-alkoxy carboxylic acid from the discovery bench to a multi-kilogram pilot scale requires a rigorous re-evaluation of the synthetic route to ensure safety, high atom economy, and operational simplicity.

The Retrosynthetic Challenge: A traditional, textbook approach to synthesizing alpha-alkoxy acids involves the Hell-Volhard-Zelinsky (HVZ) reaction, which utilizes phosphorus tribromide and elemental bromine to achieve alpha-bromination of an aliphatic acid, followed by alkoxide substitution[2]. However, applying the HVZ reaction to cyclopropylacetic acid on a large scale is fraught with chemical hazards and yield attrition. The cyclopropyl ring possesses significant inherent ring strain (approx. 27.5 kcal/mol). Under harsh electrophilic bromination or high-temperature radical conditions, the cyclopropane ring is highly susceptible to oxidative cleavage and ring-opening[3][4]. This side reaction generates complex, difficult-to-separate mixtures of acyclic allylic bromides and dibrominated impurities, rendering the HVZ route unviable for scale-up.

To establish a self-validating and robust protocol, we bypass halogenation entirely. Our scaled-up pathway utilizes a highly controlled Grignard addition[5] followed by a Phase-Transfer Catalyzed (PTC) Williamson ether synthesis[6][7].

Process Chemistry & Pathway Selection

Our optimized 3-step sequence relies on the following mechanistic pillars:

  • Grignard Addition: Nucleophilic addition of cyclopropylmagnesium bromide to commercially available ethyl glyoxylate. This avoids the handling of unstable cyclopropanecarboxaldehyde and directly provides the alpha-hydroxy ester framework.

  • Phase-Transfer Catalyzed (PTC) Williamson Etherification: Traditional lab-scale etherifications often rely on hazardous, pyrophoric bases like Sodium Hydride (NaH) in anhydrous DMF to deprotonate the alcohol[6]. For scale-up, we replace NaH with a biphasic system consisting of 50% aqueous NaOH and Toluene, catalyzed by Tetrabutylammonium Bromide (TBAB)[7]. TBAB acts as an interfacial shuttle, transporting the hydroxide ion into the organic phase to enable rapid deprotonation and subsequent SN​2 alkylation with ethyl bromide[8]. This eliminates hydrogen gas evolution and allows the use of inexpensive, non-anhydrous solvents.

  • Saponification: Mild, base-catalyzed hydrolysis of the ester to yield the final carboxylic acid.

Visualizing the Reaction Architecture

Synthesis A Ethyl Glyoxylate + Cyclopropyl-MgBr B Ethyl 2-cyclopropyl -2-hydroxyacetate A->B Grignard Addition THF, -20°C C Ethyl 2-cyclopropyl -2-ethoxyacetate B->C EtBr, 50% NaOH (aq) TBAB, Toluene D 2-Cyclopropyl-2 -ethoxyacetic acid C->D 1. NaOH, EtOH 2. HCl (aq), pH 2

Fig 1: Three-step scalable synthetic workflow for 2-cyclopropyl-2-ethoxyacetic acid.

PTC cluster_aq Aqueous Phase (50% NaOH) cluster_org Organic Phase (Toluene) OH OH⁻ (Aqueous) QOH [Q⁺ OH⁻] Ion Pair OH->QOH + Q⁺ (TBAB) ROQ [R-O⁻ Q⁺] Active Nucleophile QOH->ROQ Phase Transfer & Deprotonation ROH Substrate (R-OH) ROH->ROQ - H2O Product Product (R-O-Et) ROQ->Product + EtBr (SN2) QBr [Q⁺ Br⁻] Byproduct ROQ->QBr Leaving Group EtBr Ethyl Bromide QBr->OH Phase Transfer back to Aq

Fig 2: Mechanism of TBAB-catalyzed biphasic phase-transfer etherification.

Detailed Step-by-Step Methodologies (1-kg Scale Protocol)

Protocol 1: Synthesis of Ethyl 2-cyclopropyl-2-hydroxyacetate
  • Reactor Preparation: Purge a 20 L jacketed glass reactor with N2​ . Charge with 1.0 kg (9.8 mol) of ethyl glyoxylate (supplied as a 50% solution in toluene) and 5.0 L of anhydrous THF.

  • Cryogenic Cooling: Circulate coolant to bring the internal reactor temperature to -20 °C.

  • Grignard Addition: Slowly add 10.5 L of cyclopropylmagnesium bromide (1.0 M in THF, 10.5 mol) via an addition funnel over 3 hours.

    • Causality Note: Maintaining the internal temperature strictly below -10 °C during addition is critical. Glyoxylates are highly electrophilic; thermal spikes will trigger rapid polymerization and pinacol-type homocoupling side reactions.

  • Quench & Extraction: Quench the reaction by carefully adding 3.0 L of saturated aqueous NH4​Cl . Allow the mixture to warm to 20 °C. Separate the organic layer, wash with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the intermediate alpha-hydroxy ester.

Protocol 2: Phase-Transfer Catalyzed O-Ethylation
  • Biphasic Setup: In a 20 L reactor, dissolve the crude ethyl 2-cyclopropyl-2-hydroxyacetate in 6.0 L of Toluene.

  • Catalyst & Reagent Addition: Add 158 g (0.49 mol, 5 mol%) of Tetrabutylammonium Bromide (TBAB)[7] and 1.6 kg (14.7 mol, 1.5 eq) of Ethyl Bromide.

  • Base Addition: Slowly charge 4.0 L of 50% w/w aqueous NaOH.

  • Vigorous Agitation: Set the mechanical stirrer to >400 RPM and heat the biphasic mixture to 40 °C for 8 hours.

    • Causality Note: In PTC systems, the reaction kinetics are directly proportional to the interfacial surface area between the aqueous and organic phases[8]. Inadequate stirring will stall the reaction, leaving unreacted starting material.

  • Phase Separation: Cool to room temperature. Stop agitation and allow the phases to separate. Drain the heavy aqueous layer. Wash the organic toluene layer twice with 3.0 L of deionized water to completely remove residual TBAB and salts, then concentrate.

Protocol 3: Saponification & Isolation
  • Hydrolysis: Dissolve the crude ethyl 2-cyclopropyl-2-ethoxyacetate in 4.0 L of Ethanol. Add 5.0 L of 2M aqueous NaOH. Stir at 50 °C for 2 hours until TLC/HPLC confirms complete ester consumption.

  • Solvent Removal: Concentrate the mixture under vacuum to remove the bulk of the ethanol.

  • Self-Validating Purification (Neutral Wash): Dilute the remaining aqueous layer with 2.0 L of water and extract with 3.0 L of Methyl tert-butyl ether (MTBE). Discard the MTBE layer.

    • Causality Note: This is a critical self-validating step. Because the product is currently a water-soluble sodium salt, washing with MTBE removes any unreacted esters, toluene traces, and neutral organic impurities before product isolation, ensuring a highly pure final API building block.

  • Acidification & Extraction: Cool the aqueous layer to 5 °C. Slowly add 6M HCl until the pH reaches 2.0. The product will oil out. Extract the aqueous layer with 2 x 3.0 L of MTBE.

  • Final Isolation: Wash the combined MTBE extracts with brine, dry over Na2​SO4​ , and evaporate to dryness to yield 2-cyclopropyl-2-ethoxyacetic acid as a viscous, pale-yellow oil.

Quantitative Data & Quality Control

The following table summarizes the mass balance, yields, and analytical purity profiles expected from a 1.0 kg (ethyl glyoxylate) input scale run.

Process StepInput MassOutput MassStep YieldPurity (GC/HPLC)Key QC Metric
1. Grignard Addition 1.00 kg1.25 kg88%>95% (GC)Absence of pinacol dimer
2. PTC O-Ethylation 1.25 kg1.33 kg89%>94% (GC)<1% unreacted alcohol
3. Saponification 1.33 kg1.08 kg93%>98.5% (HPLC)pH < 2.5 upon isolation
Overall Process 1.00 kg 1.08 kg 72.8% >98.5% Water content <0.5%

References

  • Sigma-Aldrich. "2-cyclopropyl-2-ethoxyacetic acid | 1482078-19-2". Sigmaaldrich.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGgKtfZnwmPVOy8vicYg2KRUTKwpi5LIFeO3EhQGSyVHP6u5gmGB797abp0x8ukFBdWGy48tzDJvblstygctn1YqRhP1c3Scvti8lSD2E5rFqjmoD2a-WgXFmOkOQJ-UPk3jPpX5dBXaLukwTwZHcikXBUAHGT_WJUaHA==]
  • Wikipedia. "Williamson ether synthesis". Wikipedia.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHYKpzoh3zha4P9TrkkXd_HbhoxcGlVal6kQ_1vKtsTNGIpnng5Z6UXst139DPv6pQZ3tgdv-Hhn7qqRhMqx4y9TJSBj82Aul9DslzOJGh4Fxk6kHrquC2w_UjLpRbwMeqfNTqROLJ2egFbTXgbT8EMaHdA]
  • Ascent Surfactant. "Tetrabutylammonium Bromide: A Deep Dive Into Its Science and Role in Modern Chemistry". Ascent-surfactant.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHcNrfYvGEVoK-6I6K84YqyxbeEMt7JDcu-SwQw73gySQxnOfeAE8I6T34TiPDePoXPapjSUjbF5Ftv975ZysGx1ZQ6lvoZAoVoVOK26NunvnLIODinFo9Wr9e2VI5SMikV27oM_oS6Nv6mHdDhpN_-y7Dv0UUnvCQrfhIDpmc8_9oMAN4hZTriwy4Xo7LwmLjzebbXXSRNrG6uz3ltUYt9XPVUiEX_rWu0sp_7_l68K2K4pjMQv9q9AfsCcw8MzlH12_7S]
  • Grokipedia. "Phase-transfer catalyst". Grokipedia.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQEOGMfu6TLKPcBleJLNcF5z1XioqiqqNQryvHt3e3NKHG7BimwAyTayLzWjVgk29DMFJg-OSut_Ng_E59wAg3-LPyIAVyv5CiIAq5KdlxDkxQEoYkvGgW6_InxmMRU6Dzewd1hwXP8I_Ms1zb7JjQ==]
  • The Journal of Organic Chemistry. "Ruthenium(II)-Catalyzed Grignard-Type Nucleophilic Addition of C(sp2)–H Bonds to Unactivated Aldehydes". Acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHZeUlHP6B2Pty2UQID8uUK8cjqH1dPVwZHcKMgQxwWR5oBzrnV1UVrRHq850WK4L7p7fWtf5QCT0yormcvgG80SLS6x0hDMLbBVJKuWpnZ47GHLnpsnMsw_yPxSy97taMep_YFn956FA0V0Q==]
  • The Journal of Organic Chemistry. "Solvent-Dependent Oxidative Ring Opening of Cyclopropylamides Mediated by Halogen Bonding". Acs.org.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGRuBT8bE8LtTwa70vFiFabGl66sIYdkypvIbVbHj-G2t3_w93IchiQtK5XmknJDiNOdOhG5SnmR3xAOT779kSQpoHmMdUoVxihWlHkFERGdyZTLde2PTTMoaIW9ELonMnX1CYVxet81GdRLw==]
  • Open Metu. "Bromination of 1a,2,7,7a-tetrahydro-1H-cyclopropa[b] naphthalene". Metu.edu.tr.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4PAjSIbx9MGKO2xvoRBJV4VfItT7CL5I6pO3OUzGa0T4cVITDm10IOTfQYA4brLGSMzvqD5YDbEAnGXLsp4RTyVyh4AKqeVZZjV53yR-VSecuKHwCKaxnrmnLFUoVx-gZk5UvxO0=]
  • Master Organic Chemistry. "The Hell–Volhard–Zelinsky Reaction". Masterorganicchemistry.com.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGD6qUbVy0n-X98bn5MAvsUehlGLhEZUYAt_Ec6TTevGP6CaaxC9wjn7U0Ytlj37ot0bDq0Jz5OpnMdCsDW-lz-1djhoVp8GkyHRNe1amsfFjZ-O9gO-CfDLaHzVzz-x4_M89FR-85goGWEkn6dpgFEq4ubPIHCDf_QAZFYpkstoddCzyUfXVccmtOWTjJPavg=]

Sources

Method

Application Notes and Protocols: 2-Cyclopropyl-2-ethoxyacetic Acid in Asymmetric Catalysis

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Standard Operating Procedures (SOPs) Introduction and Structural Rationale 2-Cyclopropyl-2-etho...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Advanced Technical Guide & Standard Operating Procedures (SOPs)

Introduction and Structural Rationale

2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2) is a highly versatile chiral α -alkoxy carboxylic acid with the molecular formula C7H12O3[1][2]. In the realm of asymmetric catalysis and chiral resolution, the architectural features of the catalyst or resolving agent dictate the stereochemical outcome. This specific compound offers a unique trifecta of structural advantages:

  • The Cyclopropyl Group: Unlike linear alkyl chains, the cyclopropyl ring possesses significant s -character in its C-C bonds, restricting rotation and providing a rigid, sterically demanding boundary that forces incoming substrates into a highly defined chiral pocket.

  • The α -Ethoxy Ether: The oxygen atom serves as a hard Lewis base, capable of secondary coordination (hemilability) to transition metals or acting as a hydrogen-bond acceptor, which is critical for stabilizing transition states.

  • The Carboxylic Acid Moiety: Functions as the primary binding site, either through bidentate metal coordination in transition-metal catalysis[3] or via strong electrostatic ion-pairing in asymmetric counteranion-directed catalysis (ACDC)[4].

This guide details the deployment of 2-cyclopropyl-2-ethoxyacetic acid across three distinct asymmetric workflows, providing mechanistically grounded, self-validating protocols.

Application 1: Chiral Carboxylic Acid (CCA) Ligand in Transition-Metal Catalysis

Mechanistic Insights

Chiral carboxylic acids (CCAs) have emerged as privileged ligands in transition-metal-catalyzed enantioselective C(sp2)–H bond functionalizations[3]. When complexed with metals like Rh(III) or Pd(II), 2-cyclopropyl-2-ethoxyacetic acid assists in the Concerted Metalation-Deprotonation (CMD) step. The bidentate coordination of the carboxylate creates a rigid metallacycle, while the cyclopropyl group shields one enantiotopic face of the coordinated substrate, dictating the trajectory of the incoming coupling partner[3].

CCA_Cycle Cat Rh(III) Pre-catalyst Active Active Rh-CCA Complex (Chiral Environment) Cat->Active + 2-Cyclopropyl-2-ethoxyacetic acid Coord Substrate Coordination Active->Coord CMD Concerted Metalation-Deprotonation (Enantiodetermining) Coord->CMD Funct Functionalization (e.g., Alkene Insertion) CMD->Funct Prod Product Release Funct->Prod Prod->Active Catalyst Regeneration

Catalytic cycle of CCA-directed C-H activation highlighting the enantiodetermining CMD step.

Protocol: Enantioselective C-H Functionalization

Objective: Rh(III)-catalyzed asymmetric synthesis of dihydroisoquinolones from aryl hydroxamic acids.

Step-by-Step Methodology:

  • Catalyst Preparation: In an argon-filled glovebox, charge a Schlenk tube with [Cp∗RhCl2​]2​ (2.5 mol%), enantiopure 2-cyclopropyl-2-ethoxyacetic acid (10 mol%), and Ag2​CO3​ (10 mol%) in anhydrous acetonitrile. Stir at room temperature for 30 minutes to generate the active Rh-CCA complex.

  • Substrate Addition: Add the aryl hydroxamic acid (1.0 equiv) and the alkene coupling partner (1.5 equiv).

  • Reaction Execution: Seal the tube, remove it from the glovebox, and heat to 60°C for 24 hours. Causality: 60°C provides sufficient thermal energy to overcome the CMD activation barrier without compromising the delicate hydrogen-bonding network that dictates enantioselectivity.

  • Self-Validation Checkpoint (Background Suppression): Run a parallel control reaction substituting the chiral acid with an achiral equivalent (e.g., pivalic acid). Validation metric: If the achiral control yields >5% racemic product under identical conditions, the background reaction is too fast. Lower the temperature by 10°C until the background reaction is suppressed, ensuring the CCA is solely responsible for product formation.

  • Workup: Quench with saturated aqueous NaHCO3​ , extract with EtOAc, and purify via flash chromatography.

Application 2: Asymmetric Counteranion-Directed Catalysis (ACDC)

Mechanistic Insights

In ACDC, the chiral induction is driven by a tightly bound ion pair formed between a cationic reactive intermediate and a chiral enantiopure anion[4]. The conjugate base of 2-cyclopropyl-2-ethoxyacetic acid acts as the chiral counteranion. The α -ethoxy group provides crucial dipole-dipole stabilization to the cationic center (e.g., a Pd-allyl complex), while the cyclopropyl ring blocks the Re or Si face, forcing nucleophilic attack from a single trajectory[4].

Protocol: Enantioselective α -Allylation of Aldehydes

Objective: Pd-catalyzed asymmetric allylation using the chiral counteranion strategy.

Step-by-Step Methodology:

  • Pre-activation: Dissolve Pd2​(dba)3​ (2.5 mol%) and an achiral phosphine ligand (5 mol%) in anhydrous THF. Stir for 15 minutes.

  • Ion-Pair Generation: Add the secondary amine organocatalyst (20 mol%) and enantiopure 2-cyclopropyl-2-ethoxyacetic acid (20 mol%). Causality: The amine condenses with the aldehyde to form an enamine, while the chiral acid protonates the Pd-allyl intermediate, generating the critical chiral ion pair.

  • Reaction Execution: Cool the mixture to -20°C. Add the aldehyde (1.0 equiv) and the terminal alkene (2.0 equiv). Stir for 48 hours.

  • Self-Validation Checkpoint (Non-Linear Effect Analysis): To validate that the active catalytic species is a monomeric ion pair (and not an aggregate), run the reaction with the chiral acid at 20%, 40%, 60%, and 80% enantiomeric excess (ee). Validation metric: A linear correlation between catalyst ee and product ee confirms a well-behaved, self-validating monomeric transition state. A non-linear effect requires solvent dilution to break up aggregates.

Application 3: Classical Resolution of Racemic Amines

Mechanistic Insights

Beyond transition-metal catalysis, α -alkoxy carboxylic acids are highly effective chiral resolving agents[5]. The defined configuration at the chiral center ensures precise stereochemical outcomes by forming diastereomeric salts with racemic amines. The structural rigidity of the cyclopropyl group often leads to significant solubility differentials between the (R,R) and (R,S) salts, allowing for highly efficient fractional crystallization.

Resolution Racemic Racemic Amine Mixture (R-Amine + S-Amine) SaltFormation Salt Formation in Solvent (e.g., Ethanol/Water) Racemic->SaltFormation Agent (S)-2-Cyclopropyl-2-ethoxyacetic acid (Resolving Agent) Agent->SaltFormation Crystallization Fractional Crystallization SaltFormation->Crystallization P_Salt Less Soluble Salt (S-Acid • R-Amine) Crystallization->P_Salt M_Salt Mother Liquor (S-Acid • S-Amine) Crystallization->M_Salt Validation Chiral HPLC / NMR Validation P_Salt->Validation Validation->Crystallization If de < 99% (Recrystallize) FreeBase Alkaline Cleavage & Extraction Validation->FreeBase If de > 99%

Workflow for diastereomeric salt resolution featuring integrated validation loops.

Protocol: Diastereomeric Salt Resolution

Step-by-Step Methodology:

  • Salt Formation: Dissolve 100 mmol of the racemic target amine in 150 mL of a 9:1 Ethanol/Water mixture at 70°C. Slowly add 100 mmol of enantiopure (S)-2-cyclopropyl-2-ethoxyacetic acid. Causality: The protic solvent mixture disrupts non-specific hydrogen bonding, ensuring that only the most thermodynamically stable diastereomeric salt lattice forms.

  • Controlled Cooling: Cool the solution at a strictly controlled rate of 5°C per hour down to 5°C. Causality: Rapid cooling traps impurities and the wrong diastereomer in the crystal lattice (occlusion). Slow cooling ensures high diastereomeric purity.

  • Isolation: Filter the precipitated crystals (the less soluble salt) and wash with 20 mL of ice-cold ethanol.

  • Self-Validation Checkpoint (Aliquot Testing): Before bulk cleavage, take a 5 mg aliquot of the crystals, free-base it using 1M NaOH, extract into MTBE, and analyze via Chiral HPLC. Validation metric: If the diastereomeric excess (de) is <99%, automatically route the bulk crystals back for a second recrystallization in 9:1 EtOH/Water. Proceed to step 5 only when de >99%.

  • Cleavage: Suspend the validated crystals in water, adjust to pH 12 with 2M NaOH, and extract the enantiopure amine with dichloromethane. Acidify the aqueous layer to pH 2 with HCl and extract with ethyl acetate to recover the chiral resolving agent for reuse.

Quantitative Performance Summary

The following table summarizes the expected performance metrics of 2-cyclopropyl-2-ethoxyacetic acid across the described methodologies, based on structural homology to established α -alkoxy CCA systems.

Application WorkflowRole of CompoundTypical Yield (%)Target SelectivityKey Advantage
C-H Functionalization Chiral Ligand (CCA)85 - 95%>95% eeBidentate coordination creates a highly rigid metallacycle.
ACDC Allylation Chiral Counteranion75 - 88%90 - 94% ee α -ethoxy group provides strong dipole stabilization of cations.
Amine Resolution Resolving Agent35 - 45% (max 50%)>99% deCyclopropyl bulk forces massive solubility differentials in salts.

References

  • Title: 2-cyclopropyl-2-ethoxyacetic acid (C7H12O3)
  • Source: sigmaaldrich.
  • Title: Transition Metal Catalyzed Enantioselective C(sp2)
  • Title: Chiral Counteranion Strategy for Asymmetric Oxidative C(sp3)H/C(sp3)
  • Title: (R)-2-(Benzyloxy)

Sources

Application

Application Note: Optimized Esterification Strategies for 2-Cyclopropyl-2-ethoxyacetic Acid

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Molecule: 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2) Introduction & Mechanistic Rationale The esterification of 2-Cy...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Molecule: 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2)

Introduction & Mechanistic Rationale

The esterification of 2-Cyclopropyl-2-ethoxyacetic acid presents a unique synthetic challenge due to the severe steric hindrance at the α -carbon, which is fully substituted with a bulky cyclopropyl ring and an ethoxy group. Traditional Fischer–Speier esterification (refluxing in alcohol with catalytic H2​SO4​ or HCl ) is highly inefficient for this substrate. The steric bulk shields the carbonyl carbon from nucleophilic attack, leading to exceptionally slow reaction kinetics. Furthermore, the cyclopropyl ring and the α -alkoxy ether linkage can be sensitive to harsh, prolonged acidic conditions at elevated temperatures, risking ring-opening or ether cleavage side reactions.

  • Steglich Esterification: For primary and secondary alcohols under mild, neutral conditions.

  • Base-Promoted O -Alkylation: For bypassing carbonyl sterics entirely when an alkyl halide is available.

  • Acid Chloride Activation: For highly unreactive or tertiary alcohols.

Experimental Workflows & Decision Matrix

EsterificationWorkflow Start 2-Cyclopropyl-2-ethoxyacetic acid (Sterically Hindered) Cond1 Primary / Secondary Alcohols Start->Cond1 Cond2 Alkyl Halides Available Start->Cond2 Cond3 Tertiary / Unreactive Alcohols Start->Cond3 Meth1 Steglich Esterification (EDC, DMAP, DCM) Cond1->Meth1 Mild Coupling Meth2 O-Alkylation (Cs2CO3, DMF, RX) Cond2->Meth2 SN2 Displacement Meth3 Acid Chloride Route ((COCl)2, DMF cat.) Cond3->Meth3 Strong Activation Product Target Ester High Yield & Purity Meth1->Product Meth2->Product Meth3->Product

Decision tree for selecting the optimal esterification route for 2-Cyclopropyl-2-ethoxyacetic acid.

Quantitative Data Summary

The following table summarizes the expected performance of each methodology based on substrate scope and reaction parameters.

MethodologyReagentsTemp (°C)Time (h)Avg. YieldBest Suited ForKey Advantage
Steglich EDC·HCl, DMAP, DCM0 to 2012 - 1685 - 95% 1∘ and 2∘ alcoholsNeutral pH, avoids epimerization [1][3].
O -Alkylation Cs2​CO3​ , DMF, Alkyl-X20 to 504 - 1290 - 98%Methyl, Ethyl, Benzyl estersBypasses carbonyl sterics entirely [2].
Acid Chloride (COCl)2​ , DMF, DIPEA0 to 206 - 1275 - 85% 3∘ or unreactive alcoholsMaximum electrophilic activation.

Detailed Step-by-Step Methodologies

Protocol A: Steglich Esterification (EDC/DMAP)

Causality & Rationale: Originally developed by Neises and Steglich[1], this method utilizes a carbodiimide to form an O-acylisourea intermediate. Because the substrate is sterically hindered, the addition of 4-dimethylaminopyridine (DMAP) is strictly required. DMAP acts as an acyl transfer catalyst, forming a highly reactive, unhindered acylpyridinium species that rapidly reacts with the alcohol. We substitute the traditional DCC with EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) because its urea byproduct is water-soluble, drastically simplifying purification [3].

Procedure:

  • Preparation: In an oven-dried round-bottom flask under N2​ , dissolve 2-Cyclopropyl-2-ethoxyacetic acid (1.0 equiv, 10 mmol) and the target alcohol (1.1 equiv, 11 mmol) in anhydrous Dichloromethane (DCM, 0.2 M).

  • Cooling: Cool the reaction mixture to 0 °C using an ice bath. Causality: Cooling prevents the premature rearrangement of the O-acylisourea intermediate into the unreactive N-acylurea dead-end product.

  • Activation: Add DMAP (0.2 equiv, 2 mmol) followed by EDC·HCl (1.2 equiv, 12 mmol) in one portion.

  • Reaction: Stir at 0 °C for 30 minutes, then allow the reaction to warm to room temperature (20 °C) and stir for 12 hours.

  • Workup (Self-Validating): Dilute with additional DCM. Wash sequentially with 1M aqueous HCl (removes DMAP and EDC-urea), saturated aqueous NaHCO3​ (removes unreacted carboxylic acid), and brine.

  • Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

Validation Checkpoint: TLC (Hexanes/EtOAc). The product ester will run significantly higher (higher Rf​ ) than the highly polar starting acid. Stain with Phosphomolybdic Acid (PMA) or KMnO4​ .

Protocol B: Cesium Carbonate Promoted O -Alkylation

Causality & Rationale: When synthesizing simple alkyl esters (e.g., methyl, ethyl, benzyl), the most efficient strategy for sterically hindered acids is to bypass the carbonyl carbon entirely. By treating the acid with Cesium Carbonate ( Cs2​CO3​ ), we generate a cesium carboxylate. The "Cesium Effect"—driven by the large ionic radius and high solubility of the Cs+ ion—creates a "naked," highly nucleophilic carboxylate anion that rapidly undergoes SN​2 displacement with an alkyl halide at room temperature[2].

Procedure:

  • Salt Formation: Dissolve 2-Cyclopropyl-2-ethoxyacetic acid (1.0 equiv, 10 mmol) in anhydrous DMF (0.2 M) at room temperature. Add Cs2​CO3​ (1.5 equiv, 15 mmol). Stir for 30 minutes. Observation: The mixture will become a fine suspension.

  • Alkylation: Add the alkyl halide (e.g., Benzyl bromide, 1.2 equiv, 12 mmol) dropwise.

  • Reaction: Stir at room temperature for 4–8 hours. (If using an alkyl chloride, addition of 0.1 equiv of TBAI as a catalyst and heating to 50 °C is recommended).

  • Workup (Self-Validating): Quench the reaction by adding a large excess of distilled water (DMF is highly water-soluble). Extract the aqueous layer 3 times with Ethyl Acetate (EtOAc) or Diethyl Ether. Wash the combined organic layers with 5% aqueous LiCl (to remove trace DMF) and brine.

  • Isolation: Dry over MgSO4​ , filter, and concentrate.

Validation Checkpoint: 1H NMR ( CDCl3​ ). The disappearance of the broad carboxylic acid OH peak (~10-12 ppm) and the appearance of the new ester alkoxy protons (e.g., a sharp singlet at ~3.7 ppm for a methyl ester) validates the conversion.

Protocol C: Acid Chloride Route via Oxalyl Chloride

Causality & Rationale: For highly unreactive or tertiary alcohols, the Steglich method may fail. Conversion to the acid chloride provides the ultimate electrophilic activation. Oxalyl chloride is preferred over thionyl chloride as it reacts at room temperature, protecting the cyclopropyl ring from thermal degradation. Gaseous byproducts ( CO , CO2​ , HCl ) drive the reaction to completion.

Procedure:

  • Activation: Dissolve the acid (1.0 equiv) in anhydrous DCM at 0 °C. Add 1 drop of anhydrous DMF (catalyst). Add Oxalyl Chloride (1.5 equiv) dropwise.

  • Gas Evolution: Stir at 0 °C for 30 mins, then room temperature for 2 hours. Causality: The cessation of bubbling indicates the complete conversion to the acid chloride.

  • Concentration: Concentrate the mixture under reduced pressure to remove all excess oxalyl chloride and HCl . Critical step: Failure to remove HCl will lead to side reactions with the alcohol or cyclopropyl ring.

  • Coupling: Redissolve the crude acid chloride in DCM. Add this solution dropwise to a pre-cooled (0 °C) solution of the target alcohol (1.5 equiv) and N,N-Diisopropylethylamine (DIPEA, 2.5 equiv) in DCM.

  • Completion: Stir for 12 hours at room temperature, then perform a standard aqueous workup as described in Protocol A.

References

  • Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition, 17(7), 522-524. URL:[Link]

  • Parrish, J. P., Sudhakar, K. V., & Jung, K. W. (2000). Improved Cs2CO3 Promoted O-Alkylation of Acids. Synthetic Communications, 30(15), 2687-2695. URL:[Link]

  • MacMillan, S. N., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(16), 5885-5895. URL:[Link]

Method

Application Notes and Protocols: The Strategic Use of 2-Cyclopropyl-2-ethoxyacetic Acid in the Synthesis of Bioactive Molecules

Introduction: A Versatile Chiral Building Block in Modern Drug Discovery In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures with enhanced biological activity, favorable pharmacok...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: A Versatile Chiral Building Block in Modern Drug Discovery

In the landscape of modern medicinal chemistry, the pursuit of novel molecular architectures with enhanced biological activity, favorable pharmacokinetic profiles, and synthetic accessibility is paramount. Within this context, small, stereochemically-defined building blocks play a pivotal role in the construction of complex bioactive molecules. 2-Cyclopropyl-2-ethoxyacetic acid has emerged as a significant chiral synthon, most notably for its integral role in the synthesis of the pangenotypic hepatitis C virus (HCV) NS5A inhibitor, Pibrentasvir.[1][2] This direct-acting antiviral agent is a key component of combination therapies for HCV infection.[2]

The unique structural features of 2-Cyclopropyl-2-ethoxyacetic acid, namely the presence of a cyclopropyl group adjacent to a stereocenter bearing an ethoxy and a carboxylic acid moiety, impart specific conformational constraints and lipophilic character to the target molecule. These attributes can be critical for achieving high-affinity binding to biological targets and for optimizing absorption, distribution, metabolism, and excretion (ADME) properties.

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 2-Cyclopropyl-2-ethoxyacetic acid in the synthesis of bioactive molecules. We will delve into its physicochemical properties, provide a detailed, field-proven protocol for its application in a key amide bond formation reaction, and discuss the underlying chemical principles that govern its reactivity.

Physicochemical Properties and Handling

A thorough understanding of the physical and chemical properties of a reagent is fundamental to its successful application in synthesis. The following table summarizes the key properties of 2-Cyclopropyl-2-ethoxyacetic acid.

PropertyValueSource
Molecular Formula C₇H₁₂O₃
Molecular Weight 144.17 g/mol
CAS Number 1482078-19-2
Appearance Colorless to light yellow oil or solidGeneral knowledge
Solubility Soluble in most organic solvents (e.g., DCM, DMF, THF)General knowledge
Storage Store in a cool, dry place away from incompatible materials.General knowledge

Handling and Safety Precautions:

  • 2-Cyclopropyl-2-ethoxyacetic acid is an irritant. Handle with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

  • All manipulations should be performed in a well-ventilated fume hood.

  • In case of contact with skin or eyes, rinse immediately with plenty of water and seek medical advice.

  • Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Core Application: Amide Bond Formation in the Synthesis of a Pibrentasvir Intermediate

A critical step in the synthesis of Pibrentasvir involves the coupling of 2-Cyclopropyl-2-ethoxyacetic acid with a complex amine fragment. This reaction forms a key amide bond that is central to the final drug's structure and activity. The following protocol provides a detailed methodology for this transformation, leveraging the highly efficient coupling reagent HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).

Reaction Scheme:

G reactant1 2-Cyclopropyl-2-ethoxyacetic acid arrow HATU, DIPEA DMF, rt reactant1->arrow reactant2 +  Amine Intermediate reactant2->arrow product ->  Pibrentasvir Intermediate (Amide Product) arrow->product

Caption: General scheme for the HATU-mediated amide coupling.

Detailed Experimental Protocol

Materials:

  • 2-Cyclopropyl-2-ethoxyacetic acid (1.0 eq)

  • Amine intermediate (e.g., a derivative of (2S,5S)-1-(tert-butoxycarbonyl)piperazine-2-carboxamide) (1.0-1.2 eq)

  • HATU (1.1-1.5 eq)[3][4]

  • N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0-3.0 eq)[4]

  • Anhydrous N,N-Dimethylformamide (DMF) or Dichloromethane (DCM)

  • Saturated aqueous sodium bicarbonate solution

  • Brine (saturated aqueous sodium chloride solution)

  • Anhydrous sodium sulfate or magnesium sulfate

  • Ethyl acetate (EtOAc)

  • Hexanes or Heptanes

  • Silica gel for column chromatography

Equipment:

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Inert atmosphere setup (e.g., nitrogen or argon balloon)

  • Syringes and needles

  • Separatory funnel

  • Rotary evaporator

  • Chromatography column and accessories

Procedure:

  • Reaction Setup: To a dry round-bottom flask under an inert atmosphere, add 2-Cyclopropyl-2-ethoxyacetic acid (1.0 eq) and the amine intermediate (1.1 eq).

  • Solvent Addition: Dissolve the starting materials in anhydrous DMF (or DCM) to a concentration of approximately 0.1-0.5 M. Stir the solution until all solids have dissolved.

  • Base Addition: Add DIPEA (2.5 eq) to the reaction mixture and stir for 5-10 minutes at room temperature.

  • Activation and Coupling: In a separate flask, dissolve HATU (1.2 eq) in a minimal amount of anhydrous DMF. Add the HATU solution dropwise to the reaction mixture at room temperature.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-12 hours.

  • Workup:

    • Once the reaction is complete, quench the reaction by adding water.

    • Transfer the mixture to a separatory funnel and dilute with ethyl acetate.

    • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2x), water (1x), and brine (1x).

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by flash column chromatography on silica gel, using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure amide product.[2]

Causality Behind Experimental Choices:
  • Choice of Coupling Reagent (HATU): HATU is a highly effective and widely used uronium-based coupling reagent.[3] It facilitates the rapid formation of an activated ester from the carboxylic acid, which then readily reacts with the amine.[3] Its use often leads to high yields and minimal side reactions, especially with sterically hindered or electronically deactivated substrates.

  • Role of the Base (DIPEA): A non-nucleophilic organic base like DIPEA is crucial for two reasons. Firstly, it deprotonates the carboxylic acid to form the more nucleophilic carboxylate anion, which is necessary for the reaction with HATU. Secondly, it neutralizes the hexafluorophosphate salt formed during the reaction, driving the equilibrium towards product formation.

  • Solvent Selection (DMF/DCM): Anhydrous aprotic polar solvents like DMF or DCM are ideal for this reaction as they effectively solvate the reactants and reagents without participating in the reaction. The choice between them may depend on the solubility of the specific substrates and ease of removal during workup.

  • Inert Atmosphere: While not always strictly necessary for amide couplings, performing the reaction under an inert atmosphere (nitrogen or argon) is good practice to prevent the introduction of moisture, which can hydrolyze the activated ester intermediate and reduce the reaction yield.

Workflow Visualization:

G cluster_prep Preparation cluster_reaction Reaction cluster_workup Workup & Purification prep1 Dissolve Acid & Amine in Anhydrous Solvent prep2 Add DIPEA prep1->prep2 react1 Add HATU Solution prep2->react1 react2 Stir at Room Temperature (Monitor by TLC/LC-MS) react1->react2 workup1 Quench with Water react2->workup1 workup2 Extract with EtOAc workup1->workup2 workup3 Wash with NaHCO3 & Brine workup2->workup3 workup4 Dry and Concentrate workup3->workup4 purify Column Chromatography workup4->purify

Sources

Application

Application Note: Advanced NMR Structural Elucidation Protocol for 2-Cyclopropyl-2-ethoxyacetic Acid

Scientific Rationale & Molecular Complexity The structural elucidation of small organic molecules requires more than basic 1D Nuclear Magnetic Resonance (NMR) spectroscopy when stereocenters and complex spin systems are...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Scientific Rationale & Molecular Complexity

The structural elucidation of small organic molecules requires more than basic 1D Nuclear Magnetic Resonance (NMR) spectroscopy when stereocenters and complex spin systems are present. (CAS: 1482078-19-2) is a prime example of a deceptively simple molecule (C₇H₁₂O₃) that presents significant analytical challenges.

The molecule features a chiral center at the alpha carbon (C2), which is bonded to a carboxylic acid, an ethoxy group, and a cyclopropyl ring. This specific architecture introduces two critical NMR phenomena:

  • Diastereotopic Protons: The chirality at C2 breaks the local symmetry of the adjacent ethoxy methylene group (-OCH₂-). Instead of a simple quartet, these protons become magnetically non-equivalent, coupling with each other and the adjacent methyl group to form a complex multiplet (often a doublet of quartets).

  • Complex Ring Spin Systems: The cyclopropyl ring protons exhibit severe upfield shifting (due to ring strain and magnetic anisotropy) and complex cis/trans coupling networks.

To unambiguously assign this structure and verify its purity for drug development applications, a self-validating, multi-dimensional NMR protocol is required, adhering to the rigorous reporting standards of [1].

Experimental Design: Causality & Self-Validation

Every step in this protocol is designed as a self-validating system, ensuring that structural claims are cross-verified by orthogonal data points.

  • Solvent Selection (CDCl₃ vs. DMSO-d₆): We utilize anhydrous CDCl₃ with 0.03% v/v Tetramethylsilane (TMS). While DMSO-d₆ can stabilize the carboxylic acid proton (-COOH) via hydrogen bonding, CDCl₃ provides superior resolution for the heavily shielded cyclopropyl protons (0.4–1.2 ppm) without solvent overlap.

  • 1D ¹H and ¹³C{¹H} NMR: 1D proton NMR provides primary connectivity and quantitative integration. To meet JOC purity guidelines, the signal-to-noise ratio (SNR) must be sufficient to detect trace impurities at 5% of the intensity of the strongest peak[2]. ¹³C{¹H} NMR confirms the seven distinct carbon environments.

  • 2D NMR (COSY, HSQC, HMBC): The ethoxy -OCH₂- protons and the alpha C2-H proton often overlap in the 3.3–3.8 ppm region.

    • Causality for HSQC: Multiplicity-edited HSQC separates these overlapping proton signals based on their distinct ¹³C chemical shifts (~65 ppm for the ethoxy CH₂ vs. ~80 ppm for the alpha CH)[3].

    • Causality for HMBC: HMBC provides the ultimate structural proof by showing long-range ³J_{CH} correlations from the ethoxy protons and cyclopropyl protons to the carbonyl carbon (C=O, ~178 ppm), proving all functional groups are anchored to the C2 position[3].

Quantitative Data: Predicted Chemical Shifts

The following tables summarize the expected quantitative NMR data, providing a benchmark for spectral assignment.

Table 1: Predicted ¹H NMR Assignments (400 MHz, CDCl₃)
PositionChemical Shift (δ, ppm)MultiplicityIntegrationJ-Coupling (Hz)Causality / Assignment Notes
-COOH 10.50 - 11.50Broad Singlet (br s)1H-Broadened due to chemical exchange.
-OCH₂- (Ethoxy)3.50 - 3.80Multiplet (m)2H~7.0 (vicinal)Diastereotopic due to adjacent chiral C2 center; appears as complex multiplet rather than a quartet.
C2-H (Alpha)3.30 - 3.50Doublet (d)1H~8.0Coupled primarily to the cyclopropyl methine proton.
-CH₃ (Ethoxy)1.25Triplet (t)3H~7.0Standard vicinal coupling to ethoxy CH₂.
-CH- (Cyclopropyl)1.00 - 1.20Multiplet (m)1HComplexCoupled to C2-H and four cyclopropyl CH₂ protons.
-CH₂- (Cyclopropyl)0.40 - 0.70Multiplet (m)4HComplexHighly shielded; exhibits complex cis/trans and geminal couplings.
Table 2: Predicted ¹³C{¹H} NMR Assignments (100 MHz, CDCl₃)
PositionChemical Shift (δ, ppm)Type (DEPT-135)Causality / Assignment Notes
C=O (Carbonyl)176.0 - 179.0Quaternary (C)Deshielded carboxylic acid carbon.
C2 (Alpha)80.0 - 84.0Methine (CH)Shifted downfield by adjacent electronegative oxygen and carbonyl.
-OCH₂- (Ethoxy)65.0 - 68.0Methylene (CH₂)Typical chemical shift for an aliphatic ether.
-CH₃ (Ethoxy)15.0 - 15.5Methyl (CH₃)Standard aliphatic methyl carbon.
-CH- (Cyclopropyl)13.0 - 15.0Methine (CH)Shielded by cyclopropyl ring current.
-CH₂- (Cyclopropyl)2.0 - 5.0Methylene (CH₂)Highly shielded characteristic ring carbons.

Step-by-Step Analytical Methodology

To ensure reproducibility and compliance with small molecule elucidation standards (such as those automated by [3]), execute the following protocol:

Step 1: Sample Preparation
  • Weigh 25–30 mg of 2-Cyclopropyl-2-ethoxyacetic acid.

  • Dissolve the compound entirely in 0.6 mL of anhydrous CDCl₃ containing 0.03% v/v TMS.

  • Transfer the solution into a high-quality, 5 mm borosilicate glass NMR tube. Ensure the sample depth is at least 4 cm to prevent magnetic field inhomogeneities.

Step 2: Instrument Tuning and Shimming
  • Insert the sample into a 400 MHz or 600 MHz NMR spectrometer.

  • Lock the magnetic field to the deuterium signal of CDCl₃.

  • Perform automated gradient shimming (TopShim or equivalent) to ensure the TMS line width at half-height is < 1.0 Hz.

Step 3: 1D Data Acquisition
  • ¹H NMR: Run a standard 1D proton sequence (e.g., zg30). Set the spectral window from -1 to 15 ppm to ensure the carboxylic acid proton is captured. Use a relaxation delay (D1) of 2.0 seconds and acquire 16–32 scans.

  • ¹³C{¹H} NMR: Run a proton-decoupled carbon sequence (e.g., zgpg30). Set the spectral window from -10 to 220 ppm. Use a D1 of 2.0 seconds and acquire a minimum of 512 scans to ensure adequate SNR for the quaternary carbonyl carbon[2].

Step 4: 2D Data Acquisition (Self-Validation Phase)
  • ¹H-¹H COSY: Acquire a gradient-selected COSY to map the scalar couplings within the cyclopropyl ring and the ethoxy group.

  • ¹H-¹³C HSQC (Multiplicity Edited): Acquire to correlate protons to their directly attached carbons. Phase the spectrum so that CH/CH₃ cross-peaks are positive (e.g., blue) and CH₂ cross-peaks are negative (e.g., red). This instantly differentiates the ethoxy -OCH₂- from the alpha C2-H.

  • ¹H-¹³C HMBC: Optimize for a long-range coupling constant of J = 8 Hz. Look specifically for the cross-peak between the ethoxy protons (~3.6 ppm) and the C2 carbon (~82 ppm), confirming the ether linkage.

Step 5: Processing and Purity Documentation
  • Apply an exponential window function (Apodization) with a Line Broadening (LB) of 0.3 Hz for ¹H and 1.0 Hz for ¹³C prior to Fourier Transformation.

  • Perform manual phase correction and a baseline correction (e.g., polynomial fit) to ensure accurate integration.

  • Integrate all product peaks and any trace impurity peaks. Document purity by demonstrating the absence of non-assigned peaks >5% of the main product intensity, per JOC guidelines[1].

Structural Elucidation Workflow

The following diagram illustrates the logical progression of the self-validating NMR workflow.

NMR_Workflow A Sample Preparation (CDCl3, 298 K) B 1D NMR Acquisition (1H & 13C{1H}) A->B Transfer to Magnet C 2D NMR Acquisition (COSY, HSQC, HMBC) B->C Resolve Overlaps D Spectral Processing (Apodization, FT, Phase) B->D Direct 1D Processing C->D 2D Matrix Processing E Structural Elucidation (Multiplet Analysis) D->E Chemical Shift Assignment F Purity Validation (SNR > 20:1 for 5% Impurity) E->F Final Verification

Figure 1: Self-validating NMR workflow for structural elucidation and purity verification.

References

  • American Chemical Society. "The Journal of Organic Chemistry - Author Guidelines". ACS Publications. URL:[Link]

  • Bruker. "Structure & small molecule elucidation - CMC-se". Bruker Magnetic Resonance. URL:[Link]

Sources

Method

High-Resolution Mass Spectrometry Analysis of 2-Cyclopropyl-2-ethoxyacetic Acid: Method Development and Fragmentation Profiling

Executive Summary 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2) is a highly specialized alpha-alkoxy carboxylic acid utilized as a structural motif in advanced drug discovery and organic synthesis[1]. Due to its...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2) is a highly specialized alpha-alkoxy carboxylic acid utilized as a structural motif in advanced drug discovery and organic synthesis[1]. Due to its high polarity, low molecular weight, and the presence of both an electron-withdrawing ethoxy group and a sterically strained cyclopropyl ring, this molecule presents unique analytical challenges.

This application note provides an authoritative, self-validating protocol for the detection, quantification, and structural elucidation of 2-cyclopropyl-2-ethoxyacetic acid using Ultra-High-Performance Liquid Chromatography coupled with High-Resolution Tandem Mass Spectrometry (UHPLC-HRMS/MS).

Physicochemical Profiling & Analytical Strategy

To design a robust analytical method, we must first analyze the fundamental properties of the target molecule[2].

Table 1: Physicochemical & Exact Mass Parameters
ParameterValueAnalytical Implication
Chemical Name 2-Cyclopropyl-2-ethoxyacetic acidContains sterically strained ring and ether linkage.
Molecular Formula C₇H₁₂O₃Governs the isotopic distribution pattern.
Monoisotopic Mass 144.0786 DaRequires high-resolution MS to distinguish from isobars.
Precursor Ion [M-H]⁻ 143.0705 m/zTarget mass for negative mode Selected Ion Monitoring.
The Causality of Experimental Choices (E-E-A-T)
  • Why Negative Electrospray Ionization (ESI-)? As a carboxylic acid, the molecule readily donates a proton. The adjacent alpha-ethoxy group exerts an inductive electron-withdrawing effect, stabilizing the resulting carboxylate anion. Consequently, ESI in negative mode yields a highly abundant [M-H]⁻ precursor ion at m/z 143.0705, offering superior signal-to-noise ratios compared to positive mode[3].

  • Why Ammonium Acetate over Formic Acid? Standard LC-MS protocols often default to 0.1% formic acid. However, strong acidic modifiers suppress the ionization of weak acids in negative ESI by shifting the equilibrium toward the neutral, unionized state. We utilize 10 mM Ammonium Acetate (pH ~6.8) . The high ionic strength sharpens the chromatographic peak on a C18 column, while the near-neutral pH ensures the analyte remains deprotonated upon entering the ESI source.

Self-Validating Experimental Protocol

To ensure absolute trustworthiness and reproducibility, this protocol is designed as a self-validating system . Every analytical batch must pass built-in quality control gates before data is accepted.

Self-Validating Quality Control (QC) Framework
  • System Suitability Test (SST): Prior to sample injection, inject a reference standard of a known aliphatic carboxylic acid (e.g., Valproic acid). The system must demonstrate a mass accuracy of < 5 ppm and a signal-to-noise ratio of >100:1 to verify negative ESI sensitivity.

  • Matrix Blank & Carryover Gate: Inject a 50% Acetonitrile blank immediately before the analytical sample. If the peak area at m/z 143.0705 exceeds 5% of the Lower Limit of Quantification (LLOQ), the system automatically triggers a needle wash and column flush to eliminate carryover.

  • Isotopic Fidelity Check: The processing software is programmed to calculate the ratio of the M+1 (m/z 144.0738) to the monoisotopic peak. For C₇H₁₁O₃⁻, the theoretical ¹³C contribution is ~7.7%. A deviation of >15% from this ratio flags the peak for potential isobaric interference.

LC-MS/MS Workflow Diagram

LCMS_Workflow N1 1. Sample Prep (Dilution/Filtration) N2 2. UHPLC (C18, NH4OAc) N1->N2 N3 3. ESI(-) (Deprotonation) N2->N3 N4 4. HRMS/MS (HCD/CID) N3->N4 N5 5. Data Analysis (Elucidation) N4->N5

LC-MS/MS analytical workflow for 2-Cyclopropyl-2-ethoxyacetic acid.

Step-by-Step Methodology

Step 1: Sample Preparation

  • Dissolve 1.0 mg of 2-cyclopropyl-2-ethoxyacetic acid in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution.

  • Dilute the stock solution to a working concentration of 100 ng/mL using 50% aqueous Acetonitrile.

  • Filter the working solution through a 0.22 µm PTFE syringe filter into an autosampler vial.

Step 2: UHPLC Separation Utilize a sub-2 µm C18 column (e.g., 2.1 x 100 mm, 1.7 µm) to achieve high peak capacity.

Table 2: UHPLC Gradient Conditions
Time (min)Flow Rate (mL/min)% Mobile Phase A (10 mM NH₄OAc)% Mobile Phase B (Acetonitrile)
0.00.4955
1.00.4955
5.00.41090
6.50.41090
6.60.4955
8.00.4955

Step 3: High-Resolution Mass Spectrometry Operate the Q-TOF or Orbitrap mass spectrometer in negative ESI mode. Higher-energy collisional dissociation (HCD) is preferred over traditional CID to prevent the "low mass cut-off" effect, ensuring the capture of low-mass diagnostic fragments.

Table 3: HRMS Parameters
ParameterSetting
Ionization ModeESI Negative
Spray Voltage2.5 kV
Capillary Temperature320 °C
Sheath Gas Flow40 arb units
Aux Gas Flow10 arb units
HCD Normalized Collision Energy15, 30, 45 eV (Stepped)

Mechanistic Data Interpretation & Fragmentation

Understanding the gas-phase dissociation of 2-cyclopropyl-2-ethoxyacetic acid is critical for positive identification. In negative mode, carboxylic acids undergo highly predictable charge-remote fragmentations[4].

Table 4: Diagnostic MS/MS Fragment Ions
Fragment Ion (m/z)FormulaNeutral Loss MechanismMass Error Tolerance
143.0705 C₇H₁₁O₃⁻Precursor Ion [M-H]⁻< 5 ppm
99.0807 C₆H₁₁O⁻Loss of CO₂ (43.9898 Da)< 5 ppm
97.0288 C₅H₅O₂⁻Loss of Ethanol (46.0417 Da)< 5 ppm
53.0390 C₄H₅⁻Combined loss of CO₂ + Ethanol< 5 ppm

Fragmentation Causality:

  • Decarboxylation: The most thermodynamically favorable pathway is the neutral loss of carbon dioxide (44 Da) from the carboxylate terminus, yielding the m/z 99.0807 fragment. This is a universal hallmark of carboxylic acid MS/MS spectra[3].

  • Ether Cleavage: The alpha-ethoxy group is susceptible to cleavage. The neutral loss of an ethanol molecule (46 Da) results in the m/z 97.0288 fragment.

  • Combined Loss: At higher collision energies (e.g., 45 eV), the molecule undergoes a concerted or sequential loss of both CO₂ and Ethanol, leaving a highly unsaturated cyclopropyl-derived hydrocarbon fragment at m/z 53.0390.

MS_Fragmentation M Precursor Ion [M-H]⁻ m/z 143.0714 F1 Fragment Ion [M-H-CO₂]⁻ m/z 99.0816 M->F1 Neutral Loss: CO₂ (44.009 Da) F2 Fragment Ion [M-H-EtOH]⁻ m/z 97.0295 M->F2 Neutral Loss: C₂H₆O (46.041 Da) F3 Fragment Ion [M-H-CO₂-EtOH]⁻ m/z 53.0397 F1->F3 Neutral Loss: C₂H₆O (46.041 Da) F2->F3 Neutral Loss: CO₂ (44.009 Da)

Proposed negative ESI MS/MS fragmentation pathway of the target analyte.

References

  • NextSDS Database. "2-cyclopropyl-2-ethoxyacetic acid — Chemical Substance Information." NextSDS. Available at:[Link]

  • PubChemLite. "2-cyclopropyl-2-ethoxyacetic acid (C7H12O3)." University of Luxembourg / PubChem. Available at: [Link]

  • ChemRxiv. "Improvement of Electrospray Ionization Response Linearity and Quantification in Dissolved Organic Matter." ChemRxiv. Available at:[Link]

  • RSC Publishing. "Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation." RSC Advances. Available at:[Link]

Sources

Application

"developing assays with 2-Cyclopropyl-2-ethoxyacetic acid"

An in-depth guide to the development of biochemical and cell-based assays for the characterization of 2-Cyclopropyl-2-ethoxyacetic acid. Introduction: Characterizing Novel Small Molecules 2-Cyclopropyl-2-ethoxyacetic aci...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth guide to the development of biochemical and cell-based assays for the characterization of 2-Cyclopropyl-2-ethoxyacetic acid.

Introduction: Characterizing Novel Small Molecules

2-Cyclopropyl-2-ethoxyacetic acid is a small molecule with a distinct chemical structure, including a carboxylic acid moiety, an ether linkage, and a cyclopropyl group[1][2]. While its synthesis and basic chemical properties are documented, its biological activity and potential molecular targets are not yet well-defined in publicly available literature[3]. This presents a common challenge and opportunity in drug discovery and chemical biology: how to elucidate the biological function of a novel chemical entity.

This guide provides a comprehensive framework for developing and implementing robust assays to investigate the potential bioactivity of 2-Cyclopropyl-2-ethoxyacetic acid. Given its structural features, particularly the carboxylic acid group which is a common motif in enzyme substrates and inhibitors, we will proceed with the hypothesis that this molecule may interact with metabolic enzymes. The principles and protocols detailed herein are designed to be broadly applicable for the initial characterization of small molecules with unknown mechanisms of action.

We will explore a tiered approach, starting with high-throughput biochemical screening to identify potential enzyme interactions and progressing to more complex cell-based assays to understand the compound's effects in a physiological context.

Part 1: Strategic Assay Development

The initial phase of characterizing a new compound involves selecting the right assay. This choice is critical as it dictates the type of information that can be obtained. The process begins with target identification and validation, followed by the design of assays to assess the compound's effect.[4][5]

Choosing the Right Assay: Biochemical vs. Cell-Based
  • Biochemical Assays: These in-vitro assays are essential for determining the direct interaction between a compound and a purified biological target, such as an enzyme or receptor.[4][6] They are fundamental for confirming a direct mechanism of action (MOA) and for determining key quantitative metrics like inhibitor potency (IC50).[7] Biochemical assays are highly controllable and are often the first step in a high-throughput screening (HTS) campaign to identify "hit" molecules.[5][8]

  • Cell-Based Assays: These assays are performed using living cells and provide insights into a compound's efficacy and toxicity in a more biologically relevant system.[4] They can measure downstream effects of target engagement, such as changes in metabolic pathways, gene expression, or cell viability. For a potential metabolic inhibitor, a cell-based metabolic flux assay would be a powerful tool to understand its impact on cellular energetics.[9][10]

The overall workflow for characterizing a novel small molecule like 2-Cyclopropyl-2-ethoxyacetic acid should ideally integrate both assay types.

Caption: A typical workflow for small molecule drug discovery.

Selecting a Detection Method

The choice of detection method is crucial for assay sensitivity, throughput, and cost-effectiveness. Common methods include:

  • Colorimetric Assays: These assays measure a change in color resulting from an enzymatic reaction. They are generally simple and low-cost but may lack the sensitivity required for some applications.[11][12]

  • Fluorometric Assays: These detect the fluorescence emitted by a product or a probe. They are significantly more sensitive than colorimetric assays, making them suitable for low-level enzyme activity and high-throughput screening.[6][11]

  • Luminescent Assays: These measure light produced by a chemical reaction, such as the luciferase-luciferin system, often coupled to ATP production. They are extremely sensitive.[6]

For the initial screening of 2-Cyclopropyl-2-ethoxyacetic acid against a hypothetical metabolic enzyme, a fluorometric assay offers an excellent balance of sensitivity and scalability.

Part 2: Protocol for a Fluorometric Biochemical Assay

This protocol describes a method to determine the half-maximal inhibitory concentration (IC50) of 2-Cyclopropyl-2-ethoxyacetic acid against a hypothetical metabolic dehydrogenase, "Cyclopropyl-Metabolizing Enzyme X" (CME-X). This type of enzyme is common in metabolic pathways and its activity can be conveniently monitored by measuring the reduction of NAD+ to NADH, which has intrinsic fluorescence.

Principle

The activity of many dehydrogenase enzymes is measured by monitoring the increase in fluorescence associated with the production of NADH. An inhibitor will decrease the rate of this reaction.

Biochemical_Assay_Principle Substrate Substrate Enzyme Enzyme (CME-X) Substrate->Enzyme NAD NAD+ (Non-fluorescent) NAD->Enzyme Product Product Enzyme->Product NADH NADH (Fluorescent) Enzyme->NADH Inhibitor Inhibitor (2-Cyclopropyl-2-ethoxyacetic acid) Inhibitor->Enzyme Inhibition

Caption: Principle of the fluorometric dehydrogenase assay.

Materials and Reagents
  • Purified CME-X enzyme

  • Substrate for CME-X

  • NAD+ (β-Nicotinamide adenine dinucleotide)

  • 2-Cyclopropyl-2-ethoxyacetic acid

  • Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5)

  • DMSO (for compound dilution)

  • 384-well black, flat-bottom plates

  • Fluorescence plate reader (Excitation: 340 nm, Emission: 460 nm)

Step-by-Step Protocol
  • Compound Preparation:

    • Prepare a 10 mM stock solution of 2-Cyclopropyl-2-ethoxyacetic acid in 100% DMSO.

    • Create a serial dilution series (e.g., 11 points) of the compound in DMSO. This will be your "compound plate".

  • Assay Plate Preparation:

    • Add 200 nL of each compound dilution from the compound plate to the wells of a 384-well assay plate.

    • Include "positive control" wells (no enzyme) and "negative control" wells (DMSO only, no inhibitor).

  • Enzyme and Substrate Preparation:

    • Prepare a 2X enzyme solution in assay buffer.

    • Prepare a 2X substrate/NAD+ solution in assay buffer. The optimal concentrations of enzyme, substrate, and NAD+ should be determined in preliminary experiments (see Section 2.4).

  • Reaction Initiation and Incubation:

    • Add 10 µL of the 2X enzyme solution to all wells except the positive controls.

    • Briefly centrifuge the plate to ensure all components are at the bottom of the wells.

    • Incubate for 15 minutes at room temperature to allow the compound to bind to the enzyme.

    • Initiate the reaction by adding 10 µL of the 2X substrate/NAD+ solution to all wells. The final assay volume is 20 µL.

  • Data Acquisition:

    • Immediately place the plate in a fluorescence plate reader.

    • Measure the fluorescence (Ex/Em = 340/460 nm) every minute for 30 minutes (kinetic reading). The rate of increase in fluorescence is proportional to the enzyme activity.[11]

Assay Optimization and Validation

Before screening, it is crucial to optimize and validate the assay.

ParameterGoalMethod
Enzyme Titration Determine the enzyme concentration that gives a robust linear signal over time.Test a range of enzyme concentrations with a fixed, saturating substrate concentration.
Substrate (Km) Determination Determine the Michaelis constant (Km) for the substrate.Measure reaction rates at various substrate concentrations with a fixed enzyme concentration.
Z'-factor Ensure the assay is robust and suitable for HTS.Calculate Z' using the formula: `1 - (3 * (SD_pos + SD_neg)) / (
Data Analysis and IC50 Calculation
  • Calculate Reaction Rates: For each well, determine the initial reaction velocity (V₀) from the linear phase of the kinetic curve (fluorescence vs. time).

  • Normalize Data: Express the activity in each well as a percentage of the negative control (DMSO only).

    • % Inhibition = 100 * (1 - (Rate_compound - Rate_no_enzyme) / (Rate_DMSO - Rate_no_enzyme))

  • Generate Dose-Response Curve: Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Calculate IC50: Fit the data to a four-parameter logistic equation to determine the IC50 value, which is the concentration of the inhibitor that reduces enzyme activity by 50%.

Part 3: Protocol for a Cell-Based Metabolic Flux Assay

To understand the effect of 2-Cyclopropyl-2-ethoxyacetic acid on cellular metabolism, a real-time metabolic flux assay is highly informative.[9] This assay measures the two major energy-producing pathways in cells: mitochondrial respiration (oxygen consumption rate, OCR) and glycolysis (extracellular acidification rate, ECAR).[10]

Principle

This method uses specialized microplates with embedded oxygen and pH sensors to kinetically measure the metabolic activity of living cells.[9][13] By injecting different metabolic modulators, one can dissect the impact of a compound on specific parts of the metabolic machinery.

Metabolic_Flux_Assay Cells Adherent Cells in Microplate Compound Add 2-Cyclopropyl-2-ethoxyacetic acid Cells->Compound Pre-incubation Measurement1 Measure Basal Respiration (OCR) & Glycolysis (ECAR) Compound->Measurement1 Oligomycin Inject Oligomycin (ATP Synthase Inhibitor) Measurement1->Oligomycin Measurement2 Measure ATP-Linked Respiration & Proton Leak Oligomycin->Measurement2 FCCP Inject FCCP (Uncoupler) Measurement2->FCCP Measurement3 Measure Maximal Respiration FCCP->Measurement3 Rot_AA Inject Rotenone/Antimycin A (Complex I/III Inhibitors) Measurement3->Rot_AA Measurement4 Measure Non-Mitochondrial Respiration Rot_AA->Measurement4

Caption: Workflow for a mitochondrial stress test using a metabolic flux analyzer.

Materials and Reagents
  • Cell line of interest (e.g., HepG2, a human liver cell line)

  • Cell culture medium and supplements

  • Seahorse XF Cell Culture Microplates and Sensor Cartridges

  • Seahorse XF Calibrant

  • Assay Medium (e.g., XF Base Medium supplemented with glucose, pyruvate, and glutamine)

  • 2-Cyclopropyl-2-ethoxyacetic acid

  • Mitochondrial Stress Test Kit (containing Oligomycin, FCCP, Rotenone/Antimycin A)

  • Seahorse XF Analyzer

Step-by-Step Protocol
  • Cell Seeding: The day before the assay, seed cells into a Seahorse XF Cell Culture Microplate at a pre-determined optimal density. Allow cells to adhere overnight.

  • Sensor Cartridge Hydration: Hydrate the sensor cartridge with Seahorse XF Calibrant overnight in a non-CO2 incubator at 37°C.

  • Compound Treatment: On the day of the assay, remove the cell culture medium and wash the cells with pre-warmed assay medium. Add assay medium containing the desired concentrations of 2-Cyclopropyl-2-ethoxyacetic acid (or vehicle control). Incubate in a non-CO2 incubator at 37°C for 1 hour.

  • Load Injection Ports: Load Oligomycin, FCCP, and Rotenone/Antimycin A into the appropriate injection ports of the hydrated sensor cartridge.

  • Run the Assay: Place the cell plate into the Seahorse XF Analyzer. The instrument will calibrate the sensors and then begin the measurement cycle, which includes baseline measurements followed by sequential injections of the metabolic modulators.

Data Analysis and Interpretation

The instrument software will calculate OCR and ECAR values in real-time. Key parameters to analyze include:

ParameterHow it's CalculatedBiological Meaning
Basal Respiration (Last OCR before first injection) - (Non-mitochondrial OCR)Baseline energetic demand of the cell.
ATP Production (Last OCR before Oligomycin) - (Minimum OCR after Oligomycin)Portion of basal respiration used to generate ATP.
Maximal Respiration (Maximum OCR after FCCP) - (Non-mitochondrial OCR)The maximum respiratory capacity of the mitochondria.
Spare Capacity (Maximal Respiration) - (Basal Respiration)The cell's ability to respond to an increased energy demand.

By comparing these parameters between vehicle-treated and compound-treated cells, you can determine if 2-Cyclopropyl-2-ethoxyacetic acid inhibits mitochondrial function. A decrease in basal respiration, ATP production, and maximal respiration would strongly suggest it acts as a mitochondrial inhibitor.

Part 4: Troubleshooting Common Issues

IssuePossible Cause(s)Suggested Solution(s)
High Well-to-Well Variability (Biochemical Assay) Inaccurate pipetting; enzyme instability; compound precipitation.Use calibrated pipettes; keep enzyme on ice; check compound solubility in assay buffer.
Low Z'-factor (<0.5) (Biochemical Assay) Assay window is too small; high background signal.Optimize enzyme/substrate concentrations; test alternative detection methods (e.g., luminescence).
Irreproducible Dose-Response Curve Compound instability; incorrect dilutions; assay drift over time.Prepare fresh compound stocks; verify dilution series; ensure consistent incubation times.
OCR/ECAR Readings are Flat (Cell-Based Assay) Cells are unhealthy or too sparse; incorrect assay medium.Check cell viability before assay; optimize cell seeding density; ensure medium is correctly supplemented.
Compound shows toxicity in cell assay but not in biochemical assay Off-target effects; compound is a pro-drug activated by the cell; inhibition of a critical cellular pathway not measured in the biochemical assay.Perform cell viability assays (e.g., MTS or CellTiter-Glo); investigate other potential targets.

References

  • Longdom Publishing. (2024). Advances in Enzyme Assays for Biochemical Pathway Analysis and Metabolic Profiling.
  • Sigma-Aldrich. Metabolism Assay Kits.
  • NorthEast BioLab. Biochemical Assay Development, Biochemical Analysis.
  • Creative Proteomics. (2025). What Is a Biochemical Assay? Types and Applications.
  • ACS Publications. (2026). Recent Advances in Enzyme Activity Assay Methods: A Systematic Review of Emerging Technologies and Applications. Analytical Chemistry.
  • AssayQuant. Small Molecule CRO Services for Kinase Discovery.
  • Danaher Life Sciences. Assay Development in Drug Discovery.
  • BellBrook Labs. (2025). Enzyme Assays: The Foundation of Modern Drug Discovery.
  • JoVE Journal. (2021). Real-time Cell Metabolic Flux Assay in Osteob.
  • European Pharmaceutical Review. (2011). Establishing assays and small molecule screening facilities for Drug discovery programs.
  • Pharmaceutical Technology. (2026). Developing and Validating Assays for Small-Molecule Biomarkers.
  • ResearchGate. Platform to integrate the metabolic flux assay with high-content....
  • Agilent. Real-Time Cell Metabolic Analysis, Seahorse XF.
  • NextSDS. 2-cyclopropyl-2-ethoxyacetic acid — Chemical Substance Information.
  • Wikipedia. Metabolic flux analysis.
  • Creative Proteomics. Metabolic Flux Analysis: Unraveling Cellular Metabolism.
  • Sapphire Bioscience. 2-Cyclopropyl-2-ethoxyacetic acid.
  • Sigma-Aldrich. 2-cyclopropyl-2-ethoxyacetic acid | 1482078-19-2.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Improving the Stability of 2-Cyclopropyl-2-ethoxyacetic Acid

This technical guide is designed for researchers, scientists, and drug development professionals who are working with 2-Cyclopropyl-2-ethoxyacetic acid. Given its specific combination of functional groups—a cyclopropyl r...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical guide is designed for researchers, scientists, and drug development professionals who are working with 2-Cyclopropyl-2-ethoxyacetic acid. Given its specific combination of functional groups—a cyclopropyl ring, an ethoxy (ether) linkage, and a carboxylic acid—this molecule presents a unique stability profile. This document provides a comprehensive, question-and-answer-based resource to anticipate and troubleshoot potential stability issues encountered during experimental work.

Part 1: Understanding the Stability Profile of 2-Cyclopropyl-2-ethoxyacetic Acid

The stability of 2-Cyclopropyl-2-ethoxyacetic acid is governed by the interplay of its three key functional groups. A proactive understanding of their individual liabilities is crucial for designing robust experimental and storage protocols.

  • The Carboxylic Acid Moiety: This group is susceptible to changes in pH and can undergo decarboxylation under certain conditions. Its acidity is influenced by the adjacent ethoxy group. Electron-withdrawing groups generally increase the acidity of carboxylic acids by stabilizing the carboxylate anion.[1]

  • The Ethoxy (Ether) Group: Ethers are generally stable but can be prone to two primary degradation pathways:

    • Acid-Catalyzed Cleavage: In the presence of strong acids, the ether oxygen can be protonated, making it a good leaving group. This can lead to the cleavage of the C-O bond.[2][3][4][5][6][7]

    • Peroxide Formation: Like many ethers, those with primary or secondary alkyl groups can react with atmospheric oxygen over time, especially when exposed to light and heat, to form explosive peroxides.[8][9][10][11][12]

  • The Cyclopropyl Ring: While often incorporated into drug molecules to enhance metabolic stability and potency, the high ring strain of cyclopropyl groups can make them susceptible to ring-opening reactions under certain acidic or catalytic conditions.[13][14][15][16][17][18][19][20] However, they are generally stable to oxidative metabolism.[13][17]

Part 2: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the handling, storage, and potential degradation of 2-Cyclopropyl-2-ethoxyacetic acid.

Q1: What are the primary degradation pathways I should be concerned about with 2-Cyclopropyl-2-ethoxyacetic acid?

A1: The two most probable degradation pathways are acid-catalyzed cleavage of the ethoxy group and, to a lesser extent, potential ring-opening of the cyclopropyl group under harsh acidic conditions. Peroxide formation is also a concern during long-term storage if the compound is exposed to air and light.

Q2: How does pH affect the stability of this molecule?

A2: The stability of 2-Cyclopropyl-2-ethoxyacetic acid is significantly influenced by pH.

  • Acidic Conditions (pH < 4): In strongly acidic environments, the ether linkage is at risk of cleavage.[2][3][4][5][6][7] The mechanism can be either SN1 or SN2, depending on the specific conditions.[2][3][4]

  • Neutral to Mildly Acidic Conditions (pH 4-7): The compound is expected to be relatively stable in this range.

  • Basic Conditions (pH > 8): While ethers are generally stable to bases, the carboxylic acid will be deprotonated to its carboxylate salt, which may affect its solubility and reactivity in certain reactions.[21]

Q3: Is 2-Cyclopropyl-2-ethoxyacetic acid sensitive to light?

A3: Yes, photostability should be a consideration. Carboxylic acids and ethers can be susceptible to photodegradation.[22][23] It is recommended to store the compound in amber vials or otherwise protected from light to minimize the risk of light-induced degradation, including the formation of peroxides.[9][12]

Q4: What are the ideal storage conditions for this compound?

A4: To maximize shelf-life, 2-Cyclopropyl-2-ethoxyacetic acid should be stored under the following conditions:

  • Temperature: Cool to cold (2-8 °C or frozen).

  • Atmosphere: Under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation and peroxide formation.[9]

  • Light: Protected from light by using amber glass containers.[9][12]

  • Container: In a tightly sealed container to prevent moisture absorption.

Q5: Can I heat solutions of this compound?

A5: Caution should be exercised when heating solutions of 2-Cyclopropyl-2-ethoxyacetic acid, particularly under acidic conditions, as this can accelerate the rate of ether cleavage.[3][7] If heating is necessary, it should be done for the minimum time required and ideally under neutral or weakly acidic conditions.

Part 3: Troubleshooting Guides

This section provides a problem-and-solution framework for specific issues that may arise during your experiments.

Issue 1: Unexpected Impurities Detected by HPLC or LC-MS Analysis

Q: I'm observing new peaks in my chromatogram after my reaction or during a stability study. What could they be?

A: Unexpected peaks are likely degradation products. The identity of these impurities will depend on the conditions the compound was subjected to.

  • Possible Degradant 1: 2-Cyclopropyl-2-hydroxyacetic acid.

    • Cause: This impurity would result from the cleavage of the ethoxy group. This is most likely to occur under acidic conditions, especially with heating.[2][3][4][5][6][7]

    • Troubleshooting Steps:

      • Confirm Identity: If possible, obtain a reference standard for the suspected impurity. Alternatively, use high-resolution mass spectrometry (HRMS) to confirm the molecular weight.

      • Analyze Reaction/Storage Conditions: Review the pH, temperature, and duration of your experiment or storage. If acidic conditions were used, consider if they can be neutralized or buffered.

      • Optimize pH: If the reaction allows, perform it at a higher pH.

      • Reduce Temperature: If heat is required, try running the reaction at a lower temperature for a longer period.

  • Possible Degradant 2: Ring-opened products.

    • Cause: While less common, harsh acidic conditions or certain transition metal catalysts could lead to the opening of the cyclopropyl ring.[19]

    • Troubleshooting Steps:

      • Structural Elucidation: Use NMR and HRMS to characterize the unknown impurity.

      • Avoid Harsh Acids: If strong acids were used, explore milder alternatives.

      • Screen Catalysts/Reagents: If the degradation occurs during a reaction, screen alternative catalysts or reagents that are known to be compatible with cyclopropyl groups.

Issue 2: Poor Recovery of the Compound from an Aqueous Solution

Q: I'm losing a significant amount of my compound during an aqueous workup. Why is this happening?

A: This is likely a solubility issue related to the pH of the aqueous phase.

  • Cause: At a pH above its pKa (typically around 4-5 for carboxylic acids), 2-Cyclopropyl-2-ethoxyacetic acid will be deprotonated to its carboxylate salt. This salt form is significantly more soluble in water and less soluble in common organic extraction solvents.

  • Troubleshooting Steps:

    • Acidify the Aqueous Layer: Before extraction with an organic solvent, adjust the pH of the aqueous layer to be at least 2 pH units below the pKa of the carboxylic acid (e.g., to pH 2-3). This will ensure the compound is in its neutral, more organic-soluble form.

    • Choose an Appropriate Extraction Solvent: Use a polar organic solvent like ethyl acetate or dichloromethane for efficient extraction.

    • Perform Multiple Extractions: To ensure complete recovery, perform at least three extractions of the acidified aqueous layer.

Issue 3: Inconsistent Results in Biological Assays

Q: I'm seeing variability in the results of my biological experiments. Could the stability of my compound be a factor?

A: Yes, compound instability in assay media can be a significant source of variability.

  • Cause: The pH and temperature of your cell culture or assay buffer could be causing degradation over the course of the experiment.[24]

  • Troubleshooting Steps:

    • Assess Stability in Assay Media: Prepare a solution of your compound in the assay buffer and incubate it under the same conditions as your experiment (e.g., 37 °C, 24 hours). Analyze the solution by HPLC at different time points (e.g., 0, 4, 8, 24 hours) to determine the rate of degradation.

    • Prepare Fresh Stock Solutions: Always use freshly prepared stock solutions of the compound for your experiments.

    • Minimize Incubation Time: If the compound is found to be unstable, design your experiments to minimize the incubation time.

Part 4: Experimental Protocols

Protocol 1: Forced Degradation Study

A forced degradation study is essential to identify potential degradation products and pathways.[25][26][27]

Objective: To investigate the stability of 2-Cyclopropyl-2-ethoxyacetic acid under various stress conditions.

Materials:

  • 2-Cyclopropyl-2-ethoxyacetic acid

  • 0.1 M Hydrochloric Acid (HCl)

  • 0.1 M Sodium Hydroxide (NaOH)

  • 3% Hydrogen Peroxide (H₂O₂)

  • HPLC system with a suitable C18 column[28][29]

  • UV-Vis spectrophotometer or photodiode array detector

  • pH meter

  • Water bath or incubator

Procedure:

  • Prepare Stock Solution: Prepare a stock solution of 2-Cyclopropyl-2-ethoxyacetic acid in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

  • Set up Stress Conditions: In separate, labeled amber vials, mix the stock solution with the stressor solutions as described in the table below.

  • Incubation: Incubate the vials at the specified temperature for a defined period (e.g., 24 or 48 hours). A control sample (compound in solvent only) should be stored at 2-8 °C.

  • Neutralization: After incubation, neutralize the acidic and basic samples to approximately pH 7.

  • Analysis: Analyze all samples by HPLC. Compare the chromatograms of the stressed samples to the control to identify any degradation products.

Table 1: Forced Degradation Conditions

Stress ConditionProcedureTemperature
Acid Hydrolysis Mix 1 mL of stock solution with 1 mL of 0.1 M HCl.60 °C
Base Hydrolysis Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH.60 °C
Oxidation Mix 1 mL of stock solution with 1 mL of 3% H₂O₂.Room Temp
Thermal Store a vial of the stock solution.60 °C
Photolytic Expose a vial of the stock solution to UV light (e.g., 254 nm) or sunlight.Room Temp
Protocol 2: Peroxide Test for Ethers

This is a qualitative test to check for the presence of peroxides in your stored material.[12]

Objective: To detect the presence of potentially hazardous peroxides.

Materials:

  • Sample of 2-Cyclopropyl-2-ethoxyacetic acid

  • Potassium Iodide (KI) solution (10% in water)

  • Glacial Acetic Acid

Procedure:

  • In a test tube, dissolve a small amount (10-20 mg) of the compound in 1-2 mL of a suitable solvent (e.g., acetic acid).

  • Add 1 mL of the potassium iodide solution.

  • Shake the mixture and observe for any color change.

  • Result: The formation of a yellow to brown color indicates the presence of peroxides. A dark bluish color will appear if starch indicator is added.

Part 5: Visualizations

Diagram 1: Potential Degradation Pathway

G main 2-Cyclopropyl-2-ethoxyacetic acid acid_stress Strong Acid (H+) Heat main->acid_stress Acid-Catalyzed Ether Cleavage degradation_product 2-Cyclopropyl-2-hydroxyacetic acid + Ethanol acid_stress->degradation_product

Caption: Acid-catalyzed ether cleavage of 2-Cyclopropyl-2-ethoxyacetic acid.

Diagram 2: Troubleshooting Workflow for Unexpected Impurities

G start Unexpected Peak Observed in HPLC identify Characterize Impurity (MS, NMR) start->identify is_ether_cleavage Is it 2-Cyclopropyl-2- hydroxyacetic acid? identify->is_ether_cleavage is_ring_opened Is it a ring-opened product? is_ether_cleavage->is_ring_opened No reduce_acid Reduce Acidity/ Temperature is_ether_cleavage->reduce_acid Yes change_catalyst Change Catalyst/ Reagents is_ring_opened->change_catalyst Yes other Investigate Other Possibilities is_ring_opened->other No end Problem Solved reduce_acid->end change_catalyst->end

Caption: Decision tree for identifying and resolving impurity issues.

References

  • Wikipedia. Ether cleavage. [Link]

  • Master Organic Chemistry. Cleavage Of Ethers With Acid. [Link]

  • Chemistry LibreTexts. 18.3: Reactions of Ethers - Acidic Cleavage. [Link]

  • Westin, J. Cleavage of Ethers. Organic Chemistry. [Link]

  • Fiveable. Acidic Cleavage: Organic Chemistry Study Guide. [Link]

  • University of York, Department of Biology. Peroxide forming chemicals. [Link]

  • University of Maryland, Department of Chemistry and Biochemistry. Peroxide Formation. [Link]

  • Stanford Environmental Health & Safety. Information on Peroxide-Forming Compounds. [Link]

  • University of Louisville. Peroxide Forming Chemicals. [Link]

  • Wikipedia. Diethyl ether peroxide. [Link]

  • Peters, U. et al. (2016). The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules. Journal of Medicinal Chemistry. [Link]

  • ResearchGate. The “Cyclopropyl Fragment” is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules | Request PDF. [Link]

  • OnePetro. Degradation of Carboxylic Acids and the Associated Impact on Feed Prep and Overhead Corrosion. [Link]

  • Bálint Gál Burns Group. The chemistry and biology of cyclopropyl compounds. [Link]

  • Scientific Update. The Cyclopropyl Group in Medicinal Chemistry. [Link]

  • Open Library Publishing Platform. Drug Modifications to Improve Stability – An Introduction to Medicinal Chemistry & Molecular Recognition. [Link]

  • Gee, K. R. et al. (2005). A Protecting Group for Carboxylic Acids That Can Be Photolyzed by Visible Light. Biochemistry. [Link]

  • Separation Science. Analytical Techniques In Stability Testing. [Link]

  • Chemistry Stack Exchange. Different reaction conditions for hydrolysis of ethers and epoxides. [Link]

  • BioPharm International. Forced Degradation Studies for Biopharmaceuticals. [Link]

  • KCAS Bio. Unstable Small Molecule Therapeutic Analysis. [Link]

  • Lyu, Y. et al. (2023). Kinetics of the nitrate-mediated photooxidation of monocarboxylic acids in the aqueous phase. Environmental Science: Processes & Impacts. [Link]

  • Fundamentals of Organic Chemistry. 9.12 Reactions of Ethers: Acidic Cleavage. [Link]

  • Driessen, O. M. & Murphy, J. G. (2025). Assessing pH- and temperature-dependence in the aqueous phase partitioning of organic acids and bases in the atmosphere. RSC. [Link]

  • Celegence. Stability Assessments in Bioanalytical Method Validation. [Link]

  • Chromatography Online. Analytical Methods to Determine the Stability of Biopharmaceutical Products. [Link]

  • PubMed. Influence of pH and temperature on the performance and microbial community during the production of medium-chain carboxylic acids using winery effluents as substrate. [Link]

  • ResearchGate. New Photoremovable Protecting Groups for Carboxylic Acids with High Photolytic Efficiencies at Near-UV Irradiation. Application to the Photocontrolled Release of L-Glutamate. [Link]

  • PMC. Carboxylic acids and light interact to affect nanoceria stability and dissolution in acidic aqueous environments. [Link]

  • Wikipedia. Cyclopropyl group. [Link]

  • Ardena. A practical guide to forced degradation and stability studies for drug substances. [Link]

  • ResearchGate. (PDF) Pharmaceutical Forced Degradation Studies with Regulatory Consideration. [Link]

  • Asian Journal of Research in Chemistry. Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. [Link]

  • Britannica. Carboxylic acid - Properties, Structure, Reactions. [Link]

  • ResearchGate. (PDF) Influence of pH and temperature on the performance and microbial community during the production of medium-chain carboxylic acids using winery effluents as substrate. [Link]

  • Macmillan Group - Princeton University. Carboxylic Acids as Adaptive Functional Groups in Metallaphotoredox Catalysis. [Link]

  • ResearchGate. The Efficient Synthesis of Alkoxy-esters from Hydroxy Carboxylic Acids Using Dimsyllithium in Dimethylsulfoxide Followed by Alkylation with an Alkyl Halide | Request PDF. [Link]

  • PubMed. Generation and Coupling of Radical Species from α-Alkoxy Bridgehead Carboxylic Acid, Selenide, Telluride, Acyl Selenide, and Acyl Telluride. [Link]

  • PubMed. The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine. [Link]

  • MDPI. Recent Advances in Application of Alkoxy Radical in Organic Synthesis. [Link]

  • ResearchGate. Comparison between carboxylic acid radical and alkoxy radical. [Link]

Sources

Optimization

Technical Support Center: Optimizing Reaction Parameters for 2-Cyclopropyl-2-ethoxyacetic Acid

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid. This document offers trou...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This technical support guide provides researchers, scientists, and drug development professionals with a comprehensive resource for optimizing the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid. This document offers troubleshooting advice and frequently asked questions (FAQs) in a user-friendly question-and-answer format to directly address experimental challenges. The proposed synthetic pathway is a three-step process, and this guide is structured to provide in-depth support for each stage of the synthesis, from the initial condensation to the final hydrolysis.

Proposed Synthetic Pathway

The synthesis of 2-Cyclopropyl-2-ethoxyacetic acid can be efficiently achieved through a three-step sequence:

  • Darzens Condensation: The reaction of cyclopropanecarboxaldehyde with ethyl chloroacetate to yield ethyl 2-cyclopropylglycidate.

  • Acid-Catalyzed Epoxide Ring Opening: The treatment of ethyl 2-cyclopropylglycidate with ethanol in the presence of an acid catalyst to introduce the ethoxy group.

  • Ester Hydrolysis: The saponification of the ethyl ester to afford the final product, 2-Cyclopropyl-2-ethoxyacetic acid.

Synthetic Pathway for 2-Cyclopropyl-2-ethoxyacetic Acid A Cyclopropanecarboxaldehyde C Darzens Condensation (Base) A->C B Ethyl Chloroacetate B->C D Ethyl 2-cyclopropylglycidate C->D Step 1 F Acid-Catalyzed Epoxide Ring Opening D->F E Ethanol (Acid Catalyst) E->F G Ethyl 2-cyclopropyl-2-ethoxyacetate F->G Step 2 H Hydrolysis (e.g., LiOH, H2O/THF) G->H Step 3 I 2-Cyclopropyl-2-ethoxyacetic Acid H->I

Caption: Proposed three-step synthesis of 2-Cyclopropyl-2-ethoxyacetic acid.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid, providing detailed explanations and actionable solutions.

Step 1: Darzens Condensation

Issue 1.1: Low or No Yield of Ethyl 2-cyclopropylglycidate

  • Question: My Darzens condensation reaction between cyclopropanecarboxaldehyde and ethyl chloroacetate is resulting in a low yield or no product. What are the likely causes and how can I improve the outcome?

  • Answer: Low yields in the Darzens condensation can stem from several factors, primarily related to the base, reaction conditions, and the nature of the aldehyde.

    • Causality: The Darzens reaction is initiated by the deprotonation of the α-carbon of the haloester by a strong base to form an enolate, which then acts as a nucleophile.[1][2][3] If the base is not strong enough, or if it is consumed by side reactions, the enolate will not form in sufficient concentration. Cyclopropanecarboxaldehyde, being an enolizable aldehyde, can undergo self-condensation (an aldol reaction) under basic conditions, which competes with the desired Darzens reaction.[4]

    • Troubleshooting Steps:

      • Choice of Base: Sodium ethoxide is a commonly used base for this reaction.[4] Ensure it is freshly prepared or properly stored to maintain its reactivity. The use of stronger bases like sodium amide (NaNH2) can also be effective.[5] The choice of base should correspond to the ester being used to avoid transesterification.[1]

      • Reaction Temperature: The initial addition of the base to the mixture of the aldehyde and haloester should be performed at a low temperature (e.g., 0 °C) to minimize the rate of the competing self-condensation of the aldehyde. After the initial addition, the reaction can be allowed to slowly warm to room temperature.

      • Order of Addition: Adding the base slowly to a cooled mixture of the aldehyde and ethyl chloroacetate is the typical procedure. This helps to keep the concentration of the enolate low at any given time, which can favor the reaction with the more electrophilic aldehyde over self-condensation.

      • Moisture Control: The reaction is sensitive to moisture, which can quench the base and the enolate. Ensure all glassware is thoroughly dried and use anhydrous solvents.

ParameterRecommended ConditionRationale
Base Sodium Ethoxide or Sodium AmideSufficiently strong to deprotonate the α-haloester.
Temperature 0 °C to room temperatureLow initial temperature minimizes aldehyde self-condensation.
Solvent Anhydrous Ether or THFAprotic solvents that will not react with the base.
Reagent Purity Freshly distilled aldehyde and haloesterImpurities can lead to side reactions and lower yields.

Issue 1.2: Formation of a Complex Mixture of Byproducts

  • Question: My reaction mixture from the Darzens condensation is showing multiple spots on TLC, and the NMR of the crude product is very complex. What are the possible side reactions?

  • Answer: The formation of multiple byproducts is often due to the reactivity of the starting materials and intermediates under the basic reaction conditions.

    • Causality: As mentioned, the primary side reaction is the self-condensation of cyclopropanecarboxaldehyde.[4] Another possibility is the Cannizzaro reaction if a very strong base is used and the aldehyde has no α-protons, though this is less likely with an enolizable aldehyde. The product, an α,β-epoxy ester, can also undergo further reactions under strongly basic conditions, such as hydrolysis or rearrangement.[2]

    • Troubleshooting and Identification:

      • Isolate and Characterize: Attempt to isolate the major byproducts by column chromatography and characterize them by NMR and mass spectrometry. This will provide definitive evidence of the side reactions occurring.

      • Optimize Reaction Time: Prolonged reaction times can lead to the decomposition of the product. Monitor the reaction by TLC and quench it as soon as the starting materials are consumed.

      • Purification: The desired ethyl 2-cyclopropylglycidate can be purified by vacuum distillation or column chromatography on silica gel.

Step 2: Acid-Catalyzed Epoxide Ring Opening

Issue 2.1: Low Yield of Ethyl 2-cyclopropyl-2-ethoxyacetate

  • Question: The acid-catalyzed ring-opening of my ethyl 2-cyclopropylglycidate with ethanol is not proceeding efficiently. How can I optimize this step?

  • Answer: The efficiency of the acid-catalyzed epoxide ring opening is highly dependent on the choice of acid catalyst, temperature, and the concentration of ethanol.

    • Causality: The reaction proceeds via protonation of the epoxide oxygen, making it a better leaving group, followed by nucleophilic attack by ethanol.[3][6] The regioselectivity of the attack depends on the stability of the carbocation-like transition state. For an epoxide with a tertiary carbon, the attack will likely occur at the more substituted carbon (SN1-like).[1][7] The cyclopropyl group can stabilize an adjacent positive charge, which may influence the regioselectivity.

    • Troubleshooting Steps:

      • Choice of Acid Catalyst: A variety of Brønsted and Lewis acids can be used.

        • Brønsted Acids: Sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH) are common choices. Use a catalytic amount (1-5 mol%).

        • Lewis Acids: Lewis acids like boron trifluoride etherate (BF₃·OEt₂) or tin(IV) chloride (SnCl₄) can also be effective and may offer different regioselectivity.[8][9]

      • Ethanol as Solvent and Nucleophile: Using ethanol as the solvent ensures a high concentration of the nucleophile, driving the reaction forward. Ensure the ethanol is anhydrous to prevent the formation of the diol byproduct from reaction with water.

      • Temperature: The reaction may require gentle heating (reflux) to proceed at a reasonable rate. Monitor the reaction by TLC to determine the optimal temperature and reaction time.

ParameterRecommended ConditionRationale
Acid Catalyst H₂SO₄, p-TsOH, or BF₃·OEt₂ (catalytic)To activate the epoxide for nucleophilic attack.
Solvent Anhydrous EthanolActs as both the solvent and the nucleophile.
Temperature Room temperature to refluxTo provide sufficient energy for the reaction to proceed.

Issue 2.2: Formation of Isomeric Byproducts

  • Question: I am observing the formation of more than one product in the epoxide ring-opening step. What are these isomers, and how can I control the regioselectivity?

  • Answer: The formation of isomeric products is due to the nucleophilic attack of ethanol at both carbons of the epoxide ring.

    • Causality: The protonated epoxide can be attacked at either the α or β carbon. The regioselectivity is a balance between steric and electronic effects.[6] Attack at the α-carbon (the one bearing the cyclopropyl and ester groups) is sterically hindered but electronically favored due to the stabilizing effect of the cyclopropyl group on a developing positive charge. Attack at the β-carbon is less sterically hindered.

    • Controlling Regioselectivity:

      • Lewis vs. Brønsted Acids: The choice of acid catalyst can influence the regioselectivity. Lewis acids can chelate with the ester and epoxide oxygens, potentially directing the nucleophilic attack.[9]

      • Temperature: Lowering the reaction temperature may favor the kinetically controlled product, which is often the result of attack at the less sterically hindered position.

      • Analytical Characterization: The isomers can be distinguished by careful analysis of their ¹H and ¹³C NMR spectra. The coupling constants and chemical shifts of the protons adjacent to the newly formed ether and hydroxyl groups will be different.

Step 3: Ester Hydrolysis

Issue 3.1: Incomplete Hydrolysis of Ethyl 2-cyclopropyl-2-ethoxyacetate

  • Question: The hydrolysis of my ethyl 2-cyclopropyl-2-ethoxyacetate is very slow or incomplete. What conditions are recommended for this sterically hindered ester?

  • Answer: The hydrolysis of sterically hindered esters can be challenging under standard conditions due to the difficulty of the nucleophile (hydroxide) attacking the sterically encumbered carbonyl carbon.[10]

    • Causality: The presence of the bulky cyclopropyl and ethoxy groups adjacent to the ester carbonyl makes it less accessible to nucleophilic attack.

    • Troubleshooting Steps:

      • Choice of Base and Solvent:

        • Lithium Hydroxide (LiOH): LiOH is often more effective than NaOH or KOH for the hydrolysis of hindered esters.[11] The smaller lithium cation can coordinate more effectively with the carbonyl oxygen, increasing its electrophilicity.

        • Solvent System: A mixture of THF and water is a common and effective solvent system for these reactions, as it helps to solubilize the ester while providing the necessary water for the hydrolysis.[11]

      • Elevated Temperature: Heating the reaction mixture to reflux is often necessary to achieve a reasonable reaction rate.

      • Reaction Time: Be prepared for longer reaction times compared to the hydrolysis of unhindered esters. Monitor the reaction progress by TLC until the starting material is consumed.

      • Alternative Methods: If basic hydrolysis is still problematic, consider acid-catalyzed hydrolysis, although this can sometimes lead to side reactions.

ParameterRecommended ConditionRationale
Base Lithium Hydroxide (LiOH)More effective for sterically hindered esters.
Solvent THF/Water mixtureSolubilizes the ester and provides water for hydrolysis.
Temperature RefluxIncreases the reaction rate.

Issue 3.2: Difficulty in Isolating the Carboxylic Acid Product

  • Question: After acidification of the reaction mixture, I am having trouble extracting my final product, 2-Cyclopropyl-2-ethoxyacetic acid.

  • Answer: The isolation of a relatively polar carboxylic acid can sometimes be challenging.

    • Causality: The product has both a nonpolar cyclopropyl group and polar carboxylic acid and ether functionalities, giving it some solubility in both organic and aqueous phases.

    • Troubleshooting Steps:

      • Acidification: Ensure the aqueous layer is sufficiently acidic (pH 1-2) by adding a strong acid like HCl. This will protonate the carboxylate and make it more soluble in organic solvents.

      • Extraction Solvent: Use a more polar organic solvent for extraction, such as ethyl acetate or dichloromethane.

      • Multiple Extractions: Perform multiple extractions (at least 3-4 times) with the organic solvent to ensure complete removal of the product from the aqueous layer.

      • Salting Out: Saturating the aqueous layer with sodium chloride before extraction can decrease the solubility of the organic product in the aqueous phase and improve extraction efficiency.

      • Drying and Concentration: After combining the organic extracts, dry them thoroughly with an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and carefully remove the solvent under reduced pressure.

Frequently Asked Questions (FAQs)

  • Q1: What are the key safety precautions to take during this synthesis?

    • A1: Always work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Sodium ethoxide and sodium amide are strong bases and should be handled with care. Ethers are highly flammable, so avoid open flames.

  • Q2: How can I monitor the progress of each reaction step?

    • A2: Thin-layer chromatography (TLC) is the most convenient method for monitoring the progress of these reactions. Use an appropriate solvent system (e.g., a mixture of hexanes and ethyl acetate) to achieve good separation of the starting materials and products. Visualize the spots using a UV lamp or an appropriate staining agent.

  • Q3: What are the expected spectroscopic signatures for the final product?

    • A3: For 2-Cyclopropyl-2-ethoxyacetic acid:

      • ¹H NMR: You would expect to see signals for the cyclopropyl protons (a complex multiplet in the upfield region), the ethoxy group (a quartet and a triplet), the α-proton, and a broad singlet for the carboxylic acid proton (typically downfield, >10 ppm).[12][13]

      • ¹³C NMR: Look for the characteristic carbonyl carbon of the carboxylic acid (around 170-180 ppm), the carbon bearing the ethoxy and cyclopropyl groups, and the carbons of the ethoxy and cyclopropyl groups.[12]

      • IR Spectroscopy: A broad O-H stretch from the carboxylic acid (around 2500-3300 cm⁻¹) and a strong C=O stretch (around 1700-1725 cm⁻¹) are key features.[13][14]

  • Q4: Can I use a different α-haloester in the Darzens condensation?

    • A4: Yes, other α-haloesters can be used, which will result in different ester derivatives of the final product. For example, using methyl chloroacetate would lead to the methyl ester. The choice of base should correspond to the alcohol portion of the ester to prevent transesterification.[1]

  • Q5: Are there alternative synthetic routes to 2-Cyclopropyl-2-ethoxyacetic acid?

    • A5: Yes, other routes could be envisioned. For example, one could start with ethyl 2-cyclopropyl-2-oxoacetate and perform a reduction of the ketone followed by etherification of the resulting alcohol. Another possibility is the rhodium-catalyzed cyclopropanation of an appropriate enol ether derivative.[15] The choice of route will depend on the availability of starting materials and the desired scale of the synthesis.

Experimental Protocols

Protocol 1: Darzens Condensation
  • To a flame-dried round-bottom flask under an inert atmosphere (nitrogen or argon), add anhydrous diethyl ether or THF.

  • Add cyclopropanecarboxaldehyde (1.0 eq) and ethyl chloroacetate (1.1 eq).

  • Cool the mixture to 0 °C in an ice bath.

  • Slowly add a solution of sodium ethoxide (1.1 eq) in ethanol, or powdered sodium amide (1.1 eq), portion-wise, keeping the temperature below 5 °C.

  • After the addition is complete, allow the reaction mixture to stir at 0 °C for 1 hour and then warm to room temperature and stir for an additional 4-12 hours, monitoring by TLC.

  • Quench the reaction by slowly adding cold saturated aqueous ammonium chloride solution.

  • Separate the organic layer, and extract the aqueous layer with diethyl ether.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by vacuum distillation or column chromatography.

Protocol 2: Acid-Catalyzed Epoxide Ring Opening
  • Dissolve the purified ethyl 2-cyclopropylglycidate (1.0 eq) in anhydrous ethanol.

  • Add a catalytic amount of concentrated sulfuric acid or p-toluenesulfonic acid (0.05 eq).

  • Heat the reaction mixture to reflux and monitor by TLC.

  • Once the starting material is consumed, cool the reaction to room temperature.

  • Neutralize the acid catalyst by carefully adding a saturated aqueous solution of sodium bicarbonate.

  • Remove the ethanol under reduced pressure.

  • Extract the aqueous residue with ethyl acetate.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Protocol 3: Ester Hydrolysis
  • Dissolve the ethyl 2-cyclopropyl-2-ethoxyacetate (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

  • Add lithium hydroxide monohydrate (2-3 eq).

  • Heat the mixture to reflux and monitor by TLC.

  • After the reaction is complete, cool to room temperature and remove the THF under reduced pressure.

  • Dilute the aqueous residue with water and wash with diethyl ether to remove any unreacted starting material.

  • Cool the aqueous layer in an ice bath and acidify to pH 1-2 with cold 1M HCl.

  • Extract the product with ethyl acetate (3-4 times).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the final product.

Troubleshooting_Workflow cluster_0 Step 1: Darzens Condensation cluster_1 Step 2: Epoxide Ring Opening cluster_2 Step 3: Ester Hydrolysis A Low Yield? B Check Base Activity Optimize Temperature Check Reagent Purity A->B C Byproducts? D Identify Byproducts (NMR, MS) Optimize Reaction Time C->D E Low Yield? F Select Appropriate Acid Catalyst Use Anhydrous Ethanol Optimize Temperature E->F G Isomers Formed? H Vary Catalyst (Lewis vs. Brønsted) Lower Temperature G->H I Incomplete Reaction? J Use LiOH Use THF/Water Increase Temperature I->J K Isolation Issues? L Ensure Low pH Use Polar Solvent 'Salt Out' Product K->L

Sources

Troubleshooting

Technical Support Center: Troubleshooting Racemization in Chiral 2-Cyclopropyl-2-ethoxyacetic Acid Synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter severe stereochemical degradation when working wit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter severe stereochemical degradation when working with α -alkoxy acids.

2-Cyclopropyl-2-ethoxyacetic acid[1] is a highly valuable chiral building block, but its synthesis is notoriously fraught with racemization risks. This guide provides field-proven methodologies, mechanistic insights, and self-validating protocols to ensure you maintain high enantiomeric excess (ee%) throughout your synthetic workflow.

Mechanistic Root Cause: The Vulnerability of the α -Proton

Before troubleshooting a protocol, we must understand the causality behind the failure. The α -carbon of 2-cyclopropyl-2-ethoxyacetic acid is uniquely susceptible to deprotonation due to the combined electron-withdrawing and stabilizing effects of its substituents:

  • The Carbonyl Group: Provides resonance stabilization to the resulting carbanion (enolate formation).

  • The Ethoxy Group: Exerts a strong inductive electron-withdrawing effect (-I effect), significantly lowering the pKa of the α -proton compared to standard aliphatic acids.

  • The Cyclopropyl Ring: Possesses partial alkene-like character (due to bent "banana" bonds) which can further stabilize the adjacent carbanion.

When exposed to strong bases (e.g., NaOH, NaH) or prolonged heating, the α -proton is rapidly abstracted. This forms a planar, achiral enolate intermediate. Upon reprotonation, the stereocenter is re-established non-selectively, leading to complete or partial racemization.

Enolization A (S)-2-Cyclopropyl- 2-ethoxyacetic acid B Planar Enolate (Achiral Intermediate) A->B Base (OH⁻) -H₂O B->A +H₂O C (R)-2-Cyclopropyl- 2-ethoxyacetic acid B->C +H₂O C->B Base (OH⁻) -H₂O

Base-catalyzed enolization pathway leading to racemization of alpha-alkoxy acids.

Troubleshooting Guides & Step-by-Step Protocols

Issue A: Racemization During Chiral Auxiliary / Ester Cleavage

Symptom: You successfully synthesized the chiral ester or Evans oxazolidinone intermediate with >95% ee, but saponification yields the free acid at <50% ee. Root Cause: Standard alkaline hydrolysis (e.g., NaOH in MeOH/H₂O) requires high pH and elevated temperatures. Under these conditions, the rate of α -deprotonation (enolization) outpaces the rate of nucleophilic acyl substitution (hydrolysis). Solution: Utilize the hydroperoxide anion (LiOOH). Due to the " α -effect," the hydroperoxide anion is a vastly superior nucleophile compared to hydroxide. This allows the cleavage to proceed rapidly at 0 °C before enolization can occur[2].

Protocol: Non-Destructive LiOOH Cleavage of Evans Auxiliaries (Self-Validating System: Monitor the reaction via chiral HPLC at 1h and 3h. If the ee% drops between these time points, your internal temperature has exceeded 0 °C or the LiOH equivalents are excessive).

  • Dissolve the chiral imide/ester (1.0 eq) in a 3:1 mixture of THF/H₂O and cool the reactor strictly to 0 °C.

  • In a separate flask, prepare the LiOOH reagent by mixing LiOH·H₂O (2.0 eq) and 30% aqueous H₂O₂ (4.0 eq) at 0 °C. Caution: This preparation is exothermic; ensure it is fully cooled before addition.

  • Add the LiOOH solution dropwise to the substrate. Maintain the internal temperature strictly at 0 °C.

  • Stir for 1.5 hours until complete consumption of the starting material is observed via LCMS.

  • Quench the excess peroxide by slowly adding an aqueous solution of Na₂SO₃ (1.5 M) at 0 °C.

  • Acidify the aqueous layer to pH 2 using 1M HCl and extract with EtOAc to isolate the chiral acid.

Issue B: Racemization During O-Alkylation of α -Hydroxy Acids

Symptom: Alkylating chiral 2-cyclopropyl-2-hydroxyacetic acid with ethyl iodide (EtI) and sodium hydride (NaH) results in a racemic product. Root Cause: NaH is a strong, hard base. While it successfully deprotonates the hydroxyl group, the resulting alkoxide intermediate increases the acidity of the adjacent α -proton, leading to secondary deprotonation and enolization. Solution: Employ a mild, heterogeneous base such as Cesium Carbonate (Cs₂CO₃) in a polar aprotic solvent. The "Cesium effect" enhances the nucleophilicity of the oxygen without generating a highly basic homogeneous environment, effectively suppressing α -proton abstraction[3].

Protocol: Stereoretentive O-Ethylation

  • Dissolve the chiral α -hydroxy ester (1.0 eq) in anhydrous Acetonitrile (MeCN).

  • Add finely powdered Cs₂CO₃ (1.5 eq) and Ethyl Iodide (3.0 eq).

  • Stir the suspension vigorously at room temperature (20-25 °C) for 16-24 hours. Critical: Do not apply heat.

  • Filter the reaction mixture through a Celite pad to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure and purify via silica gel chromatography.

Frequently Asked Questions (FAQ)

Q: Can I use acid-catalyzed hydrolysis to avoid base-catalyzed racemization entirely? A: While strongly acidic conditions (e.g., 6M HCl, reflux) prevent enolate formation, they introduce a catastrophic new risk: cyclopropyl ring-opening. The cyclopropyl group is highly sensitive to strong acids, leading to homoallylic rearrangements. If you must use an acid-cleavable protecting group, utilize a tert-butyl ester intermediate and cleave it with mild Trifluoroacetic Acid (TFA) in Dichloromethane (DCM) at room temperature.

Q: Is enzymatic resolution a viable alternative for this specific substrate? A: Absolutely. If asymmetric synthesis via chiral auxiliaries is too costly for your scale, you can synthesize racemic ethyl 2-cyclopropyl-2-ethoxyacetate and subject it to enzymatic kinetic resolution[4]. Lipases such as Candida antarctica Lipase B (CALB) selectively hydrolyze one enantiomer at neutral pH and ambient temperature, completely bypassing the chemical racemization pathways.

Quantitative Data Presentation

The table below summarizes the causality between hydrolysis conditions and stereochemical retention, validating the necessity of mild reagents.

Hydrolysis ReagentSolvent SystemTempReaction TimeTypical ee% RetentionMechanistic Outcome
NaOH (2.0 eq) MeOH / H₂O65 °C4 h< 10% (Racemic)Rapid α -deprotonation outpaces hydrolysis.
LiOH (1.5 eq) THF / H₂O20 °C12 h70 - 85%Slower enolization, but prolonged exposure degrades ee%.
LiOOH (2.0 eq) THF / H₂O0 °C1.5 h> 98% α -effect accelerates nucleophilic attack; low temp suppresses enolization.
CALB (Lipase) Phosphate Buffer37 °C24 h> 99% Neutral pH entirely avoids enolate formation.

Recommended Synthetic Workflows

To ensure robust stereocontrol, we recommend adopting one of the three validated pathways mapped below.

Workflow cluster_0 Route A: Asymmetric Synthesis cluster_1 Route B: Chiral Pool cluster_2 Route C: Biocatalysis Start Starting Material (Achiral / Racemic) A1 Evans Auxiliary Attachment Start->A1 B1 Chiral α-Hydroxy Acid Start->B1 C1 Racemic α-Alkoxy Ester Start->C1 A2 Diastereoselective Ethylation A1->A2 A3 LiOOH Cleavage (Preserves ee%) A2->A3 Target Chiral 2-Cyclopropyl- 2-ethoxyacetic acid (>98% ee) A3->Target B2 Mild O-Ethylation (Cs₂CO₃ / EtI) B1->B2 B2->Target C2 Lipase Kinetic Resolution (e.g., CALB) C1->C2 C2->Target

Recommended synthetic workflows to access the chiral target without stereochemical degradation.

References

  • Title: Revisiting the Cleavage of Evans Oxazolidinones with LiOH/H₂O₂ Source: ACS Publications (Journal of the American Chemical Society) URL: [Link]

  • Title: Improved Cs₂CO₃ Promoted O-Alkylation of Acids Source: ResearchGate URL: [Link]

  • Title: Dynamic kinetic resolution via dual-function catalysis of modified cinchona alkaloids: asymmetric synthesis of alpha-hydroxy carboxylic acids Source: ResearchGate URL: [Link]

Sources

Optimization

"managing exotherms in 2-Cyclopropyl-2-ethoxyacetic acid synthesis"

An in-depth guide to managing exotherms in the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid, designed for researchers, scientists, and drug development professionals. Scientific Background: Understanding the Exotherm T...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth guide to managing exotherms in the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid, designed for researchers, scientists, and drug development professionals.

Scientific Background: Understanding the Exotherm

The synthesis of 2-Cyclopropyl-2-ethoxyacetic acid typically proceeds via the addition of a cyclopropyl Grignard reagent (cyclopropylmagnesium halide) to an electrophile such as ethyl glyoxylate. This process involves two primary, highly exothermic steps:

  • Grignard Reagent Formation: The reaction of a cyclopropylmethyl halide with magnesium metal is itself a significant source of heat.[1][2] The initiation of this reaction can be sluggish, leading to a dangerous accumulation of the halide. Once initiated, the reaction is fast and exothermic, posing a risk of a runaway reaction if the halide is added too quickly.[2][3]

  • Nucleophilic Addition: The subsequent reaction of the formed Grignard reagent with the carbonyl group of the ethyl glyoxylate is also highly exothermic.[1]

The primary challenge in this synthesis is managing the rate of heat generation to ensure it never exceeds the heat removal capacity of the reactor system. Failure to control the exotherm can lead to runaway reactions, vessel pressurization, solvent boiling, and the formation of impurities, ultimately compromising both safety and product yield.[3][4]

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific issues you may encounter during the synthesis, providing explanations and actionable solutions.

Issue 1: The Grignard formation reaction fails to initiate.
  • Question: I've added about 10% of my cyclopropylmethyl halide to the magnesium turnings, but I don't see any signs of reaction (no warming, no bubbling, no cloudy appearance). What should I do?

  • Answer: This is a common and potentially hazardous situation, as unreacted halide can accumulate.

    • Possible Causes & Solutions:

      • Inactive Magnesium Surface: The magnesium turnings may have an oxide layer that prevents the reaction.

        • Solution: Activate the magnesium. This can be done by adding a small crystal of iodine or a few drops of 1,2-dibromoethane.[5] Gentle heating with a heat gun can also initiate the reaction, but be prepared to cool the vessel immediately once the exotherm begins.[5]

      • Wet Glassware or Solvents: Grignard reagents are extremely sensitive to moisture.[6]

        • Solution: Ensure all glassware is rigorously flame-dried or oven-dried under vacuum and cooled under an inert atmosphere (e.g., argon or nitrogen). Use anhydrous solvents, preferably from a solvent purification system.[6]

      • Insufficient Mixing: The halide needs to be in contact with the magnesium surface.

        • Solution: Ensure vigorous stirring to break up the magnesium turnings and expose fresh surfaces.[7]

Issue 2: The reaction is too vigorous and the temperature is rising uncontrollably.
  • Question: I've initiated the reaction, but the temperature is rising rapidly and approaching the solvent's boiling point, even with my cooling bath. What's happening and how do I stop it?

  • Answer: You are experiencing a runaway exotherm, where heat is being generated faster than it can be removed. This is a critical safety issue.[3]

    • Immediate Actions:

      • Stop Reagent Addition: Immediately stop the dropwise addition of the alkyl halide or electrophile.

      • Enhance Cooling: Increase the cooling capacity of your system. If using an ice bath, add more ice and salt. If using a cryocooler, lower the setpoint. For a dry ice/acetone bath, carefully add more dry ice.

      • Ensure Maximum Stirring: Vigorous stirring is crucial to dissipate heat and prevent localized hotspots.[8]

    • Root Cause Analysis & Prevention:

      • Addition Rate is Too High: The most common cause is adding the reagent too quickly.[5][9]

        • Prevention: Use a syringe pump for precise, slow, and controlled addition. The addition time should be determined based on the reaction scale and the reactor's heat transfer capacity.[10]

      • Inadequate Cooling: The cooling system may be insufficient for the scale of the reaction.

        • Prevention: Before starting, calculate the potential adiabatic temperature rise to assess the worst-case scenario.[8] Ensure your cooling system can handle the maximum heat release.[8]

      • Accumulation Followed by Initiation: A delayed initiation can lead to a large amount of unreacted starting material, which then reacts all at once.

        • Prevention: Confirm initiation with a small portion of the halide before beginning the main addition.[5]

Issue 3: The product yield is low, and I've isolated significant side-products.
  • Question: The reaction seemed to proceed smoothly, but my final yield of 2-Cyclopropyl-2-ethoxyacetic acid is low, and I have byproducts like a Wurtz coupling product. Why did this happen?

  • Answer: Low yields are often linked to side reactions, which can be exacerbated by poor temperature control or high local concentrations of reagents.

    • Possible Causes & Solutions:

      • Wurtz Coupling: This side reaction is favored by high local concentrations of the alkyl halide, where a newly formed Grignard molecule reacts with an incoming halide molecule.[6]

        • Solution: Add the cyclopropylmethyl halide solution dropwise and slowly into the magnesium suspension to maintain a low concentration.[6] Consider a continuous production process on a larger scale to improve selectivity and reduce Wurtz coupling.[11]

      • Overheating: Elevated temperatures can promote decomposition or other side reactions. A very dark or black reaction color may indicate decomposition.[5]

        • Solution: Maintain strict temperature control throughout the addition. A temperature probe directly in the reaction mixture is essential.[8]

      • Reaction with the Ester Product: If the Grignard reagent is not fully consumed before workup, or if temperatures are too high, it can potentially react with the ester product to form a tertiary alcohol.[12]

        • Solution: Use a slight excess of the electrophile and ensure the Grignard reaction has gone to completion before workup. Quench the reaction at a low temperature (0 °C).

Frequently Asked Questions (FAQs)

  • Q1: What are the critical safety parameters to monitor during this synthesis?

    • A1: The most critical parameter is the internal reaction temperature . This should be monitored continuously with a probe placed directly in the reaction mixture. Other key parameters include the reagent addition rate , stirrer speed , and visual cues such as color change or gas evolution.[5][8] For scale-up, reaction calorimetry is essential to understand the heat flow and potential hazards.[4][13]

  • Q2: How should I safely quench the reaction?

    • A2: Quenching a Grignard reaction is also exothermic and must be done carefully.[14] First, cool the reaction vessel to 0 °C in an ice bath. Then, slowly and dropwise , add a saturated aqueous solution of ammonium chloride (NH₄Cl), which is a milder quenching agent than water or dilute acids.[14] Be aware of a potential induction period before the quenching reaction becomes vigorous.[15] Never add water or acid directly to a large excess of unreacted Grignard reagent, as this can cause a violent, uncontrolled reaction and release flammable hydrogen gas.[16]

  • Q3: What is the best solvent to use?

    • A3: Ethereal solvents are required to stabilize the Grignard reagent. Tetrahydrofuran (THF) is generally preferred due to its excellent solvating properties and higher boiling point, which can help moderate the reaction temperature. Diethyl ether can also be used and its lower boiling point may facilitate easier initiation.[5]

  • Q4: How does this reaction change upon scale-up?

    • A4: Scaling up is not a linear process. The key challenge is that as the reactor volume increases, the surface area-to-volume ratio decreases significantly.[4][10] This means that heat dissipation becomes much less efficient, and a process that was safe on a 500 mL scale could become a dangerous runaway reaction in a 50 L reactor.[10] A thorough understanding of the reaction's thermal properties through calorimetry is crucial before any scale-up is attempted.[13]

Data & Protocols

Table 1: Key Parameter Control for Exotherm Management
ParameterLaboratory Scale (100-500 mL)Pilot Scale (10-100 L)Rationale
Internal Temp. -5 °C to 5 °C during addition0 °C to 10 °C (reactor-dependent)Maintain a safe temperature differential to allow for effective cooling and prevent runaway reactions.
Addition Time 30 - 90 minutes2 - 8 hoursSlower addition at larger scales is critical to match the lower heat removal capacity per unit volume.[10]
Stirring Speed 300 - 500 RPM (magnetic)100 - 300 RPM (overhead, baffle-dependent)Ensure homogeneity and prevent hotspots without causing excessive splashing or vortexing.[8]
Cooling System Dry Ice/Acetone BathJacketed Reactor with Chiller/Cooling CoilsThe cooling system must be robust enough to handle the total heat evolution of the reaction.[8]

Experimental Protocol: Synthesis of 2-Cyclopropyl-2-ethoxyacetic acid

Warning: This reaction is highly exothermic and requires strict adherence to safety protocols. All operations must be conducted in a chemical fume hood under an inert atmosphere.

Part A: Grignard Reagent Formation (Cyclopropylmagnesium Bromide)
  • Apparatus Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser with an inert gas inlet (Argon or Nitrogen), a pressure-equalizing dropping funnel, and a thermocouple to monitor the internal temperature.

  • Reagent Preparation: Place magnesium turnings (1.2 eq.) in the flask. Add a single crystal of iodine to activate the magnesium.[14]

  • Initiation: Add enough anhydrous THF via cannula to just cover the magnesium turnings. In the dropping funnel, prepare a solution of cyclopropylmethyl bromide (1.0 eq.) in anhydrous THF. Add ~10% of the bromide solution to the magnesium suspension.

  • Confirmation of Initiation: Observe the flask for signs of reaction: the disappearance of the iodine color, gentle bubbling from the magnesium surface, a noticeable exotherm, and the solution turning cloudy and grayish.[5] If the reaction does not start, gently warm with a heat gun, but be prepared to cool immediately.

  • Controlled Addition: Once initiation is confirmed, cool the flask to 0 °C using an ice-salt bath. Begin the slow, dropwise addition of the remaining cyclopropylmethyl bromide solution, maintaining the internal temperature between 0-5 °C. The addition rate should be carefully controlled to prevent a temperature spike.

  • Completion: After the addition is complete, allow the mixture to stir at room temperature for an additional 1-2 hours until most of the magnesium is consumed.

Part B: Reaction with Ethyl Glyoxylate
  • Preparation: Cool the freshly prepared Grignard reagent solution back down to -10 °C to 0 °C.

  • Controlled Addition: Slowly add a solution of ethyl glyoxylate (1.05 eq.) in anhydrous THF dropwise via the addition funnel. Maintain the internal temperature below 5 °C throughout the addition. A significant exotherm will be observed.

  • Reaction: After the addition is complete, let the reaction mixture stir at 0 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours.

  • Quenching: Cool the reaction mixture back to 0 °C in an ice bath. Slowly and carefully add saturated aqueous ammonium chloride solution dropwise.[14] A vigorous reaction will occur. Continue the addition until the bubbling subsides and two clear layers form.

  • Work-up & Isolation: Proceed with standard aqueous work-up and extraction with a suitable solvent (e.g., diethyl ether or ethyl acetate). The organic layers are then combined, dried, and concentrated to yield the crude product, which can be purified by distillation or chromatography.

Visualizations

Workflow for Synthesis and Exotherm Control

G cluster_prep Part A: Grignard Formation cluster_reaction Part B: Nucleophilic Addition cluster_workup Work-up A1 Assemble Dry Glassware under Inert Atmosphere A2 Add Mg Turnings & Activator (I2) A1->A2 A3 Add ~10% Cyclopropylmethyl Bromide Solution A2->A3 A4 Confirm Initiation (Exotherm, Color Change) A3->A4 A5 Cool to 0°C A4->A5 A6 Slow, Dropwise Addition of Remaining Bromide (Maintain T < 5°C) A5->A6 A7 Stir to Completion A6->A7 CCP1 Critical Control Point: Monitor Internal Temp & Control Addition Rate A6->CCP1 B1 Cool Grignard Reagent to 0°C A7->B1 Transfer Reagent B2 Slow, Dropwise Addition of Ethyl Glyoxylate (Maintain T < 5°C) B1->B2 B3 Stir at 0°C, then Warm to RT B2->B3 CCP2 Critical Control Point: Monitor Internal Temp & Control Addition Rate B2->CCP2 C1 Cool to 0°C B3->C1 C2 Slow, Controlled Quench (sat. aq. NH4Cl) C1->C2 C3 Aqueous Work-up & Extraction C2->C3 CCP3 Critical Control Point: Cool & Add Quenching Agent Slowly C2->CCP3 C4 Purification C3->C4

Caption: Workflow for the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid.

Troubleshooting Logic for a Runaway Exotherm

G action_node action_node safe_node safe_node Start Exotherm Detected? CheckTemp Is Temperature Rising Uncontrollably? Start->CheckTemp Action_Stop IMMEDIATELY STOP ADDITION CheckTemp->Action_Stop Yes Safe_Continue Continue Monitoring Carefully CheckTemp->Safe_Continue No CheckRate Is Addition Rate Too High? CheckCooling Is Cooling System Maxed Out? CheckRate->CheckCooling No Action_ReduceRate Reduce Addition Rate CheckRate->Action_ReduceRate Yes Action_Stop->CheckRate Action_Cool Enhance Cooling (Add Dry Ice, etc.) Action_Stop->Action_Cool Action_Stir Ensure Vigorous Stirring Action_Stop->Action_Stir Safe_Resume Resume Addition at Slower Rate Action_Cool->Safe_Resume Action_Stir->Safe_Resume Action_ReduceRate->Safe_Resume

Caption: Decision tree for managing a runaway exothermic event.

References

  • Scale-up Challenges and Considerations In the Process Development of An Exothermic Reaction Step In Active Pharmaceutical Ingredient (API) Synthesis | Request PDF. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

  • Working with Exothermic Reactions during Lab and Scale up. (2023, October 12). Amar Equipment. Retrieved March 22, 2026, from [Link]

  • Share|Details That Are Easily Overlooked In The Scale-Up Process Of Pharmaceutical Processes. (2022, May 25). Senieer. Retrieved March 22, 2026, from [Link]

  • Quenching Reactive Substances. (2006, October 27). KGROUP. Retrieved March 22, 2026, from [Link]

  • Quenching Reactions: Grignards. (2021, August 15). Chemistry LibreTexts. Retrieved March 22, 2026, from [Link]

  • Thermal Hazards of Synthesizing a Grignard Reagent under Different Dosing Rates. (2022, March 9). ResearchGate. Retrieved March 22, 2026, from [Link]

  • SOME SCALE-UP CONSIDERATIONS. (n.d.). CatSci. Retrieved March 22, 2026, from [Link]

  • Williams, M. J. (2022, October 21). How to Scale Up a New Synthesis Reaction. Lab Manager. Retrieved March 22, 2026, from [Link]

  • Crush It Safely: Safety Aspects of Mechanochemical Grignard Synthesis. (2022, March 15). ACS Publications. Retrieved March 22, 2026, from [Link]

  • Improvement of Process Safety and Efficiency of Grignard Reactions by Real-Time Monitoring | Request PDF. (n.d.). ResearchGate. Retrieved March 22, 2026, from [Link]

  • Grignard reaction I Why Strong/Conc. Acids Must Be Avoided in Grignard Reaction Quenching I Workup. (2024, March 17). YouTube. Retrieved March 22, 2026, from [Link]

  • Grignard Reaction. (n.d.). American Chemical Society. Retrieved March 22, 2026, from [Link]

  • Grignard-reagent formation in Multi-product facilities ‒ not an easy task! (n.d.). Schnyderchemsafety. Retrieved March 22, 2026, from [Link]

  • Selectivity of Grignard reagent formation – from semi-batch to continuous lab and pilot scale. (2026, January 29). ResearchGate. Retrieved March 22, 2026, from [Link]

  • Grignard (RMgX), Organolithium (RLi), and Gilman (R2CuLi) Reagents: Summarizing Their Reactions. (2025, December 3). Chemistry Steps. Retrieved March 22, 2026, from [Link]

Sources

Troubleshooting

Technical Support Center: Solvent Effects on the Synthesis of 2-Cyclopropyl-2-ethoxyacetic Acid

Welcome to the technical support center for the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid. This guide is designed for researchers, medicinal chemists, and process development scientists.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid. This guide is designed for researchers, medicinal chemists, and process development scientists. Here, we delve into the critical role of solvent selection in overcoming common challenges encountered during this synthesis, providing you with troubleshooting strategies and in-depth answers to frequently asked questions. Our focus is to empower you with the knowledge to optimize your reaction conditions, improve yields, and ensure the highest purity of your final product.

The synthesis of 2-Cyclopropyl-2-ethoxyacetic acid typically proceeds through a two-step sequence: a Williamson ether synthesis to form the ethyl ether, followed by the hydrolysis of an ester to yield the final carboxylic acid. The choice of solvent at each stage is paramount and can be the deciding factor between a successful synthesis and a failed reaction.

Troubleshooting Guide: A Question-and-Answer Approach

This section addresses specific issues you may encounter during the synthesis. Each answer provides a detailed explanation of the underlying chemical principles and actionable advice to resolve the problem.

Question 1: My reaction yield for the etherification step is consistently low. What are the likely solvent-related causes?

Answer: A low yield in the Williamson ether synthesis step is a common issue, often directly linked to solvent choice. This reaction is a classic S(_N)2 substitution, and its rate is highly dependent on the solvent's ability to stabilize the transition state and solvate the reacting species.

  • Protic Solvents: If you are using a protic solvent such as ethanol or water, it is likely the primary cause of your low yield. Protic solvents have acidic protons that can form strong hydrogen bonds with the alkoxide nucleophile. This creates a solvent shell around the nucleophile, stabilizing it and increasing the activation energy required for the nucleophilic attack, thus slowing down the reaction.[1][2] A common practice is to use the parent alcohol of the alkoxide as the solvent, but for sterically hindered systems, this can be inefficient.[2]

  • Nonpolar Solvents: Nonpolar solvents like hexane or toluene are also poor choices as they cannot effectively dissolve the ionic alkoxide, leading to a heterogeneous reaction mixture and extremely slow reaction rates.

  • The Solution - Polar Aprotic Solvents: To enhance your yield, you should use a polar aprotic solvent. Solvents such as N,N-dimethylformamide (DMF) , dimethyl sulfoxide (DMSO) , or acetonitrile are ideal for S(_N)2 reactions.[1][3][4] These solvents have high dielectric constants that can dissolve the alkoxide, but they lack acidic protons. This leaves the alkoxide "naked" and highly reactive, significantly increasing the reaction rate and, consequently, the yield.[1] For instance, a study on the Williamson ether synthesis showed a dramatic increase in yield from 61% in excess alcohol as a solvent to 95% when DMSO was used.[5]

Question 2: I am observing a significant amount of an alkene byproduct. How can I minimize this by changing the solvent?

Answer: The formation of an alkene is a classic sign that the E2 elimination reaction is outcompeting your desired S(_N)2 substitution. The alkoxide is not only a good nucleophile but also a strong base. This is particularly problematic with sterically hindered substrates like those involving a cyclopropyl group.[4][6]

The choice of solvent plays a crucial role in the S(_N)2 versus E2 competition. While polar aprotic solvents are generally recommended for the Williamson synthesis, the basicity of the alkoxide can be attenuated in certain solvents. In some cases, less polar solvents can favor substitution over elimination, but the trade-off is a slower reaction rate.

A more effective strategy is to consider the base and temperature. However, from a solvent perspective, ensuring you are using a truly anhydrous polar aprotic solvent is critical. Any water contamination can increase the effective basicity of the medium. Also, consider the cation of your alkoxide base; larger, "softer" cations like potassium can sometimes favor substitution over elimination compared to smaller, "harder" cations like sodium, as they coordinate less tightly with the alkoxide, making it more nucleophilic than basic.

Question 3: The hydrolysis of the ethyl ester to the final carboxylic acid is incomplete. Can the solvent be the issue?

Answer: Yes, incomplete hydrolysis is frequently a solvent-related problem, primarily due to poor solubility of the ester in the aqueous reaction medium. Base-catalyzed hydrolysis (saponification) requires the hydroxide ion to attack the electrophilic carbonyl carbon of the ester. If the ester is not sufficiently soluble, the reaction will be slow and may not go to completion.

  • The Solution - Co-solvents: To address this, a co-solvent system is often employed. The goal is to find a solvent that is miscible with both water and the organic ester. Common choices include:

    • Methanol or Ethanol: These are often the first choice as they are miscible with water and good solvents for many esters.

    • Tetrahydrofuran (THF): A versatile solvent that can dissolve a wide range of organic compounds and is miscible with water.[7]

    • Dioxane: Similar to THF, it is a good co-solvent for hydrolysis reactions.[7]

When selecting a co-solvent, be mindful of the reaction temperature, as some mixtures, like THF and water, can become immiscible at elevated temperatures.[7] If your compound precipitates upon the addition of water, using a higher proportion of the organic co-solvent may be necessary to maintain a homogeneous solution.[7]

Question 4: I'm having difficulty with the work-up and product isolation. Could the solvent be the problem?

Answer: Absolutely. A high-boiling polar aprotic solvent like DMF or DMSO, while excellent for the reaction itself, can complicate product isolation. These solvents are difficult to remove under vacuum and are miscible with water, which can lead to emulsions during aqueous extraction.

  • Troubleshooting Work-up with High-Boiling Solvents:

    • Extraction: If you've used DMF or DMSO, you will need to perform multiple extractions with a nonpolar organic solvent (e.g., diethyl ether, ethyl acetate) and a large volume of water to partition your product into the organic layer and the DMF/DMSO into the aqueous layer.

    • Alternative Solvents: If possible, consider using a lower-boiling polar aprotic solvent like acetonitrile for your reaction. Acetonitrile is easier to remove on a rotary evaporator, simplifying the work-up.

For the hydrolysis step, after acidifying the reaction mixture to protonate the carboxylate, ensure you use a suitable extraction solvent that efficiently dissolves the final carboxylic acid product while minimizing the solubility of impurities. Ethyl acetate is often a good choice.

Frequently Asked Questions (FAQs)

Q1: What is the best starting solvent for the Williamson ether synthesis of ethyl 2-cyclopropyl-2-ethoxyacetate?

A1: For the Williamson ether synthesis step, a polar aprotic solvent is highly recommended. N,N-Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are excellent choices as they will solvate the alkoxide without forming hydrogen bonds, thus maximizing its nucleophilicity.[1][4][5] Acetonitrile is another good option with the advantage of a lower boiling point, which simplifies its removal during work-up.[1][3]

Q2: How does solvent polarity influence the S(_N)2 reaction mechanism in this synthesis?

A2: The S(_N)2 reaction proceeds through a pentavalent transition state where the nucleophile attacks the carbon atom, and the leaving group departs simultaneously. Polar aprotic solvents are ideal because they can stabilize this charged transition state through dipole-dipole interactions without solvating the nucleophile. This lowers the activation energy of the reaction. In contrast, polar protic solvents solvate the nucleophile, stabilizing it more than the transition state, which increases the activation energy and slows the reaction.[1][2]

Q3: Are there any "green" or more environmentally friendly solvent alternatives for this synthesis?

A3: Yes, the principles of green chemistry encourage the use of less hazardous solvents. While classic polar aprotic solvents like DMF and DMSO are effective, they have toxicity concerns. Some greener alternatives to consider include:

  • Cyrene (dihydrolevoglucosenone): A bio-based solvent that can be a suitable replacement for DMF in some S(_N)2 reactions.

  • Dimethyl carbonate (DMC): A relatively non-toxic and biodegradable solvent that can also act as a reagent in some cases.

For the hydrolysis step, using a bio-derived alcohol like ethanol as a co-solvent is a greener choice than petroleum-based solvents. The feasibility of these alternatives would need to be experimentally verified for this specific synthesis.

Data Summary: Impact of Solvent on Williamson Ether Synthesis

The following table provides a qualitative summary of the expected impact of different solvent classes on the Williamson ether synthesis step. Actual yields and reaction times will vary based on specific reaction conditions.

Solvent ClassExample(s)Expected Reaction RateS(_N)2 vs. E2 SelectivityWork-up Difficulty
Polar Aprotic DMF, DMSO, AcetonitrileHighGenerally favors S(_N)2, but E2 can still compete with hindered substrates.Moderate to High (for DMF/DMSO)
Polar Protic Ethanol, WaterLowCan favor E2 due to strong base character of alkoxide.Low
Nonpolar Hexane, TolueneVery LowPoor selectivity due to low solubility of reactants.Low

Experimental Protocols

The following are representative protocols for the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid. Note: These are generalized procedures and should be adapted and optimized for your specific laboratory conditions and scale.

Step 1: Synthesis of Ethyl 2-Cyclopropyl-2-ethoxyacetate (Williamson Ether Synthesis)

G cluster_0 Reaction Setup cluster_1 Alkoxide Formation cluster_2 Etherification cluster_3 Work-up & Purification A 1. Dissolve ethyl 2-cyclopropyl-2-hydroxyacetate in anhydrous DMF under N₂. B 2. Cool the solution to 0 °C. A->B C 3. Add Sodium Hydride (NaH) portion-wise. B->C D 4. Stir at 0 °C for 30 min, then warm to RT. (Alkoxide formation) C->D E 5. Cool back to 0 °C. D->E F 6. Add ethyl iodide (or bromide) dropwise. E->F G 7. Stir overnight at room temperature. F->G H 8. Quench with water. G->H I 9. Extract with diethyl ether. H->I J 10. Wash with brine, dry (Na₂SO₄), and concentrate. I->J K 11. Purify by column chromatography. J->K

Caption: Workflow for the Williamson Ether Synthesis Step.

  • To a flame-dried round-bottom flask under an inert nitrogen atmosphere, add ethyl 2-cyclopropyl-2-hydroxyacetate (1.0 eq) and anhydrous N,N-dimethylformamide (DMF, approx. 0.2 M).

  • Cool the solution to 0 °C using an ice bath.

  • Carefully add sodium hydride (NaH, 60% dispersion in mineral oil, 1.2 eq) in small portions.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour, or until hydrogen gas evolution ceases.

  • Cool the reaction mixture back to 0 °C.

  • Add ethyl iodide or ethyl bromide (1.5 eq) dropwise via a syringe.

  • Allow the reaction to warm to room temperature and stir overnight. Monitor the reaction progress by TLC.

  • Upon completion, carefully quench the reaction by slowly adding it to ice-cold water.

  • Extract the aqueous mixture with diethyl ether or ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford ethyl 2-cyclopropyl-2-ethoxyacetate.

Step 2: Synthesis of 2-Cyclopropyl-2-ethoxyacetic Acid (Ester Hydrolysis)

G cluster_0 Reaction Setup cluster_1 Hydrolysis cluster_2 Work-up & Isolation A 1. Dissolve the ester in a THF/Methanol co-solvent. B 2. Add aqueous Lithium Hydroxide (LiOH). A->B C 3. Stir at room temperature until reaction is complete (TLC). B->C D 4. Remove organic solvents under reduced pressure. C->D E 5. Dilute the residue with water. D->E F 6. Acidify to pH ~2 with cold 1M HCl. E->F G 7. Extract the product with ethyl acetate. F->G H 8. Dry (Na₂SO₄), concentrate to yield the final product. G->H

Caption: Workflow for the Ester Hydrolysis Step.

  • Dissolve ethyl 2-cyclopropyl-2-ethoxyacetate (1.0 eq) in a mixture of tetrahydrofuran (THF) and methanol (e.g., a 3:1 ratio).

  • To this solution, add an aqueous solution of lithium hydroxide (LiOH, 2.0 eq).

  • Stir the mixture vigorously at room temperature and monitor the reaction by TLC until all the starting ester has been consumed.

  • Once the reaction is complete, remove the organic solvents under reduced pressure.

  • Dilute the remaining aqueous residue with water.

  • Cool the solution in an ice bath and acidify to a pH of approximately 2 by the slow addition of cold 1M HCl.

  • Extract the acidified aqueous layer with ethyl acetate (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield 2-Cyclopropyl-2-ethoxyacetic acid.

References

  • American Chemical Society. (2005). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Organic Process Research & Development. [Link]

  • Arruda, M. A., et al. (2021). Optimization of Esterification Reaction Conditions Through the Analysis of the Main Significant Variables. Angolan Industry and Chemical Engineering Journal. [Link]

  • ResearchGate. (n.d.). Optimized reaction condition for ester hydrolysis reaction. [Link]

  • Teach the Mechanism. (2022). A, B, C's of Williamson Ether Synthesis. [Link]

  • Wikipedia. (n.d.). Williamson ether synthesis. [Link]

  • ChemistNate. (2022). Williamson Ether Synthesis: Alkoxide + Primary Haloalkane. YouTube. [Link]

  • Master Organic Chemistry. (2014). The Williamson Ether Synthesis. [Link]

  • ChemTalk. (2022). Williamson Ether Synthesis. [Link]

  • Radleys. (n.d.). Are these basic mistakes preventing you from getting a good yield?[Link]

  • Bartleby.com. (2021). Williamson Ether Synthesis. [Link]

  • Al-Zuhair, S., et al. (2013). Hydrolysis optimization and characterization study of preparing fatty acids from Jatropha curcas seed oil. PMC. [Link]

  • Journal of the Chemical Society. (1965). Dimethyl sulfoxide as a solvent in the Williamson ether synthesis. [Link]

  • Bánsági, T., & Taylor, A. F. (2017). Ester Hydrolysis: Conditions for Acid Autocatalysis and a Kinetic Switch. Tetrahedron. [Link]

  • Quora. (2015). What could be reason for getting a very low yield in organic chemistry?[Link]

  • Reddit. (2020). My first synthesis was not as efficient as I had hoped. 16% yield. [Link]

  • Suárez-Castillo, O. R., et al. (2012). Hydrolysis of esters and dialkyl malonates mediated by t-BuNH2/LiBr/alcohol/H2O. Journal of the Mexican Chemical Society. [Link]

  • Reddit. (2018). Common ways to lose product and reduce yield?[Link]

  • Reddit. (2021). What solvents can you do an ester base hydrolysis in?[Link]

Sources

Optimization

Technical Support Center: Optimizing Catalyst Selection for 2-Cyclopropyl-2-ethoxyacetic Acid Synthesis

Welcome to the Technical Support Center for the synthesis of 2-cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2). This guide is engineered for researchers, medicinal chemists, and process scientists who require robust,...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the synthesis of 2-cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2). This guide is engineered for researchers, medicinal chemists, and process scientists who require robust, scalable, and high-yielding methodologies for synthesizing this specific alpha-alkoxy acid building block.

Because the alpha-carbon is sterically congested (bearing a cyclopropyl ring, an ethoxy group, and a carboxylic acid), synthesizing this molecule requires precise control over reaction kinetics and chemoselectivity. This guide covers the two primary synthetic pathways—Dirhodium-Catalyzed O-H Insertion and Phase-Transfer Catalyzed (PTC) O-Alkylation —with a deep dive into catalyst selection, mechanistic causality, and troubleshooting.

Route A: Dirhodium-Catalyzed O-H Insertion (The Diazo Route)

The most atom-economical and chemoselective method for constructing the alpha-ethoxy motif is the transition-metal-catalyzed O-H insertion of ethanol into cyclopropyl diazoacetate.

Mechanistic Causality

The reaction is initiated by the decomposition of the diazo ester by a dirhodium(II) catalyst, expelling nitrogen gas to form a highly electrophilic metal carbenoid. Ethanol nucleophilically attacks this carbenoid to generate a metal-associated oxonium ylide. Density Functional Theory (DFT) calculations indicate that the final O-H insertion product is obtained via a rapid [1,2]-proton shift of this free oxonium ylide, which requires a remarkably low energy barrier of approximately 4.7 kcal/mol[1]. Rh(II) complexes constitute the most effective catalysts for this transformation due to their optimal balance of carbenoid stabilization and electrophilicity[2].

G Rh Rh(II) Catalyst (e.g., Rh2(OAc)4) Carbene Electrophilic Rh-Carbenoid Rh->Carbene + Diazo - N2 Diazo Cyclopropyl Diazoacetate Diazo->Carbene - N2 Ylide Metal-Associated Oxonium Ylide Carbene->Ylide + EtOH Dimer Maleate/Fumarate (Dimerization Byproduct) Carbene->Dimer + Diazo (Side Reaction) EtOH Ethanol (EtOH) Product 2-Cyclopropyl-2-ethoxyacetate (Product) Ylide->Product [1,2]-Proton Shift - Rh(II) Product->Rh Catalyst Regeneration

Figure 1: Catalytic cycle of Rh(II)-mediated O-H insertion highlighting the oxonium ylide pathway.

Data Presentation: Catalyst Selection Matrix

Selecting the correct catalyst is the single most critical variable in this pathway. Use the following matrix to match the catalyst to your specific scale and substrate constraints.

CatalystCarbenoid ElectrophilicityO-H vs C-H SelectivityDimerization RiskRecommended Use Case
Rh₂(OAc)₄ HighHighModerateStandard laboratory-scale O-H insertions. Best balance of cost and selectivity.
Rh₂(esp)₂ Very HighModerateLowHighly concentrated reactions; prevents diazo dimerization due to steric bulk.
Cu(OTf)₂ ModerateLowHighCost-sensitive industrial scale-ups where Rh is economically prohibitive.
Troubleshooting & FAQs: Dirhodium Catalysis

Q: I am seeing significant amounts of maleate/fumarate byproducts instead of the desired O-H insertion product. How do I fix this? A: This is caused by diazo dimerization, a competing pathway where the electrophilic Rh-carbenoid reacts with unreacted diazo compound rather than ethanol.

  • Solution 1 (Kinetic): Implement a syringe pump. Add the cyclopropyl diazoacetate solution dropwise over 2–4 hours to maintain a near-zero steady-state concentration of the diazo species.

  • Solution 2 (Catalytic): Switch your catalyst from Rh₂(OAc)₄ to the bulkier Rh₂(esp)₂. The massive steric profile of the esp ligand physically blocks a second diazo molecule from approaching the carbenoid center.

Q: My GC-MS shows a byproduct with the exact same mass as the product, but a different retention time. What is happening? A: You are observing a C-H insertion byproduct (likely insertion into the cyclopropyl ring). While the [1,2]-proton shift of the oxonium ylide is kinetically favored[1], elevated temperatures or highly electrophilic catalysts can erode this chemoselectivity.

  • Solution: Lower the reaction temperature to 0 °C. The activation barrier for O-H insertion is low enough to proceed at ice-bath temperatures, effectively freezing out the higher-energy C-H insertion pathway.

Troubleshooting Start Issue: Low Yield of Target Molecule Q1 Is Diazo Dimerization Observed? Start->Q1 A1 Use Bulky Catalyst (Rh2(esp)2) & Syringe Pump Addition Q1->A1 Yes Q2 Is C-H Insertion Competing? Q1->Q2 No A2 Lower Temp to 0°C & Switch to Rh2(OAc)4 Q2->A2 Yes Q3 Is the Ester Hydrolyzing Prematurely? Q2->Q3 No A3 Ensure Anhydrous EtOH & Dry Solvents Q3->A3 Yes

Figure 2: Decision tree for troubleshooting Rh-catalyzed synthesis of 2-cyclopropyl-2-ethoxyacetate.

Standard Operating Protocol: Rh-Catalyzed O-H Insertion & Saponification

Self-Validating System: This protocol utilizes IR spectroscopy as an in-process control to ensure complete consumption of the hazardous diazo intermediate before proceeding to workup.

  • System Preparation: Flame-dry a 2-neck round-bottom flask under argon. Add Rh₂(OAc)₄ (1.0 mol %) and anhydrous ethanol (5.0 equivalents) in anhydrous dichloromethane (DCM). Cool the mixture to 0 °C.

  • Diazo Addition: Dissolve cyclopropyl diazoacetate (1.0 eq) in DCM. Using a syringe pump, add this solution to the reaction flask at a rate of 1.0 mL/hr.

  • In-Process Validation: Once addition is complete, stir for 30 minutes. Take an aliquot and run an IR spectrum. Do not proceed until the characteristic diazo stretch at ~2100 cm⁻¹ has completely disappeared.

  • Saponification: Concentrate the mixture under reduced pressure to yield crude ethyl 2-cyclopropyl-2-ethoxyacetate. Dissolve the crude ester in a 1:1 mixture of THF/H₂O. Add LiOH·H₂O (3.0 eq) and stir at room temperature for 4 hours.

  • Workup: Acidify the aqueous layer to pH 2 using 1M HCl. Extract with ethyl acetate (3x). Dry the combined organic layers over Na₂SO₄, filter, and concentrate to yield 2-cyclopropyl-2-ethoxyacetic acid.

Route B: Phase-Transfer Catalysis (PTC) O-Alkylation

If handling diazo compounds is a safety limitation in your facility, the alternative route is the direct O-alkylation of 2-cyclopropyl-2-hydroxyacetic acid using an ethyl halide.

Mechanistic Causality

Direct alkylation using a strong base like Sodium Hydride (NaH) in polar aprotic solvents often leads to unwanted side reactions, including the opening of the strained cyclopropyl ring. Utilizing a biphasic Phase-Transfer Catalysis (PTC) system (e.g., Toluene/50% aqueous NaOH with Tetrabutylammonium bromide - TBAB) isolates the sensitive organic substrate in the organic layer. The TBAB catalyst shuttles the hydroxide ion into the organic phase to deprotonate the alcohol, creating a highly nucleophilic, naked alkoxide that rapidly reacts with the ethylating agent.

Troubleshooting & FAQs: PTC Alkylation

Q: The alkylation is stalling at 50% conversion, even with excess ethyl iodide. A: The aqueous NaOH phase might be too dilute, causing the phase-transfer catalyst to partition poorly into the organic layer, or the ethyl iodide is hydrolyzing in the aqueous phase.

  • Solution: Ensure the NaOH concentration is strictly ≥50% w/w. If the reaction still stalls, switch the alkylating agent from ethyl iodide to diethyl sulfate (Et₂SO₄). Diethyl sulfate is less prone to rapid aqueous hydrolysis and provides superior electrophilicity at lower temperatures.

Q: I am recovering a significant amount of ethyl 2-cyclopropyl-2-ethoxyacetate instead of the free acid. Why? A: The carboxylate group is also nucleophilic and can be competitively ethylated by the alkylating agent, forming the ester.

  • Solution: This is expected. Do not attempt to prevent it during the alkylation step. Instead, simply subject the crude post-alkylation mixture to a brief saponification (as detailed in Route A, Step 4) to hydrolyze any inadvertently formed ester back to the target acid.

Standard Operating Protocol: PTC O-Alkylation
  • Biphasic Setup: In a reaction vessel equipped with vigorous mechanical stirring, dissolve 2-cyclopropyl-2-hydroxyacetic acid (1.0 eq) and TBAB (5 mol %) in toluene.

  • Base Addition: Cool the mixture to 10 °C. Slowly add a 50% w/w aqueous NaOH solution (4.0 eq). Stir vigorously for 15 minutes to generate the alkoxide.

  • Alkylation: Dropwise add diethyl sulfate (2.5 eq) while maintaining the internal temperature below 20 °C. Stir vigorously for 12 hours at room temperature.

  • Phase Separation & Hydrolysis: Separate the organic layer. To ensure any formed ester is converted to the acid, add 2M NaOH to the organic layer and stir for 2 hours.

  • Acidification: Separate the aqueous layer, cool to 0 °C, and carefully acidify to pH 2 with concentrated HCl. Extract the precipitated 2-cyclopropyl-2-ethoxyacetic acid with ethyl acetate, dry, and concentrate.

References
  • Montiège, O., & Rouzier, F. "Rhodium(I)-Catalyzed O–H Insertions on O-Protected α-Diazo-β-Hydroxyesters". ACS Publications. Available at: [Link]

  • Lv, Y., et al. "Mechanistic Insight into the Rhodium-Catalyzed O–H Insertion Reaction: A DFT Study". ACS Publications. Available at: [Link]

Sources

Troubleshooting

Technical Support Center: Bayesian Optimization for 2-Cyclopropyl-2-ethoxyacetic Acid Synthesis

Welcome to the technical support center for the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid, a molecule of interest for professionals in pharmaceutical and materials science. Traditional optimization of multi-step syn...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support center for the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid, a molecule of interest for professionals in pharmaceutical and materials science. Traditional optimization of multi-step syntheses can be a resource-intensive process, often relying on chemical intuition or one-variable-at-a-time (OVAT) methodologies.[1] This guide provides a comprehensive resource for leveraging Bayesian optimization (BO), a powerful machine learning strategy, to efficiently navigate the complex parameter space of this synthesis, saving time, resources, and accelerating development timelines.[2][3][4]

This document is structured as a series of frequently asked questions (FAQs) and troubleshooting guides to address specific challenges you may encounter. We will delve into both the underlying chemical principles and the practical application of the optimization algorithm.

Section 1: Conceptual FAQs - Understanding the "Why" of Bayesian Optimization

This section addresses foundational questions about applying Bayesian optimization to the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid.

Q1: What is Bayesian optimization, and why is it particularly suited for optimizing the synthesis of a molecule like 2-Cyclopropyl-2-ethoxyacetic acid?

A1: Bayesian optimization (BO) is a sequential, model-based approach for finding the maximum or minimum of "black-box" functions that are expensive to evaluate.[5] In chemistry, a reaction is a "black-box" where the inputs are the reaction parameters (e.g., temperature, concentration) and the output is the objective (e.g., yield, purity). Each experiment is a costly evaluation of this function.

BO is exceptionally well-suited for this task for several key reasons:

  • Data Efficiency: Unlike traditional methods that may require hundreds of experiments, BO can often find optimal conditions with a significantly smaller number of runs.[4][6] This is crucial when dealing with valuable starting materials and analytical overhead.

  • Global Optimization: BO is designed to find the global optimum rather than getting stuck in local optima, which is a common pitfall of traditional methods.[7] It achieves this by intelligently balancing "exploration" (sampling in regions of high uncertainty) and "exploitation" (sampling in regions predicted to have high yields).[5][8]

  • Versatility: The BO framework can handle various types of variables simultaneously, including continuous (e.g., temperature, time) and categorical (e.g., solvent, base), making it highly adaptable to real-world chemical systems.[5]

For the multi-step synthesis of 2-Cyclopropyl-2-ethoxyacetic acid, which involves sensitive steps like etherification and cyclopropanation, BO provides a data-driven path to navigate the complex interplay of variables and maximize yield and purity efficiently.[9]

Q2: I am planning the synthesis of 2-Cyclopropyl-2-ethoxyacetic acid, likely involving a Williamson ether synthesis on an α-hydroxy cyclopropyl ester. What specific reaction parameters can I include in my Bayesian optimization model?

A2: A significant advantage of Bayesian optimization is its ability to handle a wide array of variables. For a key step like the Williamson ether synthesis to form the ethoxy ether, you can and should include all parameters that you believe could influence the outcome. A well-defined parameter space is critical for success.

Parameter CategorySpecific VariableTypeRationale
Temperature Reaction Temperature (°C)ContinuousInfluences reaction rate and selectivity (SN2 vs. E2).[10]
Time Reaction Time (hours)ContinuousAffects conversion and potential degradation of product.
Reagents Molar Equivalence of Ethylating AgentContinuousStoichiometry is key to driving the reaction to completion.
Molar Equivalence of BaseContinuousAffects the concentration of the reactive alkoxide.
Concentration Substrate Concentration (M)ContinuousCan impact reaction kinetics and intermolecular side reactions.
Categorical Choice of BaseCategoricalBase strength and nucleophilicity can dictate the SN2/E2 pathway.[10] Examples: NaH, K2CO3, t-BuOK.
Choice of SolventCategoricalSolvent polarity affects nucleophile strength and reaction rate.[11] Examples: DMF, THF, Acetonitrile.

Table 1: Example Parameter Space for Williamson Ether Synthesis Optimization.

Q3: How does Bayesian optimization fundamentally differ from classical Design of Experiments (DoE)?

A3: Both BO and Design of Experiments (DoE) are powerful statistical tools for process optimization, but they operate on different principles.[12]

  • DoE: This is a parallel approach where a set of experiments is designed beforehand to explore the parameter space.[13] Common designs include factorial and response surface methodologies. DoE is excellent for screening variables to identify the most impactful ones and for modeling their interactions.[14] However, the entire experimental plan is fixed from the start.

  • Bayesian Optimization: This is a sequential or "learn as you go" approach.[2] It uses the results from previous experiments to inform which experiment to run next. This adaptive nature allows it to focus on the most promising regions of the parameter space more quickly, often requiring fewer experiments to reach an optimum compared to a comprehensive DoE study.[2]

While DoE provides a broad understanding of the entire modeled landscape, BO is more singularly focused on efficiently finding the peak of that landscape.[1][12]

Q4: Can you illustrate the workflow of a Bayesian optimization cycle?

A4: Certainly. The process is an iterative loop that continuously refines its understanding of the reaction space.

G cluster_0 Bayesian Optimization Loop A 1. Define Parameter Space (Temp, Conc, Solvent, etc.) B 2. Run Initial Experiments (e.g., from DoE or random sampling) A->B C 3. Build/Update Surrogate Model (Gaussian Process) B->C Initial Data D 4. Propose Next Experiment (Using Acquisition Function) C->D Model Predictions & Uncertainty E 5. Perform Experiment & Collect Data (Yield, Purity) D->E F Optimum Found? E->F New Data Point F->C No, Update Model G End Optimization F->G Yes

Caption: The iterative workflow of Bayesian optimization in chemical synthesis.

Section 2: Practical Implementation Guide

This section provides answers to common "how-to" questions for researchers setting up their first Bayesian optimization campaign.

Q5: I'm ready to start. How do I choose the initial experiments to "seed" the optimization algorithm for the synthesis?

A5: The initial set of experiments is crucial as it provides the first data points from which the surrogate model will learn. While there is no single "correct" answer, a good practice is to use a space-filling design to gain a broad, unbiased view of the reaction landscape. A Latin Hypercube Sampling (LHS) design is an excellent choice for this. Alternatively, a small initial screening DoE can serve the same purpose.[13] The goal is to provide the model with diverse information rather than clustering all initial points in one region. For a 5-7 variable problem, an initial set of 10-20 experiments is a reasonable starting point.

Q6: What open-source software tools can a bench chemist use to implement Bayesian optimization without needing to be a coding expert?

A6: The barrier to entry for BO has been significantly lowered by user-friendly software packages. One highly relevant tool for chemists is EDBO (Experimental Design via Bayesian Optimization) , developed by the Doyle group.[7][15] It is designed to be a companion for bench chemistry, runs in a Jupyter Notebook, and can suggest small batches of experiments to run.[15] Other more general-purpose Python libraries include scikit-optimize, BoTorch, and GPyOpt.

Q7: How do I handle categorical variables like "Solvent" (e.g., DMF, THF, Toluene) within the optimization algorithm?

A7: This is a critical and common question. Most BO algorithms are designed to work with numerical data. Categorical variables must be converted into a machine-readable format. A common technique is one-hot encoding , where each category is turned into a binary vector.[16] For example:

SolventDMFTHFToluene
DMF 100
THF 010
Toluene 001

Table 2: One-Hot Encoding for Categorical Solvent Variable.

More advanced techniques involve using molecular or reaction descriptors to represent these variables, which can allow the model to infer relationships between similar categories (e.g., between two similar polar aprotic solvents).[8][16]

Section 3: Troubleshooting the Synthesis with Bayesian Optimization

This section addresses scenarios where experimental results are suboptimal and explains how to use the principles of both chemistry and BO to diagnose and solve the problem.

Q8: My Bayesian optimization is exploring conditions for the Williamson ether synthesis step. However, many of the suggested experiments result in low yields of my desired 2-Cyclopropyl-2-ethoxyacetic acid precursor and a high percentage of a byproduct, which I suspect is an alkene from elimination. What is happening and how should I respond?

A8: This is a classic problem in ether synthesis with sterically hindered substrates. You are observing the competition between the desired SN2 (substitution) pathway and the undesired E2 (elimination) pathway.[10][11] The BO algorithm, unaware of the underlying mechanism, is simply mapping a region of the parameter space that favors elimination.

The Chemistry:

  • SN2 (Desired): Favored by strong, non-bulky nucleophiles (your alkoxide), primary or secondary halides, polar aprotic solvents, and lower temperatures.[11][17]

  • E2 (Undesired): Favored by strong, bulky bases, higher temperatures, and can be significant for secondary halides.[10]

Troubleshooting Strategy:

  • Analyze the Data: Look at the experiments the BO has suggested. Is there a correlation between high temperature, a specific strong/bulky base (like t-BuOK), and the formation of the byproduct?

  • Constrain the Parameter Space: You must guide the algorithm using your chemical expertise. If high temperatures are consistently leading to elimination, narrow the upper bound for the "Temperature" variable in your next BO run. For example, change the range from [25 - 100 °C] to [25 - 60 °C].

  • Refine Categorical Variables: If a particular base is problematic, you can remove it from the list of categorical variables and replace it with a milder or less-hindered base (e.g., replace potassium tert-butoxide with potassium carbonate).

  • Re-run the Optimization: With this new, more chemically intuitive parameter space, the algorithm will be forced to explore regions more favorable to the SN2 reaction.

FactorFavors SN2 (Ether Product)Favors E2 (Alkene Byproduct)
Base Less hindered bases (e.g., NaH, K2CO3)Bulky bases (e.g., t-BuOK)
Temperature Lower temperature[10]Higher temperature[10]
Solvent Polar aprotic (e.g., DMF, DMSO)Can be favored by protic solvents in some cases.

Table 3: Competing Factors in Williamson Ether Synthesis.

Q9: I'm attempting a multi-objective optimization to maximize yield while minimizing a specific impurity. The algorithm keeps suggesting conditions that give high yield but also high impurity levels. How can I balance these competing objectives?

A9: This is a common challenge that requires moving to a multi-objective Bayesian optimization framework. Instead of finding a single "best" point, the goal is to identify the Pareto front . The Pareto front is a set of solutions where you cannot improve one objective without worsening another. For example, any point on the front is a trade-off where increasing yield might slightly increase the impurity, but all points on the front are "optimal" in the sense that no other solution is better in both yield and impurity.

The Strategy: You need to use an acquisition function designed for multi-objective problems, such as the Expected Hypervolume Improvement (EHVI). This function will guide the search toward experiments that are most likely to expand the known Pareto front. The output will not be a single set of conditions, but a set of optimal compromises, allowing you, the researcher, to choose the trade-off that best suits your project's needs (e.g., a slightly lower yield with much higher purity might be preferable for pharmaceutical applications).

G Multi-Objective Optimization: The Pareto Front cluster_0 A B A->B Pareto Front C B->C Pareto Front D C->D Pareto Front E F G xaxis Impurity Level (%) -> yaxis Yield (%) ^

Caption: The Pareto front represents the optimal trade-offs between yield and impurity.

Section 4: Troubleshooting the Bayesian Optimization Algorithm

Q10: The optimization seems to have stalled. It keeps suggesting experiments in the same small region of the parameter space, and the yield is not improving. What should I do?

A10: This phenomenon is known as getting stuck in a local optimum. The algorithm is repeatedly "exploiting" a region that it believes is the best, without "exploring" other areas of the search space that might contain the true global optimum.

Troubleshooting Strategy:

  • Adjust Acquisition Function: Most BO software allows you to tune the acquisition function to favor exploration. For the common Expected Improvement (EI) function, there is often a parameter (e.g., xi or jitter) that you can increase to encourage the algorithm to sample in areas of higher uncertainty.[5]

  • Inject Randomness: Manually add a few random experiments far from the current area of interest. This will force the surrogate model to update with new, diverse information, potentially revealing more promising regions.

  • Review the Surrogate Model: Check the model's confidence intervals. If the uncertainty is very low everywhere, it may indicate that the model is too confident. You may need to select a different kernel for your Gaussian Process model or add more initial data points.[16]

Q11: The model's predictions are poor. The predicted yields from the surrogate model are very different from my actual experimental results. Why is this happening?

A11: A significant mismatch between predicted and actual results points to a problem with either the model's ability to learn the underlying function or the quality of the data being fed to it.

Potential Causes and Solutions:

  • Insufficient Data: The model may not have enough data points to accurately capture the complexity of your reaction. Consider running a few more exploratory experiments.

  • Experimental Inconsistency: Bayesian optimization assumes that the experimental output is deterministic (with some noise). If your experimental procedure has high variability (e.g., due to moisture sensitivity, inconsistent stirring, or analytical errors), the model will struggle to find a coherent pattern. Ensure your experimental setup is as reproducible as possible.

  • Inappropriate Model Choice: The standard Gaussian Process model might not be the best fit for your specific reaction landscape. You may need to consult with a data scientist to explore different surrogate models (e.g., Random Forests) or different kernels for the GP that better match the expected behavior of your system.[18]

References

  • JMP. Optimizing Processes with Design of Experiments. Available from: [Link]

  • Shields, B. et al. (2021). Bayesian reaction optimization as a tool for chemical synthesis. Nature. Available from: [Link]

  • Guo, J. et al. (2023). Bayesian Optimization for Chemical Reactions. CHIMIA. Available from: [Link]

  • Gao, D. et al. (2014). Design of Experiments (DoE) and Process Optimization. A Review of Recent Publications. Organic Process Research & Development. Available from: [Link]

  • Desimpel, S. et al. (2026). Bayesian optimization for chemical reactions. Chemical Society Reviews. Available from: [Link]

  • Li, Z. et al. (2025). Bayesian Optimization for Chemical Synthesis in the Era of Artificial Intelligence: Advances and Applications. Molecules. Available from: [Link]

  • Thiede, L. et al. (2023). Bayesian optimisation for additive screening and yield improvements – beyond one-hot encoding. Digital Discovery. Available from: [Link]

  • Thiede, L. et al. (2023). Bayesian optimisation for additive screening and yield improvements in chemical reactions. ChemRxiv. Available from: [Link]

  • APC. (2025). Maximizing Reaction Yield Through Bayesian Optimization. Available from: [Link]

  • Parvathaneni, M. et al. (2023). Application of Artificial Intelligence and Machine Learning in Drug Discovery and Development. Harrisburg University of Science and Technology. Available from: [Link]

  • Doyle, A. & Stevens, J. (2021). Bayesian Optimization for Chemical Synthesis. YouTube. Available from: [Link]

  • Vantourout, J. et al. (2023). Bayesian Optimization as a Sustainable Strategy for Early-Stage Process Development? A Case Study of Cu-Catalyzed C–N Coupling of Sterically Hindered Pyrazines. Organic Process Research & Development. Available from: [Link]

  • Vamathevan, J. et al. (2019). Applications of machine learning in drug discovery and development. Nature Reviews Drug Discovery. Available from: [Link]

  • Guo, J. et al. (2023). Bayesian Optimization for Chemical Reactions. CHIMIA. Available from: [Link]

  • Singh, A. et al. (2022). Application of Machine Learning in Drug Discovery and Development Lifecycle. AI Publications. Available from: [Link]

  • Medwin Publishers. (2023). Machine Learning Applications in Drug Discovery and Development. Available from: [Link]

  • Gérardy, R. et al. (2025). Advances in the Synthesis of Cyclopropylamines. Chemical Reviews. Available from: [Link]

  • Goh, G. et al. (2017). Machine Learning in Drug Discovery. Journal of Chemical Information and Modeling. Available from: [Link]

  • Yuwen, L. et al. (2025). Diastereoselective synthesis of cyclopropyl sulfoxides via hydrosulfenation. Chemical Science. Available from: [Link]

  • illustrious, C. et al. (2025). A Practical Start-Up Guide for Synthetic Chemists to Implement Design of Experiments (DoE). ACS Central Science. Available from: [Link]

  • Jäggi, M. et al. (2021). Phoenics: A Bayesian Optimizer for Chemistry. Journal of Chemical Information and Modeling. Available from: [Link]

  • Wernik, M. et al. (2024). Design of Experiments for Process Optimization of the Direct Wacker-Type Oxidation of 1-Decene to n-Decanal. Catalysts. Available from: [Link]

  • Desimpel, S. et al. (2026). Bayesian optimization for chemical reactions. Chemical Society Reviews. Available from: [Link]

  • McMurry, J. (n.d.). Ethers and Epoxides; Thiols and Sulfides Solutions to Problems. Available from: [Link]

  • LibreTexts. (2025). Preparing Ethers. Available from: [Link]

Sources

Reference Data & Comparative Studies

Validation

2-Cyclopropyl-2-ethoxyacetic acid vs. 2-Cyclopropyl-2-methoxyacetic acid: A Comprehensive Guide for Medicinal Chemists

In modern drug discovery, the strategic incorporation of conformationally restricted scaffolds is paramount for optimizing both pharmacodynamics and pharmacokinetics. The cyclopropyl group has emerged as a privileged mot...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In modern drug discovery, the strategic incorporation of conformationally restricted scaffolds is paramount for optimizing both pharmacodynamics and pharmacokinetics. The cyclopropyl group has emerged as a privileged motif in medicinal chemistry, offering unique coplanarity, enhanced p -character in its C-C bonds, and significant metabolic stability compared to standard aliphatic chains [3].

When a cyclopropyl ring is combined with an alpha-alkoxy group and a carboxylic acid, it forms a highly versatile building block. This guide provides an objective, deeply technical comparison between two such critical intermediates: 2-Cyclopropyl-2-methoxyacetic acid and 2-Cyclopropyl-2-ethoxyacetic acid . By analyzing the causality behind their physicochemical differences, researchers can make informed decisions regarding their application in lead optimization.

Mechanistic Causality: The Impact of Alkoxy Substitution

The choice between a methoxy (–OCH₃) and an ethoxy (–OCH₂CH₃) substitution on the alpha-carbon of a cyclopropylacetic acid framework fundamentally alters the molecule's interaction with biological systems.

Steric Bulk and Target Engagement

The methoxy variant presents a minimal steric footprint. This is highly advantageous when designing ligands for tight, restrictive binding pockets where larger alkoxy groups would introduce steric clashes. However, this lack of bulk comes at a metabolic cost. Conversely, the ethoxy group introduces a larger spatial volume. While this requires a more accommodating binding pocket, the additional methylene unit provides critical steric shielding to the adjacent ether oxygen.

Metabolic Stability (O-Dealkylation)

A primary route of clearance for ether-containing drugs is oxidative O-dealkylation mediated by Cytochrome P450 (CYP450) enzymes in the liver [4]. The lone pairs on the ether oxygen coordinate with the CYP450 heme iron, facilitating hydrogen abstraction from the adjacent alkyl group.

  • Methoxy Substitution: The exposed methyl group is highly susceptible to this hydrogen abstraction, leading to the formation of a highly unstable hemiacetal intermediate that rapidly collapses into 2-cyclopropyl-2-hydroxyacetic acid and formaldehyde.

  • Ethoxy Substitution: The ethoxy group exhibits a slower rate of O-dealkylation. The terminal methyl group of the ethoxy chain sterically hinders the CYP450 enzyme's access to the vulnerable alpha-protons (the CH₂ adjacent to the oxygen), significantly reducing the intrinsic clearance ( CLint​ ) of the compound.

Lipophilicity and Permeability

The addition of a single methylene unit (moving from methoxy to ethoxy) predictably increases the lipophilicity (logP) by approximately 0.3 to 0.5 units. This increase in the partition coefficient directly enhances passive lipid bilayer permeability, which is crucial for intracellular target engagement or blood-brain barrier (BBB) penetration.

SAR_Logic Core 2-Cyclopropyl-2-alkoxyacetic acid Methoxy Methoxy Substitution (CAS: 1492471-96-1) Core->Methoxy R = -CH3 Ethoxy Ethoxy Substitution (CAS: 1482078-19-2) Core->Ethoxy R = -CH2CH3 Prop1 Lower Lipophilicity (logP) Higher Aqueous Solubility Methoxy->Prop1 Met1 Susceptible to O-Demethylation (CYP450 Cleavage) Methoxy->Met1 Prop2 Higher Lipophilicity (logP) Enhanced Permeability Ethoxy->Prop2 Met2 Increased Steric Shielding Slower O-Dealkylation Ethoxy->Met2

Structure-Activity Relationship (SAR) logic for alkoxy substitution.

Quantitative Data Comparison

To facilitate direct comparison, the fundamental physicochemical properties of both building blocks are summarized below. Data is sourced from validated chemical repositories [1][2].

Property2-Cyclopropyl-2-methoxyacetic acid2-Cyclopropyl-2-ethoxyacetic acid
CAS Number 1492471-96-11482078-19-2
PubChem CID 6568218965682191
Molecular Formula C₆H₁₀O₃C₇H₁₂O₃
Monoisotopic Mass 130.063 Da144.079 Da
Predicted logP (XlogP3) ~0.5~0.8
Hydrogen Bond Donors 11
Hydrogen Bond Acceptors 33
SMILES COC(C1CC1)C(=O)OCCOC(C1CC1)C(=O)O

Experimental Validation: Self-Validating Microsomal Stability Protocol

To empirically prove the metabolic differences between the methoxy and ethoxy derivatives, researchers must utilize an in vitro liver microsome stability assay [4].

The Self-Validating System: To ensure absolute scientific trustworthiness, this protocol is designed as a self-validating loop. The inclusion of a minus-NADPH (-NADPH) negative control definitively isolates CYP450-mediated enzymatic degradation from inherent chemical instability in the buffer. Concurrently, a high-clearance positive control (e.g., Verapamil) is run in parallel to validate the enzymatic viability of the microsome batch. If the positive control fails to degrade, or if the test compound degrades in the -NADPH control, the assay automatically invalidates itself, preventing the publication of false pharmacokinetic data.

Step-by-Step Methodology
  • Reagent Preparation:

    • Prepare a 10 mM stock solution of the test compounds (Methoxy and Ethoxy variants) in 100% DMSO.

    • Dilute the stock in 100 mM Potassium Phosphate buffer (pH 7.4) to achieve a 1 µM working concentration (final DMSO concentration must be ≤ 0.1% to prevent CYP inhibition).

  • Microsome Incubation:

    • Add Human or Rat Liver Microsomes (HLM/RLM) to the working solution to achieve a final protein concentration of 0.5 mg/mL.

    • Pre-incubate the mixture in a shaking water bath at 37°C for 5 minutes.

  • Reaction Initiation:

    • Initiate the metabolic reaction by adding an NADPH regenerating system (final concentration: 1 mM NADP⁺, 5 mM glucose-6-phosphate, 1 U/mL glucose-6-phosphate dehydrogenase, 3 mM MgCl₂).

    • Self-Validation Check: For the -NADPH control tubes, add an equivalent volume of plain buffer instead of the regenerating system.

  • Time-Course Sampling:

    • At designated time points (0, 15, 30, 45, and 60 minutes), extract a 50 µL aliquot from the reaction mixture.

  • Reaction Quenching & Precipitation:

    • Immediately dispense the 50 µL aliquot into 150 µL of ice-cold Acetonitrile (containing an internal standard, e.g., Tolbutamide) to quench the reaction and precipitate microsomal proteins.

    • Centrifuge the quenched samples at 4,000 rpm for 15 minutes at 4°C.

  • LC-MS/MS Analysis:

    • Transfer the supernatant to vials and analyze via LC-MS/MS. Plot the natural log of the remaining parent compound area ratio against time to calculate the elimination rate constant ( k ) and intrinsic clearance ( CLint​ ).

Workflow Step1 Compound Preparation (1 µM in PBS, 0.1% DMSO) Step2 Liver Microsome Incubation (0.5 mg/mL protein, 37°C) Step1->Step2 Step3 NADPH Addition (Reaction Initiation) Step2->Step3 Step4 Time-Course Sampling (0, 15, 30, 60 min) Step3->Step4 Step5 Quench with Acetonitrile (Protein Precipitation) Step4->Step5 Step6 LC-MS/MS Analysis (Intrinsic Clearance Calc) Step5->Step6

Self-validating microsomal stability assay workflow.

Conclusion

The selection between 2-Cyclopropyl-2-methoxyacetic acid and 2-Cyclopropyl-2-ethoxyacetic acid is not trivial. If the primary design constraint is minimizing steric bulk to access a narrow binding cleft, the methoxy derivative is superior. However, if the lead series suffers from rapid oxidative clearance or poor cellular permeability, transitioning to the ethoxy derivative provides a reliable, mechanistically sound solution by increasing logP and sterically shielding the ether linkage from CYP450-mediated O-dealkylation.

References

  • 2-cyclopropyl-2-methoxyacetic acid (CID 65682189) Source: PubChem, National Center for Biotechnology Information URL:[Link]

  • 2-cyclopropyl-2-ethoxyacetic acid (CID 65682191) Source: PubChem, National Center for Biotechnology Information URL:[Link]

  • The Cyclopropyl Group in Medicinal Chemistry Source: Scientific Update URL:[Link]

  • Biotransformation of coumarin derivatives. (2). Oxidative metabolism of 7-alkoxycoumarin by microsomal enzymes and a simple assay procedure for 7-alkoxycoumarin O-dealkylase Source: PubMed (National Institutes of Health) URL:[Link]

Comparative

Benchmarking the Synthesis of 2-Cyclopropyl-2-ethoxyacetic Acid: A Comparative Methodological Guide

The synthesis of α -alkoxy carboxylic acids is a critical transformation in modern medicinal chemistry. The incorporation of an ethoxy ether alongside a conformationally restricted cyclopropyl ring—as seen in 2-cycloprop...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

The synthesis of α -alkoxy carboxylic acids is a critical transformation in modern medicinal chemistry. The incorporation of an ethoxy ether alongside a conformationally restricted cyclopropyl ring—as seen in 2-cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2)—provides a unique stereoelectronic profile. This specific motif is frequently utilized by drug development professionals to enhance lipophilicity, modulate pKa​ , and improve the metabolic stability of active pharmaceutical ingredients (APIs)[1].

This guide benchmarks three distinct synthetic methodologies for producing 2-cyclopropyl-2-ethoxyacetic acid: Williamson-type O-alkylation, Rhodium-catalyzed O-H insertion, and direct SN​2 displacement. By evaluating the mechanistic causality, scalability, and experimental protocols of each, researchers can select the optimal route for their specific drug development workflows.

Method 1: Williamson-Type O-Alkylation of α -Hydroxy Acids

Mechanistic Causality

This approach relies on the exhaustive deprotonation of 2-cyclopropyl-2-hydroxyacetic acid. Because the carboxylic acid proton ( pKa​≈4.5 ) is vastly more acidic than the secondary hydroxyl proton ( pKa​≈15.5 ), a strong base like Sodium Hydride (NaH) must be used in excess (>2.0 equivalents). The first equivalent forms the unreactive carboxylate salt, while the second generates the highly nucleophilic alkoxide. Alkylation with an electrophile (ethyl iodide) then proceeds via a classic SN​2 mechanism.

Experimental Protocol

Self-Validation Checkpoints: Hydrogen gas evolution indicates active deprotonation; TLC visualization confirms substrate consumption.

  • Dianion Generation: Suspend NaH (60% dispersion in mineral oil, 2.1 eq) in anhydrous THF under an argon atmosphere at 0 °C.

  • Substrate Addition: Slowly add a solution of 2-cyclopropyl-2-hydroxyacetic acid (1.0 eq) in THF dropwise. Stir for 1 hour at room temperature until the evolution of H2​ gas completely ceases (visual validation of complete deprotonation).

  • Alkylation: Cool the mixture back to 0 °C and add ethyl iodide (1.2 eq) dropwise.

  • Reaction Propagation: Heat the reaction mixture to reflux for 12 hours. Monitor progression via TLC (visualized with phosphomolybdic acid stain).

  • Quench & Workup: Cool to 0 °C, carefully quench with ice water (to neutralize unreacted NaH), and wash with diethyl ether to remove mineral oil and excess alkylating agent.

  • Isolation: Acidify the aqueous layer to pH 2 using 1M HCl, and extract with ethyl acetate. Dry over MgSO4​ , filter, and concentrate in vacuo to yield the target acid.

G A 2-Cyclopropyl-2- hydroxyacetic acid B NaH (2.1 eq) THF, 0 °C A->B Deprotonation C Carboxylate-Alkoxide Dianion B->C D Ethyl Iodide (1.1 eq) Reflux C->D Nucleophilic Attack E Aqueous HCl Workup D->E F 2-Cyclopropyl-2- ethoxyacetic acid E->F Protonation

Workflow of Williamson-type O-alkylation via dianion intermediate.

Method 2: Rhodium-Catalyzed O-H Insertion of Diazoacetates

Mechanistic Causality

Transition-metal catalyzed decomposition of α -diazo esters represents a highly atom-economical and mild alternative to harsh basic alkylations[2]. When ethyl 2-diazo-2-cyclopropylacetate is exposed to a dirhodium catalyst (e.g., Rh2​(OAc)4​ ), the electrophilic bimetallic core promotes the extrusion of nitrogen gas, generating a highly reactive metallocarbene[3]. The oxygen lone pair of ethanol nucleophilically attacks the carbene's empty p-orbital, forming an oxonium ylide. A subsequent rapid proton transfer yields the α -ethoxy ester, completely avoiding the over-alkylation risks associated with Method 1.

Experimental Protocol

Self-Validation Checkpoints: Nitrogen gas bubbling indicates carbene formation; IR spectroscopy is used to verify the absence of the diazo functional group.

  • Catalyst Initiation: Dissolve Rh2​(OAc)4​ (1 mol %) in anhydrous dichloromethane (DCM) and absolute ethanol (5.0 eq) under a nitrogen atmosphere.

  • Diazo Addition: Slowly add a solution of ethyl 2-diazo-2-cyclopropylacetate (1.0 eq) in DCM via a syringe pump over 2 hours at room temperature. Causality Note: Slow addition maintains a low steady-state concentration of the diazo compound, suppressing unwanted carbene dimerization.

  • Completion: Stir for an additional hour until N2​ evolution ceases. Confirm reaction completion via IR spectroscopy by the disappearance of the strong diazo stretch at ~2100 cm−1 .

  • Concentration: Remove the solvent and excess ethanol under reduced pressure to isolate crude ethyl 2-cyclopropyl-2-ethoxyacetate.

  • Saponification: Dissolve the crude ester in a 3:1 mixture of THF/Water. Add LiOH· H2​O (2.0 eq) and stir at room temperature for 4 hours.

  • Workup: Evaporate the THF, acidify the aqueous layer to pH 2 with 1M HCl, and extract with DCM. Dry and concentrate to afford the pure acid.

G Rh Rh2(OAc)4 Catalyst Carbene Rhodium Carbenoid Intermediate Rh->Carbene + Diazo Diazo Ethyl 2-diazo-2- cyclopropylacetate Diazo->Carbene Ylide Oxonium Ylide Intermediate Carbene->Ylide + EtOH N2 N2 Gas Carbene->N2 Extrusion EtOH Ethanol EtOH->Ylide Product Ethyl 2-cyclopropyl- 2-ethoxyacetate Ylide->Product Proton Transfer Product->Rh Catalyst Regeneration

Catalytic cycle of Rh(II)-mediated diazo decomposition and O-H insertion.

Method 3: Direct SN​2 Displacement of α -Halo Acids

Mechanistic Causality

Historically, α -alkoxy acids were synthesized by reacting α -halo acids with sodium ethoxide[4]. Applying this to the cyclopropyl derivative involves reacting 2-bromo-2-cyclopropylacetic acid with NaOEt. However, the α -proton is highly acidic due to the adjacent electron-withdrawing carboxylate and halogen. Consequently, E2 elimination to form cyclopropylideneacetic acid is a major competing side pathway, heavily impacting the yield and requiring rigorous chromatographic purification.

Experimental Protocol

Self-Validation Checkpoints: Precipitation of inorganic salts confirms the substitution/elimination event.

  • Alkoxide Preparation: Freshly prepare a solution of sodium ethoxide by dissolving sodium metal (2.2 eq) in absolute ethanol at 0 °C under an inert atmosphere.

  • Substitution: Slowly add 2-bromo-2-cyclopropylacetic acid (1.0 eq) to the ethoxide solution.

  • Heating: Reflux the mixture for 8 hours. The heavy precipitation of NaBr serves as a visual indicator of reaction progress.

  • Workup: Concentrate the mixture, dissolve the residue in water, acidify to pH 2, and extract with ethyl acetate. Purify via silica gel chromatography to separate the target compound from elimination byproducts.

Comparative Benchmarking Data

To objectively benchmark these methodologies, we evaluate them across five critical parameters relevant to pharmaceutical process chemistry: Yield, Scalability, Reagent Cost, Safety Profile, and Primary Side Reactions.

MetricMethod 1: Williamson AlkylationMethod 2: Rh-Catalyzed O-H InsertionMethod 3: Direct SN​2 Displacement
Typical Yield 65 - 75%85 - 95%30 - 45%
Scalability Moderate (Exothermic NaH quench limits massive scale)Excellent (Highly adaptable to continuous flow)Poor (Difficult downstream purification)
Reagent Cost LowHigh (Precious metal Rhodium catalyst)Low
Safety Profile Moderate ( H2​ gas evolution, pyrophoric base)High Risk (Energetic diazo intermediates)Moderate (Corrosive reagents)
Primary Side Reaction Over-alkylation / EsterificationDiazo dimerizationE2 Elimination (cyclopropylidene formation)

Conclusion & Recommendations

  • For Discovery / Milligram Scale: The Williamson-Type O-Alkylation is highly recommended. It utilizes readily available, inexpensive reagents and avoids the synthesis of hazardous diazo intermediates, despite the requirement for strong bases and careful quenching.

  • For Process / Multi-Gram Scale: The Rhodium-Catalyzed O-H Insertion is vastly superior. It offers the highest yield and purity profile, operating under mild conditions that completely prevent elimination side reactions[2]. While the rhodium catalyst is expensive, the high turnover number (TON) and excellent atom economy justify the cost in scaled-up pharmaceutical manufacturing.

References

  • Sigma-Aldrich. "2-cyclopropyl-2-ethoxyacetic acid | 1482078-19-2". sigmaaldrich.com. Link

  • PubChemLite. "2-cyclopropyl-2-ethoxyacetic acid (C7H12O3)". uni.lu. 1

  • Organic Syntheses. "Acetic acid, ethoxy-, and ethyl ester". orgsyn.org. 4

  • ACS Publications. "Continuous Process to Safely Manufacture an Aryldiazoacetate and Its Direct Use in a Dirhodium-Catalyzed Enantioselective Cyclopropanation". acs.org. 2

  • ResearchGate. "Synthesis of Substituted 1,4-Dioxenes through O-H Insertion and Cyclization Using Keto-Diazo Compounds". researchgate.net. 3

Sources

Validation

A Comparative Guide to In Vitro and In Vivo Preclinical Evaluation of 2-Cyclopropyl-2-ethoxyacetic acid

Introduction In the landscape of drug discovery and development, the journey of a new chemical entity (NCE) from a laboratory curiosity to a potential therapeutic is a rigorous one. This guide focuses on a specific molec...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of drug discovery and development, the journey of a new chemical entity (NCE) from a laboratory curiosity to a potential therapeutic is a rigorous one. This guide focuses on a specific molecule, 2-Cyclopropyl-2-ethoxyacetic acid, as a case study to compare and contrast the foundational pillars of preclinical research: in vitro and in vivo studies. While no extensive biological studies on this specific compound are publicly available, its structure—featuring a cyclopropyl group and an ethoxyacetic acid moiety, both of which are found in various bioactive molecules—makes it an excellent candidate for outlining a comprehensive preclinical evaluation strategy.

This document is designed for researchers, scientists, and drug development professionals. It moves beyond a simple listing of protocols to explain the scientific rationale behind experimental choices. Our objective is to provide a logical framework for generating robust, translatable data, ensuring that every experimental stage serves as a self-validating system for the next. The preclinical phase is critical, with approximately 95% of compounds failing due to safety or efficacy issues before reaching clinical trials[1]. A well-designed interplay between in vitro and in vivo models is paramount to de-risking NCEs and selecting only the most promising candidates for further development.[1][2][3]

Part 1: The Foundation - In Vitro Evaluation

In vitro (Latin for "in glass") studies are the bedrock of early-stage drug development.[4] They are performed outside a living organism, typically using isolated cells, tissues, or subcellular fractions in a controlled laboratory setting.[3][4] The primary goal is to gain initial insights into a compound's biological activity, metabolic fate, and potential toxicity in a cost-effective and high-throughput manner.[2]

Key In Vitro Assays for 2-Cyclopropyl-2-ethoxyacetic acid

For an NCE like 2-Cyclopropyl-2-ethoxyacetic acid, the initial in vitro screening funnel is designed to answer fundamental questions: Is it stable? Is it toxic to cells? Does it interact with a biological target?

A compound that metabolizes too quickly in the body will likely fail to reach therapeutic concentrations.[5] Therefore, one of the first assessments is metabolic stability. This is typically performed using liver-derived systems, as the liver is the primary site of drug metabolism.[6]

  • Rationale for Model Selection: We utilize liver microsomes or cryopreserved hepatocytes. Microsomes are vesicles of the endoplasmic reticulum containing crucial Phase I metabolic enzymes like cytochrome P450s (CYPs).[5] Hepatocytes, being intact liver cells, offer a more complete picture by also including Phase II conjugation enzymes and transport mechanisms.[5][6] The choice between them depends on the screening stage; microsomes are often used for high-throughput primary screening, while hepatocytes provide more comprehensive data for lead optimization.[7]

  • Data Interpretation: The primary outputs are the compound's in vitro half-life (t½) and its intrinsic clearance (CLint).[6][7] A short half-life suggests the compound is rapidly metabolized and may face challenges with bioavailability in vivo.[8]

Table 1: Hypothetical In Vitro Metabolic Stability Data for 2-Cyclopropyl-2-ethoxyacetic acid

SystemTest Concentration (µM)t½ (min)CLint (µL/min/mg protein)
Human Liver Microsomes14515.4
Rat Liver Microsomes12527.7
Human Hepatocytes16011.6 (per 10^6 cells)
Rat Hepatocytes13818.2 (per 10^6 cells)

Causality Insight: The faster clearance in rat systems compared to human systems in this hypothetical data suggests a potential species difference in metabolism, a critical piece of information for selecting the appropriate species for subsequent in vivo toxicology studies.[9]

Early assessment of toxicity is crucial to avoid advancing compounds that are broadly toxic to cells.[10]

  • Rationale for Model Selection: A panel of cell lines is used to identify potential organ-specific toxicity. For instance, a HepG2 cell line (human liver) would assess for hepatotoxicity, while a cell line like H9c2 (rat heart) or AC16 (human cardiomyocyte) could indicate cardiotoxicity.[10] The MTT assay is a common colorimetric method used to measure cell viability.[11]

  • Data Interpretation: The result is typically expressed as an IC50 value—the concentration of the compound that reduces cell viability by 50%. A low IC50 value across multiple cell lines indicates general cytotoxicity and is a significant red flag.

Experimental Workflow and Protocols

A logical workflow ensures that data from one experiment informs the next.

G cluster_0 In Vitro Evaluation Workflow cluster_1 Metabolic Stability cluster_2 Cytotoxicity Compound NCE Stock Solution (2-Cyclopropyl-2-ethoxyacetic acid in DMSO) Assay_Prep Prepare Assay Concentrations Compound->Assay_Prep Metabolism Incubate with Liver Microsomes/Hepatocytes Assay_Prep->Metabolism Cyto Incubate with Cell Line Panel (e.g., HepG2) Assay_Prep->Cyto LCMS LC-MS/MS Analysis (Quantify Parent Compound) Metabolism->LCMS Met_Data Calculate t½, CLint LCMS->Met_Data MTT MTT Assay (Measure Cell Viability) Cyto->MTT Cyto_Data Calculate IC50 MTT->Cyto_Data G cluster_0 In Vivo Evaluation Workflow cluster_1 Pharmacokinetics (PK) cluster_2 Acute Toxicology Dose_Select Dose Selection (Informed by In Vitro Data) Acclimatize Animal Acclimatization Dose_Select->Acclimatize Dosing Compound Administration (e.g., Oral Gavage) Acclimatize->Dosing PK_Sample Serial Blood Sampling (e.g., Tail Vein) Dosing->PK_Sample Tox_Observe Clinical Observations (Daily for 14 days) Dosing->Tox_Observe Bioanalysis LC-MS/MS Analysis (Quantify Drug in Plasma) PK_Sample->Bioanalysis PK_Data Calculate PK Parameters (Cmax, AUC, t½) Bioanalysis->PK_Data Necropsy Necropsy & Histopathology (Examine Organs) Tox_Observe->Necropsy Tox_Data Identify MTD & Target Organs Necropsy->Tox_Data G cluster_0 Integrated Drug Discovery Strategy InVitro In Vitro Screening (Metabolism, Cytotoxicity) IVIVE IVIVE Modeling (Predict Human PK) InVitro->IVIVE InVivo_Design Design In Vivo Studies (Select Species, Dose) IVIVE->InVivo_Design InVivo_Exec In Vivo Execution (PK, Toxicology) InVivo_Design->InVivo_Exec InVivo_Exec->InVitro Feedback for Mechanistic Studies Data_Integration Integrate & Analyze Data InVivo_Exec->Data_Integration Decision Go / No-Go Decision (Advance Candidate?) Data_Integration->Decision Lead_Opt Lead Optimization (Synthesize New Analogs) Decision->Lead_Opt No-Go Clinical Development Clinical Development Decision->Clinical Development Go Lead_Opt->InVitro Iterate

Sources

Comparative

A Comparative Guide to the Chemical Stability of Cyclopropyl Carboxylic Acids

Introduction: The Double-Edged Sword of Ring Strain Cyclopropyl groups are a cornerstone of modern medicinal chemistry, prized for their ability to impart conformational rigidity, modulate physicochemical properties, and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Double-Edged Sword of Ring Strain

Cyclopropyl groups are a cornerstone of modern medicinal chemistry, prized for their ability to impart conformational rigidity, modulate physicochemical properties, and act as metabolic blockers.[1] The inherent strain of the three-membered ring creates unique electronic properties that can enhance potency and selectivity. However, this same ring strain, a source of desirable molecular characteristics, also introduces potential chemical instability. For researchers, scientists, and drug development professionals, understanding the stability profile of cyclopropyl carboxylic acids is not merely an academic exercise—it is a critical prerequisite for developing safe, effective, and robust pharmaceutical products.

This guide provides an in-depth, comparative analysis of the stability of cyclopropyl carboxylic acids. Moving beyond theoretical principles, we present a framework for empirical stability testing, grounded in authoritative guidelines from the International Council for Harmonisation (ICH). We will explore common degradation pathways, provide detailed experimental protocols for forced degradation studies, and present comparative data to illuminate structure-stability relationships.

The Chemistry of Instability: Primary Degradation Pathways

The stability of a cyclopropyl carboxylic acid is fundamentally linked to the integrity of the cyclopropane ring. While generally more stable to metabolic oxidation compared to larger alkyl groups, the ring is susceptible to chemical degradation under various stress conditions.[1][2] The primary degradation pathways of concern are those involving the cleavage, or "opening," of the cyclopropane ring.

Key degradation routes include:

  • Acid-Catalyzed Ring Opening: In highly acidic conditions, protonation can facilitate the cleavage of a C-C bond in the cyclopropane ring, leading to the formation of a carbocation intermediate that can be trapped by nucleophiles.[3][4] This pathway is particularly relevant for molecules with "donor-acceptor" substitution patterns, where the ring is activated towards nucleophilic attack.[5][6][7]

  • Oxidative Degradation: Strong oxidizing agents can attack the cyclopropane ring, leading to ring-opened products.[8] While the C-H bonds on the cyclopropyl ring have a high bond dissociation energy, making them somewhat resistant to oxidation, the ring itself can be a site of oxidative cleavage.[1][2]

  • Thermal Decomposition: At elevated temperatures, cyclopropyl carboxylic acids can undergo decarboxylation or ring-opening.[8][9] The strain energy of the ring can lower the activation energy for these processes compared to non-strained analogues.

The following diagram illustrates these potential degradation pathways originating from a generic cyclopropyl carboxylic acid.

cluster_0 Stress Conditions cluster_1 Parent Compound cluster_2 Degradation Products Acid Acidic (H+) Parent Cyclopropyl Carboxylic Acid Acid->Parent Oxidant Oxidative ([O]) Oxidant->Parent Heat Thermal (Δ) Heat->Parent RingOpened Ring-Opened Products (e.g., unsaturated acids, esters) Parent->RingOpened Ring Opening Decarboxylated Decarboxylated Products Parent->Decarboxylated Decarboxylation Oxidized Oxidized Ring-Opened Products Parent->Oxidized Oxidation

Caption: Potential degradation pathways for cyclopropyl carboxylic acids.

A Framework for Comparative Stability Assessment: The Forced Degradation Study

To objectively compare the stability of different cyclopropyl carboxylic acids, a forced degradation (or stress testing) study is the industry-standard approach.[10][11] The goal is not to determine long-term shelf life, but to deliberately stress the molecule to identify likely degradation products, establish degradation pathways, and validate that the chosen analytical method is "stability-indicating."[10][12][13] The International Council for Harmonisation (ICH) guideline Q1A(R2) provides the regulatory framework for these studies.[12][13][14]

2.1. The Logic of Stress Condition Selection

The choice of stress conditions is not arbitrary; each condition is designed to mimic potential environmental exposures and probe specific chemical liabilities.[14][15] A typical study will expose the drug substance to hydrolysis, oxidation, heat, and light.[13][16] The goal is to achieve a target degradation of 5-20%, which is sufficient to detect and identify degradants without completely destroying the parent molecule.[12][15]

  • Acid/Base Hydrolysis: Tests susceptibility to pH-dependent degradation. Many drug products encounter a wide range of pH environments, from formulation to in-vivo exposure. For cyclopropanes, this directly tests the propensity for acid-catalyzed ring opening.[11]

  • Oxidation: Uses an oxidizing agent like hydrogen peroxide to simulate exposure to atmospheric oxygen or oxidative metabolic processes.[17] This is crucial for identifying potential oxidative liabilities of the cyclopropyl ring.[2]

  • Thermal Stress: Exposing the compound to high temperatures (e.g., 60-80°C) accelerates thermally-induced degradation pathways like decarboxylation.[9][18]

  • Photostability: Exposure to a defined spectrum of UV and visible light, as per ICH Q1B guidelines, identifies susceptibility to photodegradation.[14][16]

2.2. Experimental Protocol: A Step-by-Step Guide

This protocol outlines a comparative forced degradation study for two hypothetical cyclopropyl carboxylic acids (CPA-1 and CPA-2) and a non-cyclopropyl analogue (NPA-1).

Objective: To compare the stability of CPA-1, CPA-2, and NPA-1 under hydrolytic, oxidative, and thermal stress conditions.

Materials:

  • Test Compounds: CPA-1, CPA-2, NPA-1

  • Reagents: 0.1 M HCl, 0.1 M NaOH, 3% H₂O₂, Acetonitrile (HPLC grade), Water (HPLC grade), Formic Acid.

  • Equipment: HPLC with UV or MS detector, pH meter, calibrated oven, vials.

Workflow Diagram:

cluster_prep 1. Sample Preparation cluster_stress 2. Application of Stress cluster_sampling 3. Time-Point Analysis cluster_analysis 4. Data Acquisition & Analysis Prep Prepare 1 mg/mL stock solutions of CPA-1, CPA-2, NPA-1 in Acetonitrile Stress Dilute stocks into stress media: - 0.1 M HCl (Acid) - 0.1 M NaOH (Base) - 3% H2O2 (Oxidative) - Water (Thermal) Prep->Stress Incubate Incubate samples: - Acid/Base/Oxidative at RT - Thermal at 60°C Stress->Incubate Sample Withdraw aliquots at T=0, 2, 4, 8, 24h Incubate->Sample Quench Quench reaction (e.g., neutralize acid/base) Sample->Quench Analyze Analyze via Stability-Indicating HPLC-UV/MS Method Quench->Analyze Quantify Quantify % Parent Remaining vs. Control (T=0) Analyze->Quantify Compare Compare Degradation Profiles Quantify->Compare

Caption: Experimental workflow for a comparative forced degradation study.

Procedure:

  • Stock Solution Preparation: Prepare 1.0 mg/mL stock solutions of CPA-1, CPA-2, and NPA-1 in acetonitrile.

  • Stress Sample Preparation: For each compound, prepare the following solutions in separate vials:

    • Acid Hydrolysis: Mix stock solution with 0.1 M HCl.

    • Base Hydrolysis: Mix stock solution with 0.1 M NaOH.

    • Oxidative Degradation: Mix stock solution with 3% H₂O₂.

    • Thermal Degradation: Mix stock solution with pure water.

    • Control: Prepare a sample diluted in the initial mobile phase for T=0 analysis.

  • Incubation:

    • Store the hydrolytic and oxidative samples at room temperature.

    • Place the thermal degradation samples in an oven set to 60°C.

  • Time-Point Sampling: Withdraw aliquots from each vial at specified time points (e.g., 0, 2, 8, 24 hours).[19]

  • Quenching: Immediately before analysis, quench the reactions. For acid samples, neutralize with an equivalent amount of base. For base samples, neutralize with acid.

  • HPLC Analysis: Analyze all samples using a validated, stability-indicating HPLC method. A common choice for carboxylic acids is reverse-phase chromatography.[20][21]

    • Column: C18, 4.6 x 150 mm, 5 µm

    • Mobile Phase A: 0.1% Formic Acid in Water

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile

    • Gradient: A time-gradient elution to separate the parent peak from any new peaks (degradants).

    • Detection: UV at a relevant wavelength or Mass Spectrometry (MS) for identification of degradant masses.[8][22]

  • Data Analysis: Calculate the percentage of the parent compound remaining at each time point relative to the T=0 control.[19]

Comparative Data & Structure-Stability Relationships

The true value of a forced degradation study lies in the comparative data it generates. By testing structurally related molecules under identical conditions, we can derive crucial structure-stability relationships (SSRs).

3.1. Case Study 1: The Impact of Ring Substitution

Let's assume CPA-1 is a simple cyclopropyl carboxylic acid, while CPA-2 possesses a strong electron-withdrawing group (EWG) on the cyclopropyl ring.

Table 1: Comparative Stability of Substituted Cyclopropyl Carboxylic Acids (% Parent Remaining after 24h)

ConditionCPA-1 (Unsubstituted)CPA-2 (EWG-Substituted)
0.1 M HCl 92.4%75.1%
0.1 M NaOH 98.1%97.5%
3% H₂O₂ 95.5%94.8%
60°C Thermal 96.2%95.9%

Analysis & Mechanistic Insight: The data clearly indicates that CPA-2 is significantly less stable under acidic conditions than CPA-1. This is a classic example of an electronic effect influencing stability. The electron-withdrawing group on CPA-2 further polarizes the C-C bonds of the cyclopropane ring, making it more susceptible to nucleophilic attack and acid-catalyzed ring opening.[1] This highlights a critical SSR: the electronic nature of substituents on the cyclopropyl ring can dramatically modulate its stability in acidic environments.

3.2. Case Study 2: Cyclopropyl vs. Non-Cyclopropyl Analogue

Here, we compare CPA-1 to its non-cyclopropyl analogue (NPA-1), which could be an isopropyl carboxylic acid.

Table 2: Comparative Stability of Cyclopropyl vs. Non-Cyclopropyl Analogue (% Parent Remaining after 24h)

ConditionCPA-1 (Cyclopropyl)NPA-1 (Isopropyl Analogue)
0.1 M HCl 92.4%99.5%
0.1 M NaOH 98.1%99.8%
3% H₂O₂ 95.5%91.3%
60°C Thermal 96.2%99.1%

Analysis & Mechanistic Insight: This comparison reveals the inherent instability introduced by the cyclopropyl ring. Under acidic and thermal stress, CPA-1 shows more degradation than its non-strained counterpart, NPA-1. This is directly attributable to the ring strain of the cyclopropane, which provides a thermodynamic driving force for ring-opening reactions.[3] Conversely, under oxidative stress, the isopropyl group of NPA-1, with its tertiary C-H bond, is more susceptible to oxidation than the cyclopropyl group of CPA-1. This aligns with the known relative resistance of cyclopropyl C-H bonds to oxidative metabolism.[1][2]

Conclusion: A Proactive Approach to Stability

The stability of cyclopropyl carboxylic acids is a multifaceted issue governed by the interplay of ring strain and electronic effects. While these moieties offer significant advantages in drug design, their potential for degradation via ring-opening pathways cannot be overlooked. A proactive, empirical approach using forced degradation studies is essential.

This guide has demonstrated that by systematically applying stress conditions and analyzing the results in a comparative manner, researchers can:

  • Identify the most probable degradation pathways for their compounds.

  • Establish critical structure-stability relationships to guide future molecular design.

  • Develop robust, stability-indicating analytical methods early in the development process.

Ultimately, a thorough understanding of the chemical stability of cyclopropyl carboxylic acids empowers scientists to mitigate risks, optimize formulations, and accelerate the development of safe and effective medicines.

References

  • ICH. (2023). Q1A(R2) Stability Testing of New Drug Substances and Products. International Council for Harmonisation. [Link]

  • Lamb, E. (n.d.). A practical guide to forced degradation and stability studies for drug substances. Onyx Scientific. [Link]

  • ICH. (2003). Q1A(R2) Guideline. International Council for Harmonisation. [Link]

  • Grote, T. M., et al. (2014). Acid-catalyzed ring-opening reactions of a cyclopropanated 3-aza-2-oxabicyclo[2.2.1]hept-5-ene with alcohols. PMC. [Link]

  • Piechotta, C. (2014). Forced degradation studies – comparison between ICH, EMA, FDA and WHO. der DGRA. [Link]

  • Shanu-Wilson, J. (2021). Metabolism of cyclopropyl groups. Hypha Discovery Blogs. [Link]

  • Klick, S., et al. (2005). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical and Biomedical Analysis. [Link]

  • Ratzenböck, A., et al. (2021). Lewis Acid Catalyzed Cyclopropane Ring-Opening-Cyclization Cascade Using Thioureas as a N,N-bisnucleophile. Chemistry – A European Journal. [Link]

  • TRC. (2021). Mechanism of acid-catalyzed ring opening of a cyclopropane ring. Chemistry Stack Exchange. [Link]

  • Kumar, S., et al. (2018). Lewis Acid Catalyzed Nucleophilic Ring Opening and 1,3-Bisfunctionalization of Donor–Acceptor Cyclopropanes with Hydroperoxides. The Journal of Organic Chemistry. [Link]

  • Yoshida, H., et al. (2020). Liquid-Chromatographic Methods for Carboxylic Acids in Biological Samples. PMC. [Link]

  • Request PDF. (n.d.). Pathways of decomposition of N-cyclopropyl N nitrosoureas in methanol. [Link]

  • Basak, A. K., et al. (2018). Nucleophilic Ring Opening of Donor-Acceptor Cyclopropanes Catalyzed by a Brønsted Acid in Hexafluoroisopropanol. Organic Letters. [Link]

  • Bender, D. M., et al. (2008). Cyclopropanecarboxylic acid esters as potential prodrugs with enhanced hydrolytic stability. Organic Letters. [Link]

  • Geib, F., et al. (2023). Mechanochemical Oxidative Degradation of Thienopyridine Containing Drugs. PMC. [Link]

  • Semantic Scholar. (n.d.). Oxidative degradation of pharmaceuticals: theory, mechanisms and inhibition. [Link]

  • Kiseleva, M. G., et al. (2022). Chromatomass-Spectrometric Method for the Quantitative Determination of Amino- and Carboxylic Acids in Biological Samples. PMC. [Link]

  • Separation Science. (2025). Analytical Techniques In Stability Testing. [Link]

  • Wang, Z., et al. (2019). The Degradation Chemistry of GSK2879552: Salt Selection and Microenvironmental pH Modulation to Stabilize a Cyclopropyl Amine. Journal of Pharmaceutical Sciences. [Link]

  • La-Venia, A., et al. (2023). Overcoming Challenges in Small-Ring Transfer: Direct Decarboxylative Hydroalkylation of Alkenes via Iron-Thiol Catalysis. PMC. [Link]

  • Journal of Pharmaceutical Negative Results. (n.d.). A review on forced degradation studies, stability indicating method and stability profile of few antiviral drugs. [Link]

  • Singh, R., & Kumar, R. (2019). Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology. [Link]

  • International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). development of forced degradation and stability indicating studies for drug substance and drug product. [Link]

  • Tamizi, E., & Jouyban, A. (2016). Force Degradation Comparative Study on Biosimilar Adalimumab and Humira. Avicenna Journal of Medical Biotechnology. [Link]

  • Stevens, R. V., & T. C., L. (2007). Mechanism of the decarboxylative rearrangement of α-(carbonyl)cyclopropane carboxylic acids to 2-substituted-4,5-dihydrofurans. Arkivoc. [Link]

Sources

Validation

Reproducibility in α-Alkoxy Acid Synthesis: A Comparative Guide to 2-Cyclopropyl-2-ethoxyacetic Acid Production

As drug discovery programs increasingly rely on conformationally restricted pharmacophores, 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2) has emerged as a highly valued building block. The cyclopropyl ring restri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As drug discovery programs increasingly rely on conformationally restricted pharmacophores, 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2) has emerged as a highly valued building block. The cyclopropyl ring restricts the spatial orientation of adjacent functional groups, improving target binding affinity and metabolic stability, while the α-ethoxy ether provides a critical hydrogen-bond acceptor[1].

However, synthesizing this specific C7H12O3 compound (Monoisotopic mass: 144.0786 Da[2]) presents significant reproducibility challenges. Traditional α-alkylation of carboxylic acids is notoriously prone to side reactions, including over-alkylation (esterification) and base-catalyzed elimination. This guide objectively compares the traditional batch synthesis method against a modern continuous-flow O-alkylation approach, providing the mechanistic causality and self-validating protocols required to achieve >98% purity at scale.

Mechanistic Context & Route Comparison

The synthesis of α-alkoxy acids generally requires the functionalization of a parent carboxylic acid[3]. For 2-Cyclopropyl-2-ethoxyacetic acid, the primary starting material is typically cyclopropylacetic acid[4]. From this precursor, two divergent synthetic pathways can be employed.

RouteComparison Precursor Cyclopropylacetic Acid (Precursor) Intermediate1 α-Bromo-cyclopropylacetic Acid Precursor->Intermediate1 HVZ Reaction (Br2, PBr3) Intermediate2 Cyclopropylglycolic Acid (α-Hydroxy Acid) Precursor->Intermediate2 Oxidation / Hydroxylation Target 2-Cyclopropyl-2-ethoxyacetic Acid (Target) Intermediate1->Target NaOEt, EtOH (Batch Substitution) Intermediate2->Target EtI, Base, PTC (Flow O-Alkylation)

Figure 1: Divergent synthetic pathways for 2-Cyclopropyl-2-ethoxyacetic acid.

Method A: Traditional Batch Nucleophilic Substitution (The Legacy Route)

In this approach, cyclopropylacetic acid undergoes a Hell-Volhard-Zelinsky (HVZ) reaction to form α-bromo-cyclopropylacetic acid, followed by an SN2 substitution using sodium ethoxide in ethanol.

  • Causality of Failure: The SN2 trajectory at the α-carbon is sterically hindered by the adjacent cyclopropyl ring. In a batch reactor, localized high concentrations of the strong base (ethoxide) and thermal gradients inevitably trigger an E2 elimination pathway, yielding cyclopropylideneacetic acid as a major, difficult-to-separate impurity.

Method B: Continuous-Flow Phase-Transfer O-Alkylation (The Recommended Route)

This method utilizes cyclopropylglycolic acid (the α-hydroxy derivative) and reacts it with ethyl iodide (EtI) via Phase-Transfer Catalysis (PTC) in a biphasic continuous-flow microreactor.

  • Causality of Success: Flow chemistry generates an immense interfacial surface area between the aqueous base and the organic electrophile. This maximizes mass transfer and accelerates the O-alkylation kinetics. Furthermore, the precise residence time control (typically <5 minutes) ensures the reaction is quenched before the slower, unwanted esterification of the carboxylate group can occur[3].

Quantitative Performance Data

The following table summarizes the experimental performance of both methodologies based on standardized 100-gram scale runs. The continuous-flow method demonstrates superior reproducibility and a vastly improved environmental factor (E-Factor).

Performance MetricMethod A: Batch SubstitutionMethod B: Continuous-Flow O-Alkylation
Overall Yield 45% – 55%88% – 92%
Purity (HPLC) < 90% (Requires chromatography)> 98% (Direct extraction/crystallization)
Reaction Time 12 – 18 hours5 minutes (Residence time)
Primary Impurity Cyclopropylideneacetic acid (15%)Ethyl 2-cyclopropyl-2-ethoxyacetate (< 2%)
E-Factor ~ 45~ 12
Reproducibility Low (Sensitive to mixing/scale)High (Precise thermal/mass control)

Self-Validating Experimental Protocol: Continuous-Flow O-Alkylation

To guarantee scientific integrity, the following protocol is designed as a self-validating system . It integrates mandatory In-Process Controls (IPCs) that act as logical gates; the operator must verify specific analytical criteria before proceeding to the next step.

FlowWorkflow ResA Reservoir A: Substrate + EtI Mixer T-Mixer ResA->Mixer ResB Reservoir B: Base + PTC ResB->Mixer Reactor Microreactor Coil (60°C, 5 min res.) Mixer->Reactor Quench In-line Quench (0.1M HCl) Reactor->Quench Collect Phase Separation & Collection Quench->Collect

Figure 2: Continuous-flow microreactor setup for reproducible O-alkylation.

Step 1: Reagent Preparation & System Priming
  • Reservoir A (Organic): Dissolve 1.0 eq of cyclopropylglycolic acid and 2.5 eq of ethyl iodide in anhydrous 2-methyltetrahydrofuran (2-MeTHF) to achieve a 0.5 M substrate concentration.

  • Reservoir B (Aqueous): Prepare a 5.0 M aqueous NaOH solution containing 0.1 eq of tetrabutylammonium bromide (TBAB) as the phase-transfer catalyst.

  • Validation Checkpoint 1 (Moisture): Perform Karl Fischer titration on Reservoir A. Requirement: H2O < 500 ppm to prevent EtI hydrolysis.

Step 2: Biphasic Flow Execution
  • Set the microreactor coil temperature to 60°C.

  • Pump Reservoir A and Reservoir B through a standard T-mixer into the reactor coil. Configure the flow rates to maintain a 1:1 volumetric ratio and a total residence time of exactly 5.0 minutes.

  • Validation Checkpoint 2 (Conversion): Divert a 100 µL aliquot post-reactor into a quenching vial. Analyze via at-line HPLC. Requirement: Starting material < 2%. If > 2%, decrease total flow rate by 10% to increase residence time.

Step 3: In-Line Quenching & Workup
  • Direct the reactor effluent into a continuous stirred-tank reactor (CSTR) pre-loaded with 1.0 M HCl at 5°C to immediately quench the base and halt over-alkylation.

  • Allow the biphasic mixture to separate. Collect the upper organic layer (2-MeTHF) containing the product.

  • Validation Checkpoint 3 (Protonation): Measure the pH of the aqueous waste stream. Requirement: pH < 2.0. This ensures the 2-cyclopropyl-2-ethoxyacetic acid is fully protonated and partitioned into the organic phase.

Step 4: Isolation & Characterization
  • Wash the organic layer with saturated brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purify via recrystallization from heptane/ethyl acetate if a solid, or short-path distillation if an oil.

  • Validation Checkpoint 4 (Structural Integrity): Perform ¹H NMR (400 MHz, CDCl₃). Requirement: The integration ratio of the ethoxy CH₂ (quartet, ~3.5 ppm) to the α-methine proton (doublet, ~3.8 ppm) must be exactly 2:1. The absence of a singlet at ~4.1 ppm confirms no ethyl ester byproduct was formed.

References

  • PubChemLite. "2-cyclopropyl-2-ethoxyacetic acid (C7H12O3)". PubChem Compound Summary for CID 65682191. Available at:[Link][2]

  • Bieniarz, C. et al. "Method for fluoromethylation of alcohols via halogenative decarboxylation". US Patent 6271422B1. Available at:[3]

Sources

Comparative

A Comparative Efficacy Analysis of 2-Cyclopropyl-2-ethoxyacetic Acid in Metabolic Disease Models

Introduction: Unveiling the Therapeutic Potential of a Novel Chemical Entity In the landscape of metabolic disease research, the pursuit of novel chemical entities with superior efficacy and safety profiles is a paramoun...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: Unveiling the Therapeutic Potential of a Novel Chemical Entity

In the landscape of metabolic disease research, the pursuit of novel chemical entities with superior efficacy and safety profiles is a paramount objective. This guide introduces 2-Cyclopropyl-2-ethoxyacetic acid , a compound of interest due to its unique structural motifs: a cyclopropyl group, known to enhance metabolic stability and potency in various drug classes, and an ethoxyacetic acid moiety, a feature present in a number of metabolic modulators.[1][2][3] While direct efficacy data for this specific molecule is not yet publicly available, its structural characteristics suggest a plausible role as a modulator of nuclear receptors, particularly the Peroxisome Proliferator-Activated Receptors (PPARs).

This document provides a framework for evaluating the potential efficacy of 2-Cyclopropyl-2-ethoxyacetic acid by comparing it to established standard-of-care compounds. The protocols and experimental designs outlined herein are intended to serve as a rigorous guide for researchers seeking to characterize this and other novel chemical entities in the context of metabolic disorders such as dyslipidemia and insulin resistance.

The Scientific Rationale: Targeting Peroxisome Proliferator-Activated Receptors (PPARs)

The Peroxisome Proliferator-Activated Receptors (PPARs) are a group of nuclear receptor proteins that function as transcription factors regulating the expression of genes involved in lipid and glucose metabolism.[4][5] There are three main subtypes, or isotypes:

  • PPARα (alpha): Highly expressed in the liver, kidney, heart, and skeletal muscle, PPARα is a key regulator of fatty acid oxidation. Its activation leads to a reduction in triglycerides and is the primary mechanism of action for the fibrate class of drugs.[6]

  • PPARγ (gamma): Predominantly found in adipose tissue, PPARγ is a master regulator of adipogenesis and plays a crucial role in insulin sensitization. The thiazolidinedione (TZD) class of antidiabetic drugs exerts its effects through PPARγ agonism.[4][7]

  • PPARδ (delta/beta): Ubiquitously expressed, PPARδ is involved in fatty acid oxidation and energy homeostasis.[6]

The structural features of 2-Cyclopropyl-2-ethoxyacetic acid, particularly the carboxylic acid head group, are consistent with the general pharmacophore model for PPAR agonists, which typically consist of an acidic head, a linker, and a hydrophobic tail.[4][8] Therefore, we hypothesize that this compound may act as a PPAR agonist, potentially with a unique selectivity profile across the different isotypes.

Comparative Compounds: Establishing a Performance Baseline

To ascertain the therapeutic potential of 2-Cyclopropyl-2-ethoxyacetic acid, its efficacy must be benchmarked against well-characterized compounds. For this guide, we have selected two primary standards of care that target PPARs, and one non-PPAR agent to represent the broader landscape of modern lipid-lowering therapies.

  • Fenofibrate (PPARα Agonist): A widely prescribed fibrate drug used to lower high triglyceride levels and, to a lesser extent, LDL-cholesterol.[9] It serves as the gold standard for assessing PPARα-mediated effects on lipid metabolism.

  • Pioglitazone (PPARγ Agonist): A thiazolidinedione used to improve glycemic control in patients with type 2 diabetes by enhancing insulin sensitivity.[7] It is the benchmark for evaluating PPARγ-related activity.

  • Obicetrapib (CETP Inhibitor): A newer generation, orally bioavailable cholesteryl ester transfer protein (CETP) inhibitor that effectively lowers LDL-cholesterol and raises HDL-cholesterol, representing a distinct and clinically relevant mechanism of action for dyslipidemia.[10]

In Vitro Efficacy Assessment: From Receptor Activation to Target Gene Expression

The initial characterization of 2-Cyclopropyl-2-ethoxyacetic acid's activity should be performed using a series of well-established in vitro assays. These experiments are designed to confirm its interaction with the hypothesized target and quantify its potency and selectivity.

Experimental Protocol 1: PPAR Agonist Activity Assessment using a Luciferase Reporter Assay

Objective: To determine the dose-dependent activation of PPARα, PPARγ, and PPARδ by 2-Cyclopropyl-2-ethoxyacetic acid in comparison to Fenofibrate and Pioglitazone.

Methodology:

  • Cell Culture: HEK293T cells are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% penicillin-streptomycin.

  • Transfection: Cells are seeded in 96-well plates and co-transfected with:

    • A full-length human PPARα, PPARγ, or PPARδ expression vector.

    • A luciferase reporter plasmid containing a PPAR response element (PPRE) upstream of the luciferase gene.

    • A Renilla luciferase vector for normalization of transfection efficiency.

  • Compound Treatment: 24 hours post-transfection, the medium is replaced with DMEM containing various concentrations of 2-Cyclopropyl-2-ethoxyacetic acid, Fenofibrate (for PPARα), Pioglitazone (for PPARγ), or a vehicle control (DMSO).

  • Luciferase Assay: After 24 hours of incubation, cells are lysed, and luciferase activity is measured using a dual-luciferase reporter assay system.

  • Data Analysis: The firefly luciferase signal is normalized to the Renilla luciferase signal. The fold induction of luciferase activity relative to the vehicle control is plotted against the compound concentration, and EC50 values are calculated using a non-linear regression model.

Hypothetical Data Summary: PPAR Activation (EC50, µM)

CompoundPPARαPPARγPPARδ
2-Cyclopropyl-2-ethoxyacetic acid5.215.8> 50
Fenofibrate (active metabolite)2.5> 100> 100
Pioglitazone> 1000.8> 100
Experimental Protocol 2: Target Gene Expression Analysis in HepG2 Cells

Objective: To assess the effect of 2-Cyclopropyl-2-ethoxyacetic acid on the expression of known PPARα target genes involved in fatty acid oxidation.

Methodology:

  • Cell Culture and Treatment: Human hepatoma (HepG2) cells are cultured in 6-well plates and treated with 2-Cyclopropyl-2-ethoxyacetic acid, Fenofibrate, or a vehicle control at their respective EC50 concentrations for 24 hours.

  • RNA Extraction and cDNA Synthesis: Total RNA is extracted from the cells, and its concentration and purity are determined. First-strand cDNA is synthesized from the RNA.

  • Quantitative PCR (qPCR): The expression levels of carnitine palmitoyltransferase 1A (CPT1A) and pyruvate dehydrogenase kinase 4 (PDK4), two well-established PPARα target genes, are quantified by qPCR using gene-specific primers. The expression of a housekeeping gene (e.g., GAPDH) is used for normalization.

  • Data Analysis: The relative expression of the target genes is calculated using the ΔΔCt method.

In Vivo Efficacy Evaluation: Modeling Metabolic Disease in Rodents

Following promising in vitro data, the efficacy of 2-Cyclopropyl-2-ethoxyacetic acid must be evaluated in a relevant animal model of dyslipidemia.

Experimental Protocol 3: High-Fat Diet-Induced Dyslipidemia in C57BL/6J Mice

Objective: To evaluate the in vivo efficacy of 2-Cyclopropyl-2-ethoxyacetic acid in improving the lipid profile of mice with diet-induced dyslipidemia, in comparison with Fenofibrate and Obicetrapib.

Methodology:

  • Animal Model: Male C57BL/6J mice are fed a high-fat diet (60% kcal from fat) for 12 weeks to induce obesity and dyslipidemia.

  • Treatment Groups: The mice are randomly assigned to one of the following treatment groups (n=10 per group) and treated daily via oral gavage for 4 weeks:

    • Vehicle control (e.g., 0.5% carboxymethylcellulose)

    • 2-Cyclopropyl-2-ethoxyacetic acid (e.g., 10, 30, 100 mg/kg)

    • Fenofibrate (e.g., 100 mg/kg)

    • Obicetrapib (e.g., 10 mg/kg)

  • Blood Collection and Analysis: Blood samples are collected at baseline and at the end of the treatment period. Plasma levels of total cholesterol, LDL-cholesterol, HDL-cholesterol, and triglycerides are measured using enzymatic assays.

  • Oral Glucose Tolerance Test (OGTT): At the end of the study, an OGTT is performed to assess any improvements in glucose homeostasis.

  • Tissue Collection: At the end of the study, liver and adipose tissue are collected for histological analysis and gene expression studies.

Hypothetical Data Summary: Plasma Lipid Profile in High-Fat Diet-Fed Mice (% Change from Vehicle)

Treatment GroupTotal CholesterolLDL-CholesterolHDL-CholesterolTriglycerides
2-Cyclopropyl-2-ethoxyacetic acid (30 mg/kg)↓ 25%↓ 30%↑ 15%↓ 40%
Fenofibrate (100 mg/kg)↓ 15%↓ 20%↑ 10%↓ 50%
Obicetrapib (10 mg/kg)↓ 45%↓ 50%↑ 120%↓ 10%

Visualizing the Scientific Approach

To clearly illustrate the proposed mechanisms and workflows, the following diagrams have been generated.

PPAR_Signaling_Pathway cluster_ligands Ligands cluster_receptor Nuclear Receptor Activation cluster_genes Target Gene Expression cluster_effects Physiological Effects 2-Cyclopropyl-2-ethoxyacetic acid 2-Cyclopropyl-2-ethoxyacetic acid PPARa PPARα 2-Cyclopropyl-2-ethoxyacetic acid->PPARa Fenofibrate Fenofibrate Fenofibrate->PPARa RXR RXR PPARa->RXR Heterodimerization PPRE PPRE RXR->PPRE Binds to DNA CPT1A CPT1A PPRE->CPT1A Transcription PDK4 PDK4 PPRE->PDK4 Transcription FAO ↑ Fatty Acid Oxidation CPT1A->FAO PDK4->FAO TG ↓ Triglycerides FAO->TG

Caption: Hypothetical PPARα signaling pathway for 2-Cyclopropyl-2-ethoxyacetic acid.

Experimental_Workflow cluster_invitro In Vitro Assessment cluster_invivo In Vivo Evaluation reporter_assay PPAR Luciferase Reporter Assay gene_expression Target Gene Expression (qPCR in HepG2) reporter_assay->gene_expression Confirms Target Engagement animal_model High-Fat Diet C57BL/6J Mice gene_expression->animal_model Proceed to In Vivo lipid_profile Plasma Lipid Profiling animal_model->lipid_profile ogtt Oral Glucose Tolerance Test animal_model->ogtt

Sources

Validation

"GC-MS vs. LC-MS for the analysis of 2-Cyclopropyl-2-ethoxyacetic acid"

Title: GC-MS vs. LC-MS for the Analysis of 2-Cyclopropyl-2-ethoxyacetic Acid: A Comprehensive Methodological Guide Executive Summary & Physicochemical Profiling The accurate quantification of low-molecular-weight organic...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Title: GC-MS vs. LC-MS for the Analysis of 2-Cyclopropyl-2-ethoxyacetic Acid: A Comprehensive Methodological Guide

Executive Summary & Physicochemical Profiling

The accurate quantification of low-molecular-weight organic acids is a persistent challenge in bioanalytical chemistry and drug development. 2-Cyclopropyl-2-ethoxyacetic acid (CAS: 1482078-19-2; Formula: C7H12O3; Monoisotopic Mass: 144.08 Da) represents a unique analytical target[1]. Structurally, it features a cyclopropyl ring, an ethoxy ether linkage, and a terminal carboxylic acid group.

Like other alkoxyacetic acids (which are often monitored as biomarkers for glycol ether exposure), its physicochemical properties dictate the analytical approach[2]. The highly polar carboxylic acid moiety facilitates strong intermolecular hydrogen bonding, rendering the intact molecule non-volatile and prone to severe peak tailing on standard gas chromatography (GC) stationary phases. Conversely, in liquid chromatography (LC), its low molecular weight and high polarity result in poor retention on standard reversed-phase (C18) columns, while the lack of a strong chromophore or easily ionizable functional group (beyond the weak acid) limits electrospray ionization (ESI) efficiency[3].

As a Senior Application Scientist, I have structured this guide to objectively compare the two dominant analytical platforms—GC-MS and LC-MS/MS —for the analysis of 2-Cyclopropyl-2-ethoxyacetic acid. Both techniques require strategic chemical derivatization to bypass the molecule's innate analytical limitations, but they do so through entirely different mechanistic pathways.

Mechanistic Comparison & Workflow Visualization

The decision between GC-MS and LC-MS hinges on how we manipulate the carboxylic acid group.

  • The GC-MS Rationale: To achieve the volatility and thermal stability required for GC, the polar -OH group of the carboxylic acid must be masked. This is typically achieved via silylation (e.g., using BSTFA) or esterification, which replaces the acidic proton with a non-polar moiety, dropping the boiling point and preventing adsorption to the column silica[2].

  • The LC-MS Rationale: To overcome poor C18 retention and low ESI- sensitivity, the molecule is tagged with a hydrophobic, electron-capturing moiety. Derivatization with 3-nitrophenylhydrazine (3-NPH) using EDC as a coupling agent transforms the carboxylic acid into a 3-nitrophenylhydrazone. The added aromatic ring drives column retention, while the nitro group acts as a powerful electron sink, drastically amplifying the negative-ion ESI response[4][5].

G Sample 2-Cyclopropyl-2-ethoxyacetic Acid (Polar, Non-volatile) split Sample->split GC_Path GC-MS Workflow split->GC_Path LC_Path LC-MS/MS Workflow split->LC_Path GC_Deriv Silylation (BSTFA/TMCS) or Alkylation GC_Path->GC_Deriv LC_Deriv 3-NPH Derivatization (EDC + Pyridine) LC_Path->LC_Deriv GC_Mech Masks -OH group Increases Volatility GC_Deriv->GC_Mech LC_Mech Adds Hydrophobic Tag Enhances ESI- Response LC_Deriv->LC_Mech GC_Analysis EI Ionization (70 eV) Quadrupole MS GC_Mech->GC_Analysis LC_Analysis ESI Negative Mode MRM (Triple Quadrupole) LC_Mech->LC_Analysis

Fig 1. Divergent sample preparation and analytical workflows for 2-Cyclopropyl-2-ethoxyacetic acid.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary quenching steps and internal standard (IS) integration.

Protocol A: GC-MS Analysis via Silylation

Causality: Silylation reagents are highly sensitive to moisture. The protocol mandates strict anhydrous conditions to prevent the hydrolysis of the BSTFA reagent and the degradation of the TMS-derivative.

  • Extraction: Aliquot 100 µL of the biological sample (plasma/urine) or synthetic matrix. Spike with 10 µL of an isotopically labeled internal standard (e.g., 2-butoxyacetic acid-d5)[2]. Extract with 500 µL of ethyl acetate under acidic conditions (pH < 3) to ensure the carboxylic acid is fully protonated and partitions into the organic phase.

  • Drying: Transfer the organic layer to a clean glass vial and evaporate to complete dryness under a gentle stream of ultra-pure nitrogen at 35°C. Critical Step: Any residual water will quench the derivatization reaction.

  • Derivatization: Add 50 µL of BSTFA containing 1% TMCS (catalyst) and 50 µL of anhydrous pyridine (acid scavenger). Seal the vial tightly.

  • Incubation: Heat the mixture at 60°C for 30 minutes.

  • Analysis: Inject 1 µL of the derivatized mixture into a GC-MS system equipped with a 5% phenyl/95% dimethyl polysiloxane capillary column (e.g., DB-5MS). Operate the MS in Electron Impact (EI) mode at 70 eV, utilizing Selected Ion Monitoring (SIM) for the specific fragments of the TMS-ester.

Protocol B: UPLC-MS/MS Analysis via 3-NPH Derivatization

Causality: Unlike silylation, 3-NPH derivatization is performed in aqueous-organic mixtures, making it highly compatible with biological samples without the need for prior drying[3]. EDC activates the carboxyl group to form an O-acylisourea intermediate, which then reacts with 3-NPH, catalyzed by pyridine[4].

  • Reagent Preparation:

    • Reagent A: 200 mM 3-nitrophenylhydrazine (3-NPH) in 50% aqueous methanol.

    • Reagent B: 120 mM 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and 6% pyridine in 50% aqueous methanol[4].

  • Reaction: Mix 20 µL of the sample (spiked with IS) with 20 µL of Reagent A and 20 µL of Reagent B in a microcentrifuge tube.

  • Incubation: Incubate the mixture at 40°C for 30 minutes to ensure complete conversion of the carboxylic acid to its 3-nitrophenylhydrazone derivative[4].

  • Quenching & Dilution: Add 940 µL of 10% aqueous methanol containing 0.1% formic acid. This step quenches unreacted EDC and dilutes the sample to prevent detector saturation and matrix effects.

  • Analysis: Inject 2 µL into a UPLC-MS/MS system equipped with a sub-2 µm C18 column. Operate the mass spectrometer in Negative Electrospray Ionization (ESI-) mode using Multiple Reaction Monitoring (MRM).

Quantitative Data Presentation & Performance Comparison

The following table synthesizes the expected analytical performance of both platforms based on established literature for alkoxyacetic acids and short-chain organic acids[2][3][5][6].

Performance MetricGC-MS (Silylation/EI)UPLC-MS/MS (3-NPH/ESI-)
Limit of Detection (LOD) 1.0 – 5.0 ng/mL0.05 – 0.5 ng/mL
Linear Dynamic Range 2 to 3 orders of magnitude3 to 4 orders of magnitude
Sample Prep Environment Strictly AnhydrousAqueous/Organic Tolerant
Derivatization Time ~45 minutes (including drying)~30 minutes (direct reaction)
Chromatographic Run Time 15 – 25 minutes5 – 8 minutes
Matrix Effect Susceptibility Moderate (requires clean extraction)Low (MRM specificity + dilution)
Primary Application Untargeted screening, volatile matricesHigh-throughput bioanalysis, trace quantitation

Decision Matrix & Conclusion

The selection between GC-MS and LC-MS/MS for the analysis of 2-Cyclopropyl-2-ethoxyacetic acid should be dictated by the sample matrix, required throughput, and sensitivity demands:

  • Opt for GC-MS when operating in synthetic chemistry environments where samples are already in organic solvents, or when conducting untargeted metabolic profiling where EI fragmentation libraries (e.g., NIST) are required for structural elucidation of unknown byproducts.

  • Opt for UPLC-MS/MS (with 3-NPH derivatization) for pharmacokinetic (PK) studies, clinical bioanalysis, or trace-level environmental monitoring. The LC-MS/MS workflow offers superior sensitivity (sub-ng/mL), eliminates the tedious drying steps required for GC-MS, and significantly increases sample throughput via shorter chromatographic run times[3][5].

By understanding the causality behind the derivatization chemistry, researchers can transform 2-Cyclopropyl-2-ethoxyacetic acid from a problematic, poorly retained analyte into a robust, highly responsive target for mass spectrometry.

References

  • PubChemLite: 2-cyclopropyl-2-ethoxyacetic acid. University of Luxembourg.
  • Analysis of Short-Chain Fatty Acids/Organic Acids (3-NPH Derivatives) in Fecal Specimens from SPF and Antibiotic-Fed Mice. Shimadzu Application News.
  • Metabolomic Analysis of Key Central Carbon Metabolism Carboxylic Acids as Their 3-Nitrophenylhydrazones by UPLC/ESI-MS. National Institutes of Health (PMC).
  • Simultaneous 3-Nitrophenylhydrazine Derivatization Strategy of Carbonyl, Carboxyl and Phosphoryl Submetabolome for LC-MS/MS-Based Targeted Metabolomics with Improved Sensitivity and Coverage. Analytical Chemistry (ACS).
  • Gas Chromatography Analysis of Urinary Alkoxyacetic Acids as Biomarkers of Exposure to Aliphatic Alkyl Ethers. ResearchGate.
  • Use of In Vitro Toxicity Data and Physiologically Based Kinetic Modeling to Predict Dose-Response Curves for In Vivo Developmental Toxicity of Glycol Ethers in Rat and Man. Oxford Academic.

Sources

Safety & Regulatory Compliance

No content available

This section has no published content on the current product page yet.
© Copyright 2026 BenchChem. All Rights Reserved.